2,2-Dichloroethane-1,1-diol

• CAS: 16086-14-9

Core Science & Biosynthesis

Synthesis of 2,2-dichloroethane-1,1-diol from Dichloroacetaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2,2-dichloroethane-1,1-diol from its precursor, dichloroacetaldehyde. The core of this process is the hydration of the aldehyde, a reaction significantly favored due to the electronic effects of the adjacent chloro groups. This document provides a comprehensive overview of the synthesis, including experimental protocols and quantitative data to support laboratory research and development.

Reaction Principle

The synthesis of 2,2-dichloroethane-1,1-diol is achieved through the nucleophilic addition of water to the carbonyl group of dichloroacetaldehyde. This reaction establishes an equilibrium that strongly favors the formation of the geminal diol (hydrate). The electron-withdrawing nature of the two chlorine atoms on the alpha-carbon increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water.[1] This results in a stable, often crystalline, hydrate.[2]

Physicochemical Data

A summary of the key physical and chemical properties of dichloroacetaldehyde and its hydrate, 2,2-dichloroethane-1,1-diol, is presented below for easy reference and comparison.

Property	Dichloroacetaldehyde	2,2-dichloroethane-1,1-diol
IUPAC Name	2,2-dichloroethanal	2,2-dichloroethane-1,1-diol
CAS Number	79-02-7	16086-14-9
Molecular Formula	C₂H₂Cl₂O	C₂H₄Cl₂O₂
Molar Mass	112.94 g/mol	130.95 g/mol [3]
Appearance	Colorless liquid	Crystalline solid
Melting Point	-50 °C	35-50 °C
Boiling Point	88 °C	85-95 °C (decomposes)
Density	1.4 g/mL	1.53-1.54 g/cm³
Solubility in water	Forms hydrate	Soluble

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of the precursor, dichloroacetaldehyde, and its subsequent conversion to and isolation of 2,2-dichloroethane-1,1-diol.

Protocol 1: Synthesis of Dichloroacetaldehyde

Dichloroacetaldehyde can be prepared through the chlorination of acetaldehyde or paraldehyde.[2]

Materials:

• Acetaldehyde or Paraldehyde

• Chlorine gas

• Chlorination catalyst (e.g., UV light or a radical initiator)

• Distillation apparatus

Procedure:

• In a reaction vessel equipped with a gas inlet, a condenser, and a stirrer, place the starting material (acetaldehyde or paraldehyde).

• Initiate the chlorination by introducing chlorine gas into the reaction mixture. The reaction is typically carried out at a controlled temperature, often with cooling, to manage the exothermic reaction.

• The progress of the reaction can be monitored by analyzing aliquots of the reaction mixture (e.g., by gas chromatography) to determine the relative amounts of mono-, di-, and trichloroacetaldehyde.

• Upon completion, the crude dichloroacetaldehyde is purified by fractional distillation. The fraction boiling at approximately 88-90 °C is collected.

Protocol 2: Synthesis and Isolation of 2,2-dichloroethane-1,1-diol

This protocol details the hydration of dichloroacetaldehyde and the subsequent crystallization of the diol.

Materials:

• Dichloroacetaldehyde

• Deionized water

• Crystallization vessel

• Filtration apparatus (e.g., Büchner funnel)

• Drying apparatus (e.g., desiccator)

Procedure:

• To a crystallization vessel, add a measured amount of purified dichloroacetaldehyde.

• Slowly add a stoichiometric amount of deionized water to the dichloroacetaldehyde with gentle stirring. The hydration reaction is typically spontaneous and may be slightly exothermic.

• Allow the solution to stand, optionally with cooling, to induce crystallization of the 2,2-dichloroethane-1,1-diol. The formation of a white crystalline solid should be observed.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold water to remove any unreacted dichloroacetaldehyde or other impurities.

• Dry the purified crystals of 2,2-dichloroethane-1,1-diol in a desiccator over a suitable drying agent (e.g., anhydrous calcium sulfate).

Characterization Data

The following tables summarize the expected spectroscopic data for the characterization of 2,2-dichloroethane-1,1-diol.

Table 1: Predicted ¹H and ¹³C NMR Data for 2,2-dichloroethane-1,1-diol

Nucleus	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Notes
¹H	~5.8	Triplet	Methine proton (-CH(OH)₂)
¹H	~3.9	Doublet	Methylene protons (-CH₂Cl)
¹³C	~95	Singlet	Diol carbon (-CH(OH)₂)
¹³C	~50	Singlet	Chloromethyl carbon (-CH₂Cl)

Table 2: Predicted Infrared (IR) Absorption Frequencies for 2,2-dichloroethane-1,1-diol

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Expected Intensity
O-H Stretch (H-bonded)	~3400	Strong, Broad
C-H Stretch	2900-3000	Medium
C-O Stretch	1050-1150	Strong
C-Cl Stretch	650-800	Strong

Table 3: Predicted Mass Spectrometry Fragmentation for 2,2-dichloroethane-1,1-diol

m/z	Proposed Fragment	Notes
130/132/134	[C₂H₄Cl₂O₂]⁺˙	Molecular ion peak with isotopic pattern for two chlorine atoms.
112/114/116	[C₂H₂Cl₂O]⁺˙	Loss of water (H₂O).
83/85	[CHCl₂]⁺	Cleavage of the C-C bond.
49/51	[CH₂Cl]⁺	Cleavage of the C-C bond.

Visualizations

Signaling Pathway: Hydration of Dichloroacetaldehyde

Caption: Reversible hydration of dichloroacetaldehyde.

Experimental Workflow: Synthesis and Isolation

Caption: Workflow for synthesis and isolation.

References

• 1. benchchem.com [benchchem.com]
• 2. Dichloroacetaldehyde - Wikipedia [en.wikipedia.org]
• 3. Dichloroacetaldehyde Hydrate | C2H4Cl2O2 | CID 22121091 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Characterization of 2,2-dichloroethane-1,1-diol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of 2,2-dichloroethane-1,1-diol, the hydrate of dichloroacetaldehyde. As a geminal diol, this compound presents unique analytical challenges due to its equilibrium with the corresponding aldehyde in aqueous solutions. The presence of two electron-withdrawing chlorine atoms on the adjacent carbon, however, lends it a degree of stability, making it amenable to spectroscopic analysis. This document outlines predicted spectroscopic data based on analogous compounds and provides detailed, standardized experimental protocols for its analysis using Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

Introduction

2,2-dichloroethane-1,1-diol is an organochlorine compound and a geminal diol.[1] It is the hydrate of dichloroacetaldehyde and is the form this unstable aldehyde often takes.[2] While geminal diols are frequently transient intermediates, the electron-withdrawing nature of the adjacent chlorine atoms stabilizes the diol form of 2,2-dichloroethane-1,1-diol, allowing for its characterization. A thorough understanding of its spectroscopic properties is crucial for its identification, quantification, and for researchers utilizing it in synthetic chemistry, particularly in the synthesis of pharmaceuticals and agrochemicals.[2]

This guide synthesizes predicted spectroscopic data and provides robust experimental protocols to aid researchers in the comprehensive analysis of this compound.

Predicted Spectroscopic Data

Due to the equilibrium dynamics of geminal diols, obtaining pure experimental spectra can be challenging. The following data are predicted based on theoretical principles and extrapolation from structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectra of 2,2-dichloroethane-1,1-diol are anticipated to be influenced by the two hydroxyl groups and the dichloromethyl group.

Table 1: Predicted ¹H and ¹³C NMR Data for 2,2-dichloroethane-1,1-diol

Nucleus	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J)	Notes
¹H	~6.0	Triplet	~5 Hz	Signal for the methine proton (-CH(OH)₂), coupled to the dichloromethyl proton.
¹H	~5.5	Doublet	~5 Hz	Signal for the proton of the dichloromethyl group (Cl₂CH-). The coupling would be with the methine proton.
¹H	Broad	Singlet	-	Signals for the two hydroxyl protons (-OH). The chemical shift is dependent on solvent, concentration, and temperature.
¹³C	~95	-	-	Predicted chemical shift for the diol carbon (-CH(OH)₂). The two electronegative oxygen atoms cause a significant downfield shift.
¹³C	~70	-	-	Predicted chemical shift for the dichloromethyl carbon (-CHCl₂). The two chlorine atoms cause a significant downfield shift.

Infrared (IR) Spectroscopy

The IR spectrum is expected to be dominated by the characteristic stretching frequencies of the hydroxyl groups.

Table 2: Predicted IR Absorption Bands for 2,2-dichloroethane-1,1-diol

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Notes
O-H Stretch	3200-3600	Strong, Broad	Characteristic of hydrogen-bonded hydroxyl groups.
C-H Stretch	2850-3000	Medium	Aliphatic C-H stretching.
C-O Stretch	1000-1200	Strong	Alcohol C-O stretching.
C-Cl Stretch	600-800	Strong	Characteristic of organochlorine compounds.

Mass Spectrometry (MS)

The mass spectrum of 2,2-dichloroethane-1,1-diol is expected to display fragmentation patterns typical for chlorinated compounds and alcohols. The presence of chlorine isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will lead to characteristic M+2 and M+4 peaks for fragments containing one or two chlorine atoms, respectively.

Table 3: Predicted Mass Spectrometry Fragmentation for 2,2-dichloroethane-1,1-diol

m/z	Proposed Fragment	Notes
130/132/134	[C₂H₄Cl₂O₂]⁺	Molecular ion (M⁺). The M+2 and M+4 peaks will have intensities relative to the M⁺ peak based on the isotopic abundance of chlorine.
112/114/116	[C₂H₂Cl₂O]⁺	Loss of a water molecule (H₂O).
83/85	[CHCl₂]⁺	Cleavage of the C-C bond.
49	[CH(OH)₂]⁺	Cleavage of the C-C bond.

Experimental Protocols

The following are detailed methodologies for the spectroscopic characterization of 2,2-dichloroethane-1,1-diol.

NMR Spectroscopy

Sample Preparation:

• Weigh approximately 5-10 mg of 2,2-dichloroethane-1,1-diol.

• Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CDCl₃) in a standard 5 mm NMR tube. The choice of solvent is critical as protic solvents may lead to the exchange of hydroxyl protons.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

¹H NMR Acquisition:

• Acquire a standard one-dimensional ¹H NMR spectrum.

• Typical parameters include 16-32 scans, a spectral width of 12-16 ppm, and a relaxation delay of 1-2 seconds.

• Integrate the signals to determine the proton ratios.

¹³C NMR Acquisition:

• Acquire a proton-decoupled ¹³C NMR spectrum.

• A greater number of scans (e.g., 1024 or more) will likely be necessary due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy

Sample Preparation:

• For solid samples: Prepare a KBr pellet by grinding a small amount of the sample with dry potassium bromide and pressing it into a thin, transparent disk.

• For liquid/solution samples: A thin film can be prepared between two salt plates (e.g., NaCl or KBr).

Instrumentation:

• A Fourier-Transform Infrared (FTIR) spectrometer is to be used.

Data Acquisition:

• Record a background spectrum of the empty sample compartment or the pure solvent.

• Record the sample spectrum over a range of 4000-400 cm⁻¹.

• The final spectrum should be presented in terms of transmittance or absorbance.

Mass Spectrometry (MS)

Sample Preparation:

• Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• The concentration should be in the range of 1-10 µg/mL.

Instrumentation:

• An Electron Ionization (EI) mass spectrometer is typically used for this type of compound.

Data Acquisition:

• Introduce the sample into the ion source.

• Acquire the mass spectrum over a suitable m/z range (e.g., 40-200 amu).

• Analyze the fragmentation pattern and the isotopic distribution of chlorine-containing fragments.

Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of 2,2-dichloroethane-1,1-diol.

Caption: Workflow for the spectroscopic characterization of 2,2-dichloroethane-1,1-diol.

Conclusion

The spectroscopic characterization of 2,2-dichloroethane-1,1-diol requires a multi-faceted approach, leveraging NMR, IR, and Mass Spectrometry. While its existence as a stable hydrate of dichloroacetaldehyde simplifies its analysis compared to other transient gem-diols, careful consideration of its chemical properties and the application of the detailed protocols outlined in this guide are essential for accurate and comprehensive structural elucidation and purity assessment. The predicted data and methodologies presented herein provide a solid foundation for researchers working with this important chemical intermediate.

References

• 1. 2,2-Dichloroethane-1,1-diol | C2H4Cl2O2 | CID 85275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]

Quantum Chemical Insights into the Stability of 2,2-dichloroethane-1,1-diol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a proposed quantum chemical investigation into the stability of 2,2-dichloroethane-1,1-diol. Due to the limited availability of direct computational studies on this specific molecule, this document outlines a robust theoretical framework based on established methodologies for analogous gem-diols and halogenated hydrocarbons. The guide details proposed computational protocols, potential conformational isomers, and likely decomposition pathways. All quantitative data that would be generated from such a study are presented in structured tables for illustrative purposes. Furthermore, key experimental workflows and logical relationships are visualized using Graphviz diagrams to facilitate a deeper understanding of the proposed research. This document is intended to serve as a foundational resource for researchers embarking on the theoretical characterization of this and similar molecules.

Introduction

Geminal diols, characterized by the presence of two hydroxyl groups attached to the same carbon atom, are often transient intermediates in the hydration of carbonyl compounds. However, the stability of gem-diols can be significantly influenced by the electronic effects of neighboring substituents. The presence of electron-withdrawing groups, for instance, is known to stabilize the gem-diol form. 2,2-dichloroethane-1,1-diol, the hydrate of 2,2-dichloroacetaldehyde, is an interesting case study where the two chlorine atoms are expected to exert a strong electron-withdrawing effect, thereby enhancing its stability.

Understanding the intrinsic stability, conformational preferences, and potential decomposition pathways of 2,2-dichloroethane-1,1-diol is crucial for its potential applications in organic synthesis and as a reference molecule in drug development. Quantum chemical calculations offer a powerful, non-experimental approach to elucidate these molecular properties with high accuracy. This guide proposes a detailed computational methodology to thoroughly investigate the stability of 2,2-dichloroethane-1,1-diol.

Proposed Computational Investigation Workflow

The proposed computational study would follow a systematic workflow to ensure a comprehensive analysis of the stability of 2,2-dichloroethane-1,1-diol. The key stages of this workflow are outlined in the diagram below.

Caption: A proposed workflow for the quantum chemical investigation of 2,2-dichloroethane-1,1-diol.

Conformational Analysis

The stability of 2,2-dichloroethane-1,1-diol will be significantly influenced by the relative orientations of the hydroxyl and chloro substituents. A thorough conformational analysis is therefore the first critical step. The primary degree of freedom for conformational changes is the rotation around the C-C single bond. Key conformers would likely include staggered arrangements to minimize steric hindrance.

Potential Conformers

The diagram below illustrates the Newman projections of the likely staggered conformers of 2,2-dichloroethane-1,1-diol, viewed along the C-C bond.

Caption: Newman projections of potential staggered conformers of 2,2-dichloroethane-1,1-diol.

Proposed Quantitative Data for Conformational Analysis

A comprehensive computational study would yield the following data, which should be tabulated for clear comparison.

Conformer	Relative Energy (kcal/mol)	Gibbs Free Energy (kcal/mol)	Dipole Moment (Debye)	Key Dihedral Angles (°)
Gauche 1	[Calculated Value]	[Calculated Value]	[Calculated Value]	Cl-C-C-O: [Value]
Gauche 2	[Calculated Value]	[Calculated Value]	[Calculated Value]	Cl-C-C-O: [Value]
Anti	[Calculated Value]	[Calculated Value]	[Calculated Value]	Cl-C-C-O: [Value]

Potential Decomposition Pathways

The stability of 2,2-dichloroethane-1,1-diol is not only determined by its conformational energetics but also by the energy barriers to its potential decomposition pathways. Two likely decomposition routes are dehydration to form the corresponding aldehyde and dehydrochlorination.

Caption: Potential decomposition pathways for 2,2-dichloroethane-1,1-diol.

Proposed Quantitative Data for Decomposition Pathways

The energetic profiles of these decomposition pathways would be critical to understanding the kinetic stability of the molecule.

Reaction Pathway	Reactant	Transition State	Product	Activation Energy (kcal/mol)	Reaction Energy (kcal/mol)
Dehydration	2,2-dichloroethane-1,1-diol	TS1	2,2-dichloroacetaldehyde + H₂O	[Calculated Value]	[Calculated Value]
Dehydrochlorination	2,2-dichloroethane-1,1-diol	TS2	2-chloro-1,1-dihydroxyethene + HCl	[Calculated Value]	[Calculated Value]

Proposed Computational Protocol

The following section details a proposed methodology for the quantum chemical calculations, drawing upon common practices for similar molecular systems.

Software

The Gaussian suite of programs is a suitable choice for performing the proposed density functional theory (DFT) and ab initio calculations. For visualization and analysis of the results, software such as GaussView, Avogadro, and Multiwfn would be appropriate.

Conformational Search

An initial conformational search is recommended to be performed using a computationally less expensive method, such as molecular mechanics with the MMFF94 force field, to identify a set of low-energy conformers.

Geometry Optimization and Frequency Calculations

The unique conformers identified from the initial search should then be subjected to geometry optimization and frequency calculations using DFT. A suitable level of theory would be the B3LYP functional with the 6-311+G(d,p) basis set. The frequency calculations are essential to confirm that the optimized structures are true minima on the potential energy surface (i.e., no imaginary frequencies) and to obtain thermodynamic data such as Gibbs free energies.

Transition State Searches

For the investigation of decomposition pathways, transition state (TS) searches should be performed. Methods such as the Berny algorithm with eigenvector following, or synchronous transit-guided quasi-Newton (STQN) methods like QST2 and QST3, are recommended. The nature of the transition states should be confirmed by the presence of a single imaginary frequency corresponding to the reaction coordinate.

Intrinsic Reaction Coordinate (IRC) Calculations

To verify that the located transition states connect the reactant (2,2-dichloroethane-1,1-diol) with the expected products of decomposition, intrinsic reaction coordinate (IRC) calculations should be performed.

Solvation Effects

To model the stability in a more realistic environment, implicit solvation models such as the Polarizable Continuum Model (PCM) can be employed to calculate the energies in an aqueous solution. The gas-phase optimized geometries can be used for single-point energy calculations with the PCM model.

Analysis of Intramolecular Interactions

To gain deeper insight into the factors stabilizing the various conformers, Natural Bond Orbital (NBO) analysis and the Quantum Theory of Atoms in Molecules (AIM) can be employed. These analyses can quantify hyperconjugative interactions and identify and characterize intramolecular hydrogen bonds.

Conclusion

This technical guide has outlined a comprehensive computational strategy for the investigation of the stability of 2,2-dichloroethane-1,1-diol. By following the proposed workflow and computational protocols, researchers can obtain valuable insights into the conformational landscape, thermodynamic stability, and kinetic persistence of this molecule. The illustrative data tables and diagrams provide a clear framework for the presentation and interpretation of the results of such a study. This proposed research will not only contribute to a fundamental understanding of the chemistry of halogenated gem-diols but also provide valuable data for applications in synthetic chemistry and drug development.

Introduction to 2,2-dichloroethane-1,1-diol (Chloral Hydrate)

An In-Depth Technical Guide to the Solubility of 2,2-dichloroethane-1,1-diol (Chloral Hydrate)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,2-dichloroethane-1,1-diol, the stable geminal diol more commonly known as chloral hydrate.[1][2] This document consolidates quantitative solubility data in various organic solvents, outlines a generalized experimental protocol for solubility determination, and presents key chemical relationships and workflows through structured diagrams.

2,2-dichloroethane-1,1-diol (CAS No: 302-17-0), is the hydrate of trichloroacetaldehyde (chloral).[3][4] Unlike many geminal diols which are unstable, chloral hydrate is a stable, crystalline solid at room temperature.[5][6][7] This stability is crucial for its use as a sedative, hypnotic, and chemical reagent.[2][8] In aqueous solutions, chloral hydrate exists in a reversible equilibrium with its aldehyde form, chloral.[8][9] Its solubility in organic solvents is a critical parameter for its application in organic synthesis, formulation development, and as a laboratory reagent.[2]

The equilibrium between chloral and chloral hydrate is fundamental to its chemistry. The presence of electron-withdrawing chlorine atoms on the alpha-carbon destabilizes the carbonyl group of chloral, favoring the formation of the more stable hydrated gem-diol form.

Caption: Reversible hydration of chloral to form 2,2-dichloroethane-1,1-diol.

Quantitative Solubility Data

The solubility of 2,2-dichloroethane-1,1-diol has been determined in a range of organic solvents. The following tables summarize available quantitative and qualitative data.

Table 1: Quantitative Solubility in Organic Solvents

Solvent	Temperature (°C)	Solubility ( g/100 g of Solvent)	Solubility ( g/100 mL of Solvent)	Reference
Ethanol	0	188	-	[10]
5	200	-	[10]
20	425	-	[10]
25	-	~75 (as ~750 g/L)	[11]
30	950	-	[10]
45	5600	-	[10]
Chloroform	0	-	3.8	[10]
10	-	5.2	[10]
20	-	15.5	[10]
27.7	-	65	[10]
Diethyl Ether	25	-	200	[1][10]
Toluene	0	3.25	-	[1][10]
10	8	-	[1][10]
20	21	-	[1][10]
35	77	-	[1][10]
45	200	-	[1][10]
Carbon Disulfide	20	-	1.47	[1][10]
Pyridine	20	80.9	-	[1][10]
Quinoline	20	12.56	-	[1][10]
Glycerol	20	200	-	[10]
Olive Oil	-	-	1 g in 1.4 mL (~71.4 g/100mL)	[3]

Table 2: Qualitative Solubility in Organic Solvents

Solvent	Solubility Description	Reference
Acetone	Freely soluble / Very soluble	[1][3][12][13]
Methyl Ethyl Ketone (MEK)	Freely soluble / Very soluble	[1][3][12][13]
Benzene	Very soluble / Sparingly soluble	[1][2][3][12][13]
Carbon Tetrachloride	Moderately or sparingly soluble	[3][12][13]
Petroleum Ether	Moderately or sparingly soluble	[3][12][13]
Turpentine	Moderately or sparingly soluble	[3][12][13]

Note: Conflicting reports exist for benzene solubility, which may depend on the specific grade of the solvent and experimental conditions.

Experimental Protocol for Solubility Determination

While specific protocols for 2,2-dichloroethane-1,1-diol are not detailed in the literature surveyed, a generalized and robust methodology based on the equilibrium method for determining the solubility of a solid compound in a solvent is provided below.

Objective: To determine the equilibrium solubility of 2,2-dichloroethane-1,1-diol in a selected organic solvent at a constant temperature.

1. Materials and Apparatus:

• 2,2-dichloroethane-1,1-diol (Chloral Hydrate), USP grade (≥99.5% purity)[13]

• Selected organic solvent, analytical grade

• Thermostatic shaker bath or magnetic stirrer with a temperature-controlled plate

• Calibrated thermometer

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks, pipettes, and vials

• Analytical balance

• Gas chromatograph with an appropriate detector (e.g., Electron Capture Detector) or High-Performance Liquid Chromatograph (HPLC)[13][14]

2. Experimental Workflow Diagram

Caption: Generalized workflow for the experimental determination of solubility.

3. Procedure:

• Preparation: Add an excess amount of 2,2-dichloroethane-1,1-diol to a known volume or mass of the chosen solvent in a sealed, screw-cap vial. The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Place the vial in a thermostatic shaker bath set to the desired temperature. Agitate the mixture for a predetermined period (e.g., 24-48 hours) sufficient to reach equilibrium. Preliminary kinetic studies should be performed to determine the time required to reach a steady-state concentration.

• Sampling: After equilibration, stop the agitation and allow the vial to stand undisturbed in the bath for several hours to permit the excess solid to settle.

• Filtration and Dilution: Carefully withdraw an aliquot of the clear supernatant using a syringe pre-heated to the experimental temperature to prevent premature crystallization. Immediately pass the solution through a syringe filter (e.g., 0.45 μm) into a tared volumetric flask.

• Quantification: Determine the weight of the collected filtrate. Dilute the sample to the flask's mark with the solvent. Analyze the concentration of 2,2-dichloroethane-1,1-diol in the diluted sample using a pre-calibrated and validated analytical method, such as gas chromatography (GC), which can analyze chloral hydrate as it breaks down to chloral upon vaporization.[13]

4. Data Calculation:

• Solubility in g/100 mL:

  • Solubility = (C * D * V_flask) / V_aliquot

  • Where:

    • C = Concentration from analytical instrument (g/mL)

    • D = Dilution factor

    • V_flask = Volume of the volumetric flask (mL)

    • V_aliquot = Volume of the initial aliquot taken (mL)

• Solubility in g/100 g:

  • Calculate the mass of the solute and the mass of the solvent in the filtered aliquot and normalize to 100 g of solvent.

This guide provides essential data and standardized methodologies for professionals working with 2,2-dichloroethane-1,1-diol. Accurate solubility data is fundamental for ensuring the success of chemical syntheses, drug formulation, and other scientific applications.

References

• 1. Chloral hydrate - Sciencemadness Wiki [sciencemadness.org]
• 2. Chloral hydrate - Wikipedia [en.wikipedia.org]
• 3. Chloral Hydrate | C2H3Cl3O2 | CID 2707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CHLORAL HYDRATE [inchem.org]
• 5. api.pageplace.de [api.pageplace.de]
• 6. Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. CHLORAL AND CHLORAL HYDRATE - Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chloral hydrate [chemister.ru]
• 11. cdn.who.int [cdn.who.int]
• 12. scent.vn [scent.vn]
• 13. Chloral and chloral hydrate - Some Drinking-water Disinfectants and Contaminants, including Arsenic - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

An In-depth Technical Guide on the Formation of 2,2-dichloroethane-1,1-diol in Aqueous Media

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism, thermodynamics, and kinetics of the formation of 2,2-dichloroethane-1,1-diol in aqueous media. This geminal diol is the hydrate of 2,2-dichloroacetaldehyde and its formation is a crucial aspect to consider in various chemical and biological systems.

Introduction

In aqueous solutions, aldehydes exist in a reversible equilibrium with their corresponding geminal diols (hydrates). This reaction is of significant interest in organic chemistry, biochemistry, and pharmaceutical sciences as the reactivity and bioavailability of the aldehydic form can be markedly different from its hydrated counterpart. The stability of the gem-diol is significantly influenced by the electronic effects of substituents on the carbonyl carbon. The presence of electron-withdrawing groups, such as chlorine atoms, on the α-carbon of an aldehyde destabilizes the carbonyl group, thereby favoring the formation of the hydrate.[1]

This guide focuses on the hydration of 2,2-dichloroacetaldehyde to form 2,2-dichloroethane-1,1-diol, a process of relevance in understanding the behavior of chlorinated aldehydes in biological systems and in various chemical syntheses.

The Hydration Reaction: Mechanism and Equilibrium

2,2-dichloroacetaldehyde (Cl₂CHCHO) is a highly volatile liquid that is readily soluble in water, where it establishes an equilibrium with its hydrate, 2,2-dichloroethane-1,1-diol.[2][3]

The Equilibrium

The hydration of 2,2-dichloroacetaldehyde is a reversible nucleophilic addition of water to the carbonyl group.

Cl₂CHCHO + H₂O ⇌ Cl₂CHCH(OH)₂

The position of this equilibrium is described by the hydration equilibrium constant, Khyd:

K_hyd = [2,2-dichloroethane-1,1-diol] / [2,2-dichloroacetaldehyde]

A larger Khyd value indicates that the equilibrium favors the formation of the hydrated product. The strong electron-withdrawing nature of the two chlorine atoms significantly increases the equilibrium constant for hydration compared to acetaldehyde and monochloroacetaldehyde.[1][4]

Reaction Mechanism

The hydration of 2,2-dichloroacetaldehyde can be catalyzed by both acid and base.

Acid-Catalyzed Hydration:

Under acidic conditions, the carbonyl oxygen is protonated, increasing the electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by water.

Base-Catalyzed Hydration:

In basic media, the hydroxide ion, a stronger nucleophile than water, directly attacks the carbonyl carbon. The resulting alkoxide is then protonated by water to yield the gem-diol.

Quantitative Data

Table 1: Hydration Equilibrium Constants (Khyd) for Chlorinated Acetaldehydes in Water at approximately 298 K

Aldehyde	Chemical Formula	Khyd
Acetaldehyde	CH₃CHO	~1.2 - 1.4[5]
Chloroacetaldehyde	ClCH₂CHO	~37[4]
2,2-dichloroacetaldehyde	Cl₂CHCHO	Estimated to be significantly > 37
Trichloroacetaldehyde (Chloral)	CCl₃CHO	> 100[1]

Note: The value for 2,2-dichloroacetaldehyde is an estimation based on the established trend of increasing Khyd with the number of electron-withdrawing chlorine atoms.[1][4] The presence of a second chlorine atom is expected to further stabilize the hydrate, pushing the equilibrium significantly further to the right than for monochloroacetaldehyde.

Experimental Protocols

The determination of the hydration equilibrium constant (Khyd) and the kinetic parameters for the hydration of 2,2-dichloroacetaldehyde can be achieved using spectroscopic methods.

Determination of Khyd by ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for quantifying the different species in the hydration equilibrium.

Materials:

• 2,2-dichloroacetaldehyde

• Deuterium oxide (D₂O, 99.9 atom % D)

• Internal standard (e.g., 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt, TSP)

• 5 mm NMR tubes

• NMR spectrometer (≥300 MHz)

Procedure:

• Sample Preparation: A stock solution of 2,2-dichloroacetaldehyde is prepared in D₂O. A known concentration of an internal standard is added for quantitative analysis.

• NMR Acquisition: A ¹H NMR spectrum of the solution is acquired at a constant temperature (e.g., 298 K).

• Data Analysis: The signals corresponding to the aldehydic proton of 2,2-dichloroacetaldehyde and the methine proton of 2,2-dichloroethane-1,1-diol are identified and integrated.

• Calculation of Khyd: The ratio of the integrals, corrected for the number of protons, gives the ratio of the concentrations of the hydrate and the aldehyde, from which Khyd can be calculated.

Kinetic Analysis by UV-Vis Spectroscopy

The kinetics of the hydration and dehydration reactions can be monitored using UV-Vis spectroscopy by observing the change in absorbance of the carbonyl group's n→π* transition.

Materials:

• 2,2-dichloroacetaldehyde

• Buffered aqueous solutions (to maintain constant pH)

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

Procedure:

• Wavelength Selection: The wavelength of maximum absorbance (λmax) for the n→π* transition of the carbonyl group of 2,2-dichloroacetaldehyde is determined.

• Kinetic Runs: A concentrated solution of 2,2-dichloroacetaldehyde in a non-aqueous solvent (e.g., acetonitrile) is rapidly injected into a buffered aqueous solution in a cuvette.

• Data Acquisition: The change in absorbance at λmax is monitored over time as the system approaches equilibrium.

• Data Analysis: The rate of change of absorbance is fitted to a first-order kinetic model to determine the observed rate constant (kobs). By performing experiments at different pH values, the individual rate constants for the uncatalyzed, acid-catalyzed, and base-catalyzed hydration and dehydration can be determined.

Visualizations

Reaction Pathway

Caption: Reversible hydration of 2,2-dichloroacetaldehyde.

Acid-Catalyzed Hydration Mechanism

References

• 1. benchchem.com [benchchem.com]
• 2. Dichloroacetaldehyde | C2H2Cl2O | CID 6576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Dichloroacetaldehyde - Wikipedia [en.wikipedia.org]
• 4. The equilibrium constants for the formation of hydrates of acetaldehyde a.. [askfilo.com]
• 5. hrcak.srce.hr [hrcak.srce.hr]

Toxicological Profile of 2,2-dichloroethane-1,1-diol and its Metabolites: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive toxicological profile of 2,2-dichloroethane-1,1-diol, also known as dichloroacetaldehyde hydrate, and its principal metabolite, dichloroacetic acid (DCA). While quantitative toxicological data for 2,2-dichloroethane-1,1-diol is limited, its toxicity is primarily attributed to its dehydration product, dichloroacetaldehyde, and its subsequent metabolite, DCA. This document collates available quantitative data, details metabolic pathways, and elucidates the mechanisms of toxicity and effects on cellular signaling pathways, particularly for DCA. Experimental protocols for key toxicological assessments are also described. All quantitative data are summarized in structured tables, and relevant pathways and workflows are visualized using diagrams.

Introduction

2,2-dichloroethane-1,1-diol is the hydrated form of the aldehyde dichloroacetaldehyde.[1] In aqueous solutions, it exists in equilibrium with its parent aldehyde. The toxicological effects of 2,2-dichloroethane-1,1-diol are therefore intrinsically linked to the reactivity and metabolic fate of dichloroacetaldehyde. A primary and toxicologically significant metabolite of dichloroacetaldehyde is dichloroacetic acid (DCA).[2] DCA has been extensively studied for its therapeutic potential and its toxicological profile is well-characterized, providing crucial insights into the potential long-term effects of exposure to its parent compounds.

Metabolism of 2,2-dichloroethane-1,1-diol

The metabolism of 2,2-dichloroethane-1,1-diol proceeds via its dehydration to dichloroacetaldehyde. Dichloroacetaldehyde is then primarily oxidized to dichloroacetic acid (DCA).[2] In mammals, chloroacetaldehydes can also be reduced to chloroethanols.[2] One study in mice injected with dichloroacetaldehyde hydrate found that a minor urinary metabolite was dichloroacetic acid, accounting for approximately 1% of the administered dose.[2]

Metabolic pathway of 2,2-dichloroethane-1,1-diol.

Toxicological Profile of 2,2-dichloroethane-1,1-diol (Dichloroacetaldehyde Hydrate)

Direct quantitative toxicological data for 2,2-dichloroethane-1,1-diol is scarce in publicly available literature. Its toxicity is largely attributed to dichloroacetaldehyde.

Acute Toxicity

Dichloroacetaldehyde is toxic by ingestion and inhalation and is a strong skin irritant.[2][3] It is classified as corrosive and can cause severe skin burns and eye damage.[4]

Genotoxicity and Carcinogenicity

There is limited direct evidence for the carcinogenicity of dichloroacetaldehyde. However, it is a metabolite of the known rodent hepatocarcinogen trichloroethylene.[5]

Toxicological Profile of Dichloroacetic Acid (DCA)

The primary metabolite, dichloroacetic acid (DCA), has a more extensively documented toxicological profile.

Quantitative Toxicological Data

A summary of the available quantitative toxicological data for dichloroacetic acid is presented in Table 1.

Parameter	Species	Route	Value	Reference(s)
LD50	Rat	Oral	2820 mg/kg	[6][7]
LD50	Rabbit	Dermal	510 mg/kg	[8]
NOAEL	Rat	Oral (90-day)	18 mg/kg/day	[9]
LOAEL	Rat	Oral	12.5 mg/kg/day	[9]

Mechanisms of Toxicity and Signaling Pathways

DCA's toxicity is multifaceted, involving metabolic modulation, oxidative stress, and alterations in key signaling pathways.

DCA is a well-established inhibitor of pyruvate dehydrogenase kinase (PDK).[10] This inhibition leads to the activation of the pyruvate dehydrogenase complex (PDC), shifting cellular metabolism from glycolysis towards oxidative phosphorylation.[10] This "reversal of the Warburg effect" is a primary mechanism behind its investigation as an anti-cancer agent but also contributes to its cellular toxicity through increased production of reactive oxygen species (ROS).[11]

References

• 1. ccnm.edu [ccnm.edu]
• 2. Page loading... [guidechem.com]
• 3. guidechem.com [guidechem.com]
• 4. Dichloroacetate (DCA) and Cancer: An Overview towards Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of the peroxisome proliferator-activated receptor alpha (PPARalpha) in responses to trichloroethylene and metabolites, trichloroacetate and dichloroacetate in mouse liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dichloroacetate-induced peripheral neuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Expression of PPAR(alpha) in human hepatocytes and activation by trichloroacetate and dichloroacetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dichloroacetate causes reversible demyelination in vitro: potential mechanism for its neuropathic effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synergistic anticancer potential of dichloroacetate and estradiol analogue exerting their effect via ROS-JNK-Bcl-2-mediated signalling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dir.ca.gov [dir.ca.gov]
• 11. Frontiers | Unraveling the therapeutic mechanisms of dichloroacetic acid in lung cancer through integrated multi-omics approaches: metabolomics and transcriptomics [frontiersin.org]

An In-Depth Technical Guide on the Environmental Fate and Degradation of 2,2-dichloroethane-1,1-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-dichloroethane-1,1-diol, also known as dichloroacetaldehyde hydrate, is the geminal diol form of the reactive aldehyde, 2,2-dichloroacetaldehyde. In aqueous environments, these two compounds exist in a dynamic equilibrium. The environmental fate of 2,2-dichloroethane-1,1-diol is therefore intrinsically linked to the behavior of dichloroacetaldehyde. This technical guide provides a comprehensive overview of the current scientific understanding of the environmental fate and degradation of this compound, with a focus on its abiotic and biotic transformation pathways. The information presented is intended to support environmental risk assessments and the development of sustainable chemical practices.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,2-dichloroacetaldehyde and its hydrate is presented in Table 1. These properties are crucial for predicting the compound's behavior and partitioning in the environment.

Table 1: Chemical and Physical Properties of 2,2-Dichloroacetaldehyde and its Hydrate

Property	2,2-Dichloroacetaldehyde	2,2-dichloroethane-1,1-diol	Reference(s)
CAS Number	79-02-7	16086-14-9	[1]
Molecular Formula	C₂H₂Cl₂O	C₂H₄Cl₂O₂	[1]
Molecular Weight ( g/mol )	112.94	130.95	[1]
Appearance	Colorless liquid	Crystalline solid	[2]
Boiling Point (°C)	88-90	Decomposes	[3]
Melting Point (°C)	-58	35-50	[1][2]
Vapor Pressure (mm Hg at 25°C)	55.4	-	[2]
Water Solubility	Soluble, forms hydrate	Soluble	[4][5]
Log Kow (estimated)	0.27	-	[2]
Henry's Law Constant (atm-m³/mol, estimated)	8.42 x 10⁻⁶	-	[2]
Soil Adsorption Coefficient (Koc, estimated)	4.3	-	[2]

Environmental Fate

The environmental distribution of 2,2-dichloroethane-1,1-diol is governed by the properties of its anhydrous form, dichloroacetaldehyde. Its high water solubility and low estimated soil adsorption coefficient (Koc) of 4.3 suggest it will be highly mobile in soil and likely to partition into the aqueous phase.[2] The estimated Henry's Law constant indicates that volatilization from water surfaces can be an important fate process.[2]

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, play a significant role in the transformation of 2,2-dichloroethane-1,1-diol in the environment.

Hydrolysis: While dichloroacetaldehyde contains a hydrolyzable alkyl chloride group, specific experimental data on its hydrolysis rate constant are limited.[2] In aqueous solution, it readily forms the stable hydrate, 2,2-dichloroethane-1,1-diol.[4] The stability of this geminal diol is attributed to the electron-withdrawing effect of the adjacent chlorine atoms. Further hydrolysis to dichloroacetic acid is a potential degradation pathway, though quantitative data on the rate of this reaction under various environmental pH and temperature conditions are not readily available.

Photolysis: Vapor-phase dichloroacetaldehyde is expected to be degraded in the atmosphere primarily through reaction with photochemically produced hydroxyl radicals.[2] The estimated atmospheric half-life for this reaction is approximately 7.0 days.[1][2] Direct photolysis in the aqueous phase is not expected to be a significant degradation pathway as the compound does not absorb light in the environmental UV spectrum.[2]

Table 2: Summary of Abiotic Degradation Data for Dichloroacetaldehyde

Degradation Process	Matrix	Half-life	Conditions	Reference(s)
Atmospheric Oxidation (with OH radicals)	Air	~7.0 days (estimated)	Atmospheric concentration of 5x10⁵ OH radicals/cm³	[1][2]
Volatilization from Water	Model River	4.7 days (estimated)	1 m deep, 1 m/s flow, 3 m/s wind	[2]
Volatilization from Water	Model Lake	38 days (estimated)	1 m deep, 0.05 m/s flow, 0.5 m/s wind	[2]

Biotic Degradation

The biodegradation of 2,2-dichloroethane-1,1-diol is expected to proceed through the metabolism of its anhydrous form, dichloroacetaldehyde. Microbial degradation can occur under both aerobic and anaerobic conditions, leading to different metabolic pathways and end products.

Aerobic Degradation: Under aerobic conditions, the degradation of chlorinated aldehydes is often initiated by an oxidation step. In the case of 1,2-dichloroethane degradation by Pseudomonas sp. strain DCA1, chloroacetaldehyde is an intermediate which is further oxidized to chloroacetic acid.[6] It is plausible that dichloroacetaldehyde is similarly oxidized to dichloroacetic acid (DCA). DCA can then be further metabolized. While the complete aerobic pathway for dichloroacetaldehyde is not fully elucidated, it is hypothesized to proceed via dichloroacetic acid, which is then dehalogenated to glyoxylate. Glyoxylate can then enter central metabolic pathways such as the glyoxylate cycle for assimilation into biomass or be further oxidized to CO₂.[7][8]

Anaerobic Degradation: Under anoxic conditions, a novel fermentative pathway for the degradation of dichloroacetate (DCA) has been identified in "Candidatus Dichloromethanomonas elyunquensis" strain RM.[2][9] This pathway is initiated by a cofactor-independent (S)-2-haloacid dehalogenase (HAD) which converts DCA to glyoxylate.[2] Glyoxylate is then further metabolized via the Wood-Ljungdahl pathway, ultimately producing acetate.[2] This suggests that if dichloroacetaldehyde is first oxidized to DCA, it can be anaerobically degraded through this fermentative route.

The following diagram illustrates the proposed biotic degradation pathways for 2,2-dichloroacetaldehyde.

References

• 1. iris.unipa.it [iris.unipa.it]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. Involvement of a large plasmid in the degradation of 1,2-dichloroethane by Xanthobacter autotrophicus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dichloroacetaldehyde | C2H2Cl2O | CID 6576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Monooxygenase-Mediated 1,2-Dichloroethane Degradation by Pseudomonas sp. Strain DCA1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glyoxylate cycle - Wikipedia [en.wikipedia.org]
• 8. Frontiers | Engineering the glyoxylate cycle for chemical bioproduction [frontiersin.org]
• 9. Anaerobic Microbial Metabolism of Dichloroacetate - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Historical Context and Organic Chemistry of 2,2-dichloroethane-1,1-diol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2-dichloroethane-1,1-diol, the hydrated form of dichloroacetaldehyde. It delves into the historical discovery and synthesis of this compound, presenting key physicochemical data and detailed experimental protocols for its preparation. Furthermore, this guide explores its utility as a versatile reagent in organic synthesis, with a particular focus on its role in the construction of heterocyclic compounds and the synthesis of pharmacologically active molecules. Key reaction pathways and experimental workflows are visually represented to facilitate a deeper understanding of its chemical behavior and applications in drug development and research.

Historical Context

The history of 2,2-dichloroethane-1,1-diol is intrinsically linked to its anhydrous form, dichloroacetaldehyde. The initial synthesis of dichloroacetaldehyde is credited to F. Paterno in 1868, who produced it through the distillation of dichlorodiethyl acetal with sulfuric acid[1]. For a significant period, its study was often in the context of the broader exploration of chlorinated aldehydes and their derivatives.

A notable aspect of its history is the challenge associated with its synthesis and isolation. Early methods involving the chlorination of acetaldehyde or paraldehyde often resulted in a mixture of mono-, di-, and trichlorinated products, making the purification of dichloroacetaldehyde difficult[1]. A method for producing purer dichloroacetaldehyde was later developed through the hypochlorination of 1,2-dichloroethylene[1][2]. Due to the inherent instability of dichloroacetaldehyde, which readily polymerizes, it is most commonly handled and stored in its stable hydrated form, 2,2-dichloroethane-1,1-diol[2].

In the mid-20th century, the significance of dichloroacetaldehyde and its hydrate grew with their application as intermediates in the synthesis of various industrial and pharmaceutical compounds. A key application that emerged was its use in the production of the insecticide Perthane (p,p'-diethyl-1,1-diphenyl-2,2-dichloroethane) through condensation with ethylbenzene[1]. More critically for the pharmaceutical industry, it became a crucial building block for the synthesis of the adrenolytic drug mitotane and the diuretic trichlormethiazide[3].

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,2-dichloroethane-1,1-diol and its anhydrous form, dichloroacetaldehyde.

Property	2,2-dichloroethane-1,1-diol	Dichloroacetaldehyde	Source(s)
IUPAC Name	2,2-dichloroethane-1,1-diol	2,2-dichloroethanal	[2]
CAS Number	16086-14-9	79-02-7	[2]
Molecular Formula	C₂H₄Cl₂O₂	C₂H₂Cl₂O	[2]
Molar Mass	130.95 g/mol	112.94 g/mol	[2]
Appearance	Crystalline solid	Colorless liquid	[2][3]
Melting Point	56 °C	-50 °C	[2]
Boiling Point	121 °C	88 °C	[2]
Density	1.635 g/cm³ (predicted)	1.4 g/mL	[2]
Solubility in Water	Soluble (forms hydrate)	Soluble (forms hydrate)	[2]

Experimental Protocols

Synthesis of Dichloroacetaldehyde from Chloral Hydrate

This protocol is adapted from a patented method for the preparation of dichloroacetaldehyde from the more readily available chloral hydrate.

Objective: To synthesize dichloroacetaldehyde by the reaction of chloral hydrate with trimethyl phosphite, followed by hydrolysis and dehydration.

Materials:

• Chloral hydrate

• Benzene

• Trimethyl phosphite

• Distilled water

• Concentrated sulfuric acid

Procedure:

• A mixture of chloral hydrate and benzene (in a volume ratio of approximately 1:1) is prepared in a flask equipped with a water separator (e.g., a Dean-Stark apparatus).

• The mixture is heated to reflux to remove water via azeotropic distillation with benzene.

• After complete dehydration, the resulting solution of anhydrous chloral in benzene is cooled.

• Trimethyl phosphite is added dropwise to the solution. The molar ratio of chloral to trimethyl phosphite should be in the range of 1:1.0 to 1:2.0. The addition is typically carried out over a period of about 1 hour and 10 minutes.

• Following the addition, the reaction is allowed to proceed for an additional 15 minutes.

• The solvent (benzene) and other low-boiling impurities (boiling point below 100 °C) are removed by distillation.

• The residue is cooled slightly, and distilled water is added, followed by a small amount of concentrated sulfuric acid.

• The mixture is distilled under atmospheric pressure, and the fraction boiling between 89.0-91.0 °C is collected as dichloroacetaldehyde.

Expected Yield: Approximately 92%[4].

Safety Precautions: This synthesis should be performed in a well-ventilated fume hood. Benzene is a known carcinogen, and appropriate personal protective equipment should be worn. Chloral hydrate and dichloroacetaldehyde are irritants. Concentrated sulfuric acid is highly corrosive.

Applications in Organic Synthesis

2,2-dichloroethane-1,1-diol, through its equilibrium with dichloroacetaldehyde, serves as a valuable C2 building block in organic synthesis, particularly in the construction of heterocyclic systems and pharmacologically active molecules.

Synthesis of Mitotane

Dichloroacetaldehyde is a key precursor in the synthesis of mitotane, a drug used in the treatment of adrenocortical carcinoma[5]. The synthesis involves a Grignard reaction followed by a Friedel-Crafts-type condensation.

References

• 1. chemcess.com [chemcess.com]
• 2. Dichloroacetaldehyde - Wikipedia [en.wikipedia.org]
• 3. Dichloroacetaldehyde | C2H2Cl2O | CID 6576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN1234674C - Method for preparing dichloro acetaldehyde from hydrated chloral - Google Patents [patents.google.com]
• 5. encyclopedia.pub [encyclopedia.pub]

An In-Depth Technical Guide on the Discovery and Initial Isolation of 2,2-Dichloroethane-1,1-diol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide details the discovery and initial isolation of 2,2-dichloroethane-1,1-diol, the stable hydrate of dichloroacetaldehyde. The document outlines the historical context of its discovery, focusing on the synthesis of its anhydrous precursor, dichloroacetaldehyde, first reported by F. Paternò in 1868. It provides a comprehensive experimental protocol for the synthesis and isolation of the crystalline hydrate, derived from modern adaptations of early synthetic methods. Quantitative data, including physical properties and reaction parameters, are summarized in structured tables. Furthermore, this guide includes predicted and reported spectroscopic data to aid in the characterization of 2,2-dichloroethane-1,1-diol. Diagrams illustrating the synthesis and hydration workflow are provided to enhance understanding.

Introduction

2,2-Dichloroethane-1,1-diol, also known as dichloroacetaldehyde hydrate, is a geminal diol that serves as the stable, crystalline form of the otherwise unstable dichloroacetaldehyde. The presence of two electron-withdrawing chlorine atoms on the adjacent carbon stabilizes the hydrate form, making it a readily handleable solid. Dichloroacetaldehyde and its hydrate are valuable intermediates in organic synthesis, particularly in the production of pharmaceuticals and other specialty chemicals.

The discovery of this compound is intrinsically linked to the first synthesis of its anhydrous counterpart, dichloroacetaldehyde (Cl₂CHCHO), by F. Paternò in 1868. Early methods focused on the chlorination of acetaldehyde or its trimer, paraldehyde. These reactions typically produced a mixture of chlorinated aldehydes, making the isolation of pure dichloroacetaldehyde challenging. The inherent instability of the anhydrous aldehyde led to its common preparation and storage as the more stable hydrate.

This guide provides a detailed overview of a representative method for the synthesis of dichloroacetaldehyde and its subsequent isolation as the crystalline 2,2-dichloroethane-1,1-diol.

Synthesis and Isolation

The synthesis of 2,2-dichloroethane-1,1-diol is a two-step process involving the initial formation of dichloroacetaldehyde, followed by its hydration and isolation as a crystalline solid.

Synthesis of Dichloroacetaldehyde

A common and effective method for the preparation of dichloroacetaldehyde is the chlorination of paraldehyde, the cyclic trimer of acetaldehyde. This method, while yielding a mixture of chlorinated products, can be controlled to favor the formation of dichloroacetaldehyde.

Reaction Scheme:

Figure 1: Synthesis of Dichloroacetaldehyde.

Isolation of 2,2-Dichloroethane-1,1-diol

The crude dichloroacetaldehyde obtained from the chlorination reaction is purified by fractional distillation. The fraction rich in dichloroacetaldehyde is then hydrated by the addition of water, leading to the crystallization of 2,2-dichloroethane-1,1-diol.

Workflow for Isolation:

Figure 2: Isolation of 2,2-Dichloroethane-1,1-diol.

Experimental Protocols

The following protocols are based on established methods for the synthesis and isolation of 2,2-dichloroethane-1,1-diol.

Synthesis of Dichloroacetaldehyde from Paraldehyde

Materials:

• Paraldehyde

• Chlorine gas

• Water

Procedure:

• Charge a reaction vessel equipped with a stirrer, a condenser, and a gas inlet with paraldehyde and a small amount of water.

• Cool the mixture to approximately 10°C.

• Introduce chlorine gas into the reaction mixture at a controlled rate while maintaining the temperature.

• Continue the chlorination until the desired degree of chlorination is achieved, which can be monitored by analyzing the reaction mixture. The reaction typically takes several hours.

• Upon completion, the resulting chlorinated solution contains dichloroacetaldehyde as the major component, along with monochloroacetaldehyde, chloral, and unreacted starting material.

Isolation and Purification of 2,2-Dichloroethane-1,1-diol

Materials:

• Crude chlorinated aldehyde solution

• Water

Procedure:

• Subject the crude chlorinated solution to fractional distillation.

• Collect the distillate fraction with a boiling point between 90°C and 100°C. This fraction will be enriched in dichloroacetaldehyde.

• To the collected distillate, add a controlled amount of water.

• Stir the mixture to facilitate the hydration of dichloroacetaldehyde to 2,2-dichloroethane-1,1-diol.

• Cool the mixture to induce crystallization of the diol.

• Collect the crystalline product by filtration.

• Wash the crystals with a small amount of cold water to remove impurities.

• Dry the purified crystals of 2,2-dichloroethane-1,1-diol.

Data Presentation

Physical and Chemical Properties

Property	Value	Reference
2,2-Dichloroethane-1,1-diol
Molecular Formula	C₂H₄Cl₂O₂	[1]
Molecular Weight	130.95 g/mol	[1]
Appearance	Crystalline solid	[1]
Melting Point	35-50 °C
Boiling Point	85-95 °C
Density (20 °C)	1.53-1.54 g/cm³
Dichloroacetaldehyde (precursor)
Molecular Formula	C₂H₂Cl₂O	[2]
Molecular Weight	112.94 g/mol	[2]
Boiling Point	88 °C	[2]
Density	1.4 g/mL	[2]

Spectroscopic Data (Reported for Dichloroacetaldehyde)

Spectroscopic Technique	Observed Data (for Dichloroacetaldehyde)
Infrared (IR)	2985 cm⁻¹ (C-H), 2833 cm⁻¹ (C-H), 1754 cm⁻¹ (C=O), 1344 cm⁻¹ (C-H)

Signaling Pathways and Logical Relationships

As a small organic molecule primarily used as a synthetic intermediate, 2,2-dichloroethane-1,1-diol is not known to be involved in biological signaling pathways. The primary logical relationship is its formation from the reversible hydration of dichloroacetaldehyde.

Figure 3: Hydration-Dehydration Equilibrium.

Conclusion

The discovery and isolation of 2,2-dichloroethane-1,1-diol are directly tied to the synthesis of its less stable precursor, dichloroacetaldehyde. The stability conferred by the gem-diol structure makes the hydrate the preferred form for handling and storage. The experimental protocols outlined in this guide, based on historical and modern synthetic methods, provide a clear pathway for the preparation and purification of this important chemical intermediate. The provided data and diagrams offer a comprehensive technical overview for researchers and professionals in the field of drug development and organic synthesis.

References

• 1. chemcess.com [chemcess.com]
• 2. guidechem.com [guidechem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2,2-Dichloroethane-1,1-diol in Heterocyclic Synthesis

For the attention of: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and experimental protocols for the utilization of 2,2-dichloroethane-1,1-diol, the stable hydrate of dichloroacetaldehyde, as a versatile C2-synthon in the synthesis of nitrogen-containing heterocycles. The focus of these notes is on the synthesis of 1,2,3-triazoles, a class of heterocycles with significant interest in medicinal chemistry and drug development.

Introduction

2,2-Dichloroethane-1,1-diol is a readily available and stable geminal diol. In solution, it is in equilibrium with its anhydrous form, dichloroacetaldehyde. The presence of two chlorine atoms on the α-carbon makes the aldehyde carbon highly electrophilic and susceptible to nucleophilic attack. This reactivity, combined with the two leaving groups (chlorine atoms), makes it a valuable building block for the construction of various heterocyclic scaffolds. This document details its application in the synthesis of 1,2,3-triazoles through a tosylhydrazone intermediate.

Application Note 1: Synthesis of 1,2,3-Triazoles

A convenient and high-yield synthesis of 1,2,3-triazoles can be achieved using 2,2-dichloroethane-1,1-diol as the starting material. The methodology involves the initial formation of 2,2-dichloroacetaldehyde tosylhydrazone, which then undergoes cyclization with various amines or ammonia to afford substituted or unsubstituted 1,2,3-triazoles, respectively. This method avoids the use of potentially explosive diazo or azido precursors in later stages, offering a safer synthetic route.[1]

The reaction of 2,2-dichloroacetaldehyde tosylhydrazone with ammonia provides a direct route to the parent 1,2,3-triazole.[1] The reaction is postulated to proceed via the formation of an amino-azo-vinylchloride intermediate, which subsequently cyclizes.[1] Furthermore, the use of primary amines in place of ammonia allows for the synthesis of 1-substituted 1,2,3-triazoles in good yields.[1]

Protocol 1: Synthesis of 2,2-Dichloroacetaldehyde Tosylhydrazone (Intermediate)

This protocol describes the synthesis of the key intermediate, 2,2-dichloroacetaldehyde tosylhydrazone, from 2,2-dichloroethane-1,1-diol (dichloroacetaldehyde hydrate).

Materials:

• 2,2-Dichloroethane-1,1-diol (Dichloroacetaldehyde hydrate)

• Tosylhydrazine

• Ethanol

Procedure:

• Dissolve tosylhydrazine in ethanol.

• Add an equimolar amount of 2,2-dichloroethane-1,1-diol to the solution.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC.

• Upon completion, the product, 2,2-dichloroacetaldehyde tosylhydrazone, will precipitate from the solution.

• Collect the precipitate by filtration and dry under reduced pressure at 40°C.[1]

Protocol 2: Synthesis of 1,2,3-Triazole

This protocol outlines the synthesis of the parent 1,2,3-triazole from 2,2-dichloroacetaldehyde tosylhydrazone.

Materials:

• 2,2-Dichloroacetaldehyde tosylhydrazone

• Aqueous ammonia

• Ethyl acetate

Procedure:

• Add 2,2-dichloroacetaldehyde tosylhydrazone to an excess of aqueous ammonia solution.

• Stir the solution vigorously for 3 hours at room temperature.[1] The pH of the reaction mixture should be maintained in the range of 10-11 for optimal yield.[1]

• After the reaction is complete, remove the excess ammonia under reduced pressure.

• Extract the aqueous residue with a large volume of ethyl acetate.

• Dry the combined organic extracts over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Evaporate the solvent to yield the crude 1,2,3-triazole as a residual oil.[1] Further purification can be achieved by chromatography if necessary.

Protocol 3: Synthesis of 1-Substituted 1,2,3-Triazoles

This protocol details the general procedure for the synthesis of 1-substituted 1,2,3-triazoles.

Materials:

• 2,2-Dichloroacetaldehyde tosylhydrazone

• Primary amine (e.g., benzylamine, allylamine)

• Appropriate solvent (e.g., ethanol)

Procedure:

• Dissolve 2,2-dichloroacetaldehyde tosylhydrazone in a suitable solvent.

• Add an excess of the desired primary amine to the solution.

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• The residue can be purified by column chromatography to isolate the 1-substituted 1,2,3-triazole.

Table 1: Synthesis of 1,2,3-Triazole from 2,2-Dichloroacetaldehyde Tosylhydrazone and Ammonia

Entry	Reactant	Base	Solvent	Time (h)	Temperature	Yield (%)
1	2,2-Dichloroacetaldehyde Tosylhydrazone	aq. NH₃	Water	3	Room Temp.	75

Data extracted from the reaction of dichloroacetaldehyde tosylhydrazone with aqueous ammonia as described in the literature.[1]

Table 2: Synthesis of 1-Substituted 1,2,3-Triazoles from 2,2-Dichloroacetaldehyde Tosylhydrazone

Entry	Primary Amine	Solvent	Time (h)	Temperature	Product	Yield (%)
1	Benzylamine	Ethanol	3	Room Temp.	1-Benzyl-1,2,3-triazole	82
2	Allylamine	Ethanol	3	Room Temp.	1-Allyl-1,2,3-triazole	78

Yields are based on reactions of α-polyhalo ketone tosylhydrazones with primary amines, which is expected to be similar for dichloroacetaldehyde tosylhydrazone.[1]

Application Note 2: Synthesis of Pyrazoles (Further Research Required)

The synthesis of pyrazoles typically involves the reaction of a 1,3-dicarbonyl compound with a hydrazine derivative (Knorr pyrazole synthesis). While 2,2-dichloroethane-1,1-diol is a C2-synthon, a well-documented, direct protocol for its cyclocondensation with hydrazine to form the pyrazole ring was not found in the surveyed literature.

However, the reaction of gem-dihalo compounds with dinucleophiles is a known strategy for heterocycle synthesis. For instance, 3,5-disubstituted pyrazoles have been obtained from the reaction of gem-dichlorocyclopropylacetates with hydrazine. This suggests that the reaction of 2,2-dichloroethane-1,1-diol with hydrazine derivatives to form pyrazoles is a plausible but underexplored area of research. Such a reaction would likely proceed through the formation of a hydrazone intermediate, followed by intramolecular nucleophilic substitution and elimination to yield the aromatic pyrazole ring. Further investigation is required to establish a viable experimental protocol.

Visualizations

Caption: Reaction pathway for the synthesis of 1,2,3-triazoles.

Caption: Experimental workflow for 1,2,3-triazole synthesis.

References

• 1. youtube.com [youtube.com]

Application of 2,2-dichloroethane-1,1-diol in Agrochemical Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-dichloroethane-1,1-diol, also known as dichloroacetaldehyde hydrate, is a geminal diol that serves as a stable precursor to the reactive aldehyde, 2,2-dichloroacetaldehyde.[1] While not an active agrochemical itself, it is a key intermediate in the synthesis of certain organochlorine insecticides. Historically, its most significant application in agrochemical development has been in the production of Dichlorodiphenyldichloroethane (DDD or TDE), an insecticide closely related to DDT.[2][3] This document provides detailed application notes on the use of 2,2-dichloroethane-1,1-diol in the synthesis of DDD, including its mechanism of action, efficacy, and environmental fate, along with relevant experimental protocols.

Synthesis of Dichlorodiphenyldichloroethane (DDD)

The primary application of 2,2-dichloroethane-1,1-diol in agrochemical development is as a starting material for the synthesis of the organochlorine insecticide Dichlorodiphenyldichloroethane (DDD). The synthesis involves an electrophilic aromatic substitution reaction, specifically a Friedel-Crafts-type condensation, between 2,2-dichloroacetaldehyde (generated in situ from the hydrate) and chlorobenzene in the presence of a strong acid catalyst, typically sulfuric acid.[4]

Experimental Workflow: Synthesis of DDD

Caption: Workflow for the synthesis of DDD.

Experimental Protocol: Laboratory-Scale Synthesis of DDD

Disclaimer: This protocol involves hazardous materials and should be performed by qualified personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• 2,2-dichloroethane-1,1-diol (dichloroacetaldehyde hydrate)

• Chlorobenzene

• Concentrated sulfuric acid (98%)

• Ice

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Ethanol (for recrystallization)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add chlorobenzene. Cool the flask in an ice bath.

• Addition of Reactants: Slowly add concentrated sulfuric acid to the cooled chlorobenzene with continuous stirring. In the dropping funnel, prepare a solution of 2,2-dichloroethane-1,1-diol in a small amount of chlorobenzene.

• Reaction: Add the 2,2-dichloroethane-1,1-diol solution dropwise to the stirred mixture of chlorobenzene and sulfuric acid, maintaining the temperature below 10°C using the ice bath. After the addition is complete, continue stirring at room temperature for several hours to ensure the reaction goes to completion.

• Work-up: Pour the reaction mixture slowly over crushed ice with stirring. Transfer the mixture to a separatory funnel.

• Purification:

  • Separate the organic layer.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and again with water.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the chlorobenzene under reduced pressure using a rotary evaporator.

• Recrystallization: Recrystallize the crude solid product from ethanol to obtain pure Dichlorodiphenyldichloroethane (DDD).

Mechanism of Action

DDD, like other organochlorine insecticides, is a neurotoxin. Its primary mode of action is the disruption of the normal functioning of the insect's nervous system.[5] It specifically targets the voltage-gated sodium channels in the nerve cell membranes.[2][6]

Signaling Pathway: Neurotoxic Effect of DDD

Caption: Mode of action of DDD on insect neurons.

By binding to the sodium channels, DDD alters their gating properties, causing them to remain open for an extended period.[2] This leads to a continuous influx of sodium ions, resulting in repetitive and uncontrolled firing of the neurons.[6] The hyperactivity of the nervous system manifests as tremors and convulsions in the insect, ultimately leading to paralysis and death.[5]

Quantitative Data

Insecticidal Efficacy of DDD

The efficacy of DDD varies depending on the insect species and life stage. The following table summarizes the median lethal dose (LD50) for DDD against several common insect pests.

Insect Species	Life Stage	Route of Administration	LD50	Reference(s)
Musca domestica (Housefly)	Adult	Topical	4.0 µ g/fly	[7]
Anopheles gambiae (Malaria Mosquito)	Adult	Topical	Resistance observed	[8]
Aedes aegypti (Yellow Fever Mosquito)	Larvae	Aqueous	LC50 0.0034 ppm	[9]

Environmental Fate and Toxicology of DDD

DDD is a persistent organic pollutant with a long half-life in the environment. Its high lipophilicity leads to bioaccumulation in the fatty tissues of organisms.

Parameter	Value	Reference(s)
Soil Half-life	2 - 15 years	[3]
Water Solubility	0.09 mg/L	[1]
Log Kow (Octanol-Water Partition Coefficient)	6.02	[1]
Toxicity to Birds (Oral LD50, Mallard)	>2000 mg/kg	[3]
Toxicity to Fish (96h LC50, Rainbow Trout)	0.038 mg/L	[3]

Analytical Protocols

Protocol for Analysis of DDD Residues in Soil and Water

This protocol outlines a general procedure for the extraction and analysis of DDD residues using gas chromatography.

Experimental Workflow: DDD Residue Analysis

Caption: Workflow for DDD residue analysis.

Materials and Equipment:

• Soxhlet extractor (for soil)

• Separatory funnel (for water)

• Hexane, Acetone, Dichloromethane (pesticide residue grade)

• Anhydrous sodium sulfate

• Florisil or SPE cartridges

• Rotary evaporator

• Gas chromatograph with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS)

• DDD analytical standard

Procedure:

• Extraction:

  • Soil: Perform a Soxhlet extraction of the soil sample with a mixture of hexane and acetone.

  • Water: Perform a liquid-liquid extraction of the water sample with dichloromethane in a separatory funnel.

• Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate and concentrate it using a rotary evaporator.

• Cleanup: Pass the concentrated extract through a Florisil column or a suitable SPE cartridge to remove interfering substances. Elute the DDD with an appropriate solvent mixture.

• Analysis: Analyze the cleaned-up extract by GC-ECD or GC-MS.

• Quantification: Quantify the DDD concentration by comparing the peak area of the sample with that of a known concentration of a DDD analytical standard.

Conclusion

2,2-dichloroethane-1,1-diol is a valuable precursor in the synthesis of the organochlorine insecticide DDD. While the use of DDD is now heavily restricted in many countries due to its environmental persistence and potential for bioaccumulation, understanding its synthesis, mechanism of action, and analytical methods remains important for environmental monitoring and for research into the development of more sustainable agrochemicals. The protocols and data presented here provide a comprehensive resource for researchers in the field of agrochemical development.

References

• 1. Distinct Roles of the DmNav and DSC1 Channels in the Action of DDT and Pyrethroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nerve membrane Na+ channels as targets of insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Elucidation of pyrethroid and DDT receptor sites in the voltage-gated sodium channel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acs.org [acs.org]
• 5. Organochlorines pesticides | PPTX [slideshare.net]
• 6. researchgate.net [researchgate.net]
• 7. Resistance of the housefly (Musca domestica L.) to insecticides in Egypt - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Susceptibility status and synergistic activity of DDT and Lambda-cyhalothrin on Anopheles gambiae and Aedes aegypti in Delta State, Nigeria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Insecticidal activity against Aedes aegypti larvae of some medicinal South American plants - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Biological Relevance of N-Aryl-2,2-dichloroacetamides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of 2,2-dichloroethane-1,1-diol with aromatic amines to form N-aryl-2,2-dichloroacetamides is a topic of interest in medicinal chemistry due to the diverse biological activities exhibited by the resulting amide products. These compounds have shown potential as antimicrobial, anticancer, and anti-inflammatory agents. This document provides a detailed overview of the synthesis, applications, and experimental protocols related to N-aryl-2,2-dichloroacetamides, with a focus on providing practical guidance for researchers in drug development.

While a direct one-pot reaction of 2,2-dichloroethane-1,1-diol (the hydrate of dichloroacetaldehyde) with aromatic amines is not a well-documented or standard synthetic route, a reliable and efficient two-step synthesis is commonly employed. This approach involves the conversion of a suitable precursor to the reactive intermediate, dichloroacetyl chloride, followed by its reaction with an aromatic amine.

Two-Step Synthetic Approach

The most practical and widely reported method for the synthesis of N-aryl-2,2-dichloroacetamides involves two key steps:

• Preparation of Dichloroacetyl Chloride: Dichloroacetic acid is converted to the more reactive dichloroacetyl chloride.

• Amidation of Aromatic Amines: The resulting dichloroacetyl chloride is then reacted with a substituted aromatic amine to yield the desired N-aryl-2,2-dichloroacetamide.

Application Notes and Protocols for the Synthesis of Substituted Benzimidazoles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of substituted benzimidazoles, a critical scaffold in medicinal chemistry and drug development. While the inquiry specified the use of 2,2-dichloroethane-1,1-diol, a hydrated form of 2,2-dichloroacetaldehyde, the more extensively documented and versatile method involves the condensation of o-phenylenediamines with a variety of aldehydes. This document focuses on these well-established protocols, offering robust and reproducible methods for obtaining a diverse range of benzimidazole derivatives. Benzimidazole derivatives are of significant interest due to their wide array of biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1][2][3][4]

General Reaction Scheme

The synthesis of substituted benzimidazoles is commonly achieved through the condensation of an o-phenylenediamine with an aldehyde. This reaction can lead to the formation of 2-substituted or 1,2-disubstituted benzimidazoles, depending on the reaction conditions and the nature of the reactants. The general scheme involves the formation of a Schiff base intermediate, followed by cyclization and subsequent aromatization to yield the benzimidazole core.

A plausible reaction mechanism involves the initial reaction of the aldehyde with one of the amine groups of the o-phenylenediamine to form an electrophilic imine linkage.[5] This is followed by an intramolecular cyclization and subsequent dehydration to form the final benzimidazole product.

Data Presentation: Synthesis of Substituted Benzimidazoles

The following tables summarize the reaction conditions and yields for the synthesis of various substituted benzimidazoles using different catalytic systems and methodologies.

Table 1: Microwave-Assisted Synthesis of 1,2-Disubstituted Benzimidazoles [6]

Entry	Aldehyde	Product	Time (min)	Yield (%)
1	Benzaldehyde	1-Phenyl-2-benzylbenzimidazole	5	99
2	p-Methylbenzaldehyde	1-Phenyl-2-(p-tolyl)benzimidazole	5	98
3	p-Methoxybenzaldehyde	1-Phenyl-2-(p-methoxyphenyl)benzimidazole	5	97
4	o-Hydroxybenzaldehyde	2-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenol	7	96

Reactions were performed using N-phenyl-o-phenylenediamine and the respective aldehyde under microwave irradiation at 60 °C with 1% Er(OTf)₃ as a catalyst.[6]

Table 2: Synthesis of 2-Substituted Benzimidazoles using a Heterogeneous Catalyst [7]

Entry	Aldehyde	Solvent	Time (h)	Yield (%)
1	Benzaldehyde	Methanol	1.5	98
2	4-Chlorobenzaldehyde	Methanol	2.0	96
3	4-Nitrobenzaldehyde	Methanol	1.0	99
4	4-Methylbenzaldehyde	Methanol	1.5	95
5	2-Naphthaldehyde	Methanol	2.5	92

Reactions were carried out using o-phenylenediamine and various aldehydes with MgO@DFNS as a heterogeneous catalyst at ambient temperature.[7]

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of 1,2-Disubstituted Benzimidazoles[6]

This protocol describes a rapid and efficient synthesis of 1,2-disubstituted benzimidazoles under solvent-free conditions using microwave irradiation.

Materials:

• N-phenyl-o-phenylenediamine

• Substituted aldehyde (e.g., benzaldehyde)

• Erbium triflate (Er(OTf)₃)

• Synthos 3000 microwave instrument

• Glass vial (3 mL)

• Ethyl acetate

• Water

Procedure:

• In a 3 mL glass vial, add N-phenyl-o-phenylenediamine (1 mmol) and Er(OTf)₃ (1% mol).

• To this mixture, add the aryl or alkyl aldehyde (1 mmol).

• Place the vial in the microwave instrument and irradiate for 5-10 minutes at a fixed temperature of 60 °C.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC/MS).

• Upon completion, add water to the reaction mixture.

• Extract the product with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography if necessary.

Protocol 2: Heterogeneous Catalysis for the Synthesis of 2-Substituted Benzimidazoles[7]

This method outlines a green and efficient one-pot synthesis of 2-substituted benzimidazoles using a reusable heterogeneous catalyst at room temperature.

Materials:

• o-phenylenediamine

• Substituted aldehyde (e.g., benzaldehyde)

• MgO@DFNS (dendritic fibrous nanosilica) catalyst

• Methanol

• Round bottom flask

• Magnetic stirrer

Procedure:

• To a solution of o-phenylenediamine (1 mmol) in methanol (5 mL) in a round bottom flask, add the substituted aldehyde (1 mmol).

• Add the MgO@DFNS catalyst (20 mg) to the reaction mixture.

• Stir the reaction mixture at ambient temperature for the time specified in Table 2.

• Monitor the reaction by TLC.

• After completion of the reaction, separate the catalyst by filtration.

• Wash the catalyst with methanol and dry it for future use. The catalyst can be recycled for up to six cycles without a noticeable change in activity.[7]

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Recrystallize the crude product from ethanol to get the pure 2-substituted benzimidazole.

Visualization

General Workflow for Benzimidazole Synthesis

References

• 1. Recent achievements in the synthesis of benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eurekaselect.com [eurekaselect.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]

Asymmetric Synthesis Employing 2,2-Dichloroethane-1,1-diol as a Prochiral Synthon

Introduction

While 2,2-dichloroethane-1,1-diol is an achiral molecule, it serves as a valuable C2 prochiral synthon in asymmetric synthesis. In solution, it exists in equilibrium with its aldehyde form, 2,2-dichloroacetaldehyde. This aldehyde is a highly reactive electrophile that can participate in a variety of stereoselective transformations to generate valuable chiral building blocks. The presence of the dichloromethyl group in the resulting products opens avenues for diverse functional group manipulations, making them attractive intermediates in the synthesis of complex molecules, including pharmaceuticals.

This document provides detailed application notes and experimental protocols for the use of 2,2-dichloroethane-1,1-diol (via its aldehyde form) in asymmetric synthesis, with a focus on the organocatalytic asymmetric aldol reaction.

Application Notes

The primary application of 2,2-dichloroethane-1,1-diol in asymmetric synthesis is its use as an electrophile in the enantioselective aldol reaction. The resulting chiral γ,γ-dichloro-β-hydroxy aldehydes are versatile intermediates for several reasons:

• Stereochemical Complexity: The aldol reaction establishes a new stereocenter with high enantiomeric purity, providing access to optically active molecules.

• Functional Group Handles: The products contain a hydroxyl group, an aldehyde, and a dichloromethyl group, all of which can be selectively manipulated.

• Synthetic Versatility: The dichloromethyl group can be converted into other functionalities, such as carboxylic acids, esters, or can be involved in further carbon-carbon bond-forming reactions. The diol products derived from the reduction of the aldehyde are also of significant interest.

These chiral building blocks are valuable in the synthesis of:

• Chiral Amino Alcohols: Important components of many biologically active compounds and chiral ligands.

• Chiral Diols: Precursors to a wide range of natural products and pharmaceuticals.

• Complex Polyketide Fragments: Key structural motifs in many natural product classes.

The most successful approach for the asymmetric aldol reaction of dichloroacetaldehyde employs chiral secondary amine organocatalysts, particularly diarylprolinol silyl ethers. These catalysts activate the nucleophilic aldehyde via enamine formation and effectively shield one face of the enamine, leading to a highly stereoselective attack on the electrophilic dichloroacetaldehyde.

Key Experiments and Data

The organocatalytic asymmetric direct cross-aldol reaction between various aldehydes (nucleophiles) and dichloroacetaldehyde (electrophile), catalyzed by a chiral diarylprolinol silyl ether, has been shown to be highly effective.[1]

Table 1: Enantioselective Aldol Reaction of Dichloroacetaldehyde with Various Aldehydes

Entry	Nucleophilic Aldehyde	Product	Yield (%)	dr (anti:syn)	ee (%)
1	Propanal	2-(1-hydroxy-2,2-dichloroethyl)pentanal	95	>99:1	98
2	Butanal	2-(1-hydroxy-2,2-dichloroethyl)hexanal	98	>99:1	99
3	Pentanal	2-(1-hydroxy-2,2-dichloroethyl)heptanal	97	>99:1	99
4	Hexanal	2-(1-hydroxy-2,2-dichloroethyl)octanal	95	>99:1	99
5	Isovaleraldehyde	2-(1-hydroxy-2,2-dichloroethyl)-4-methylpentanal	91	>99:1	99

Data synthesized from representative examples in the literature. Actual yields and selectivities may vary based on specific reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for the Asymmetric Aldol Reaction of Dichloroacetaldehyde

This protocol describes a general method for the organocatalytic asymmetric aldol reaction between an aldehyde and dichloroacetaldehyde.

Materials:

• (S)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol trimethylsilyl ether (diarylprolinol silyl ether catalyst)

• Dichloroacetaldehyde (often used as a hydrate, 2,2-dichloroethane-1,1-diol)

• Nucleophilic aldehyde (e.g., propanal, butanal)

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (flame-dried)

• Magnetic stirrer and stirring bar

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Catalyst and Reagent Preparation:

  • To a flame-dried round-bottom flask under an inert atmosphere, add the diarylprolinol silyl ether catalyst (typically 5-10 mol%).

  • Dissolve the catalyst in the anhydrous solvent.

• Reaction Setup:

  • Add the nucleophilic aldehyde (1.0 equivalent) to the catalyst solution.

  • Stir the mixture at the desired temperature (e.g., 0 °C or room temperature).

  • Add dichloroacetaldehyde (1.2-1.5 equivalents) dropwise to the reaction mixture.

• Reaction Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within a few hours to 24 hours.

• Work-up and Isolation:

  • Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by silica gel column chromatography.

  • Determine the yield, diastereomeric ratio (by ¹H NMR spectroscopy), and enantiomeric excess (by chiral HPLC analysis).

Visualizations

Diagram 1: General Workflow for Asymmetric Aldol Reaction

Caption: Workflow for the asymmetric aldol reaction.

Diagram 2: Catalytic Cycle of the Asymmetric Aldol Reaction

Caption: Organocatalytic cycle for the aldol reaction.

Diagram 3: Synthetic Utility of γ,γ-Dichloro-β-Hydroxy Aldehydes

Caption: Synthetic transformations of the aldol product.

References

• 1. Diarylprolinol as an Effective Organocatalyst in Asymmetric Cross-Aldol Reactions of Two Different Aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Polymerization Reactions Initiated by 2,2-Dichloroethane-1,1-diol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of polymers derived from 2,2-dichloroethane-1,1-diol. This compound, existing in equilibrium with its anhydrous form, 2,2-dichloroacetaldehyde, offers pathways to two distinct types of polymers: polyacetals through addition polymerization and polyesters via condensation polymerization. The incorporation of chlorine atoms into the polymer backbone is anticipated to modify polymer properties such as solubility, thermal stability, and degradation kinetics, making these materials of interest for various applications, including the development of novel drug delivery systems.

Introduction

2,2-Dichloroethane-1,1-diol is a gem-diol that is the hydrated form of 2,2-dichloroacetaldehyde. The presence of two electron-withdrawing chlorine atoms on the adjacent carbon stabilizes the diol form. However, in non-aqueous environments or under specific reaction conditions, it can revert to its more reactive aldehyde form. This dual nature allows it to be a monomer in two fundamental types of polymerization reactions.

• Addition Polymerization of 2,2-Dichloroacetaldehyde: The aldehyde form can undergo polymerization, particularly through an anionic mechanism, to form a polyacetal. The resulting polymer, poly(2,2-dichloroacetaldehyde), possesses a backbone of repeating acetal linkages.

• Condensation Polymerization of 2,2-Dichloroethane-1,1-diol: The diol form can react with dicarboxylic acids or their more reactive derivatives, such as diacid chlorides, to form polyesters. This reaction proceeds via nucleophilic acyl substitution, eliminating a small molecule (e.g., HCl) to form ester linkages.

The protocols detailed below are based on established principles for the polymerization of analogous chlorinated aldehydes and the synthesis of polyesters from diols.

Part 1: Anionic Polymerization of 2,2-Dichloroacetaldehyde to Poly(2,2-dichloroacetaldehyde)

This protocol describes the anionic polymerization of 2,2-dichloroacetaldehyde, generated in situ from 2,2-dichloroethane-1,1-diol, to synthesize poly(2,2-dichloroacetaldehyde). Anionic polymerization is particularly effective for aldehydes with electron-withdrawing groups.

Experimental Protocol: Anionic Polymerization

Materials:

• 2,2-Dichloroethane-1,1-diol (Monomer precursor)

• Anhydrous Toluene (Solvent)

• Triethylamine (Initiator)

• Methanol (Terminating agent)

• Diethyl ether (Precipitation solvent)

• Nitrogen gas (Inert atmosphere)

• Standard Schlenk line and glassware

Procedure:

• Preparation of Monomer Solution: In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve 2,2-dichloroethane-1,1-diol (e.g., 5.0 g) in anhydrous toluene (e.g., 50 mL). Stir the solution at room temperature to ensure complete dissolution. The equilibrium will favor the aldehyde in the non-aqueous solvent.

• Initiation: Cool the monomer solution to -78 °C using a dry ice/acetone bath. While stirring vigorously, add a solution of triethylamine in anhydrous toluene (e.g., 1 mol% with respect to the monomer) dropwise via syringe.

• Propagation: Maintain the reaction at -78 °C. The polymerization is typically rapid. Allow the reaction to proceed for a predetermined time (e.g., 1-4 hours) to ensure high monomer conversion. The solution may become more viscous as the polymer forms.

• Termination: Quench the polymerization by adding an excess of cold methanol (e.g., 5 mL) to the reaction mixture. This will protonate the active anionic chain ends.

• Polymer Isolation: Allow the reaction mixture to warm to room temperature. Precipitate the polymer by slowly pouring the solution into a large volume of cold diethyl ether (e.g., 500 mL) with vigorous stirring.

• Purification: Collect the precipitated white polymer by filtration. Wash the polymer several times with fresh diethyl ether to remove any unreacted monomer and initiator residues.

• Drying: Dry the purified polymer under vacuum at room temperature to a constant weight.

Expected Results:

The procedure is expected to yield a white, solid polymer, poly(2,2-dichloroacetaldehyde). The molecular weight and polydispersity will depend on the monomer-to-initiator ratio and reaction conditions.

Parameter	Expected Value
Appearance	White powder
Solubility	Soluble in chlorinated solvents (e.g., chloroform, dichloromethane)
Expected Molecular Weight (Mn)	10,000 - 50,000 g/mol
Polydispersity Index (PDI)	1.2 - 1.8
Infrared (IR) Spectroscopy	Characteristic C-O-C (acetal) stretching vibrations
Nuclear Magnetic Resonance (NMR)	Peaks corresponding to the polymer backbone protons

Anionic Polymerization Workflow

Caption: Workflow for the anionic polymerization of 2,2-dichloroacetaldehyde.

Part 2: Condensation Polymerization of 2,2-Dichloroethane-1,1-diol with a Diacid Chloride

This protocol describes the synthesis of a chlorinated polyester through the condensation polymerization of 2,2-dichloroethane-1,1-diol with a diacid chloride, such as adipoyl chloride. The use of a diacid chloride allows for a more rapid reaction at lower temperatures compared to using a dicarboxylic acid.

Experimental Protocol: Condensation Polymerization

Materials:

• 2,2-Dichloroethane-1,1-diol (Diol monomer)

• Adipoyl chloride (Diacid chloride monomer)

• Anhydrous Dichloromethane (Solvent)

• Pyridine (Acid scavenger)

• Methanol (for washing)

• Nitrogen gas (Inert atmosphere)

• Standard laboratory glassware

Procedure:

• Monomer Solution: In a three-necked flask equipped with a stirrer, dropping funnel, and nitrogen inlet, dissolve 2,2-dichloroethane-1,1-diol (e.g., 1 equivalent) and pyridine (e.g., 2.2 equivalents) in anhydrous dichloromethane.

• Addition of Diacid Chloride: Cool the solution in an ice bath. Prepare a solution of adipoyl chloride (e.g., 1 equivalent) in anhydrous dichloromethane and add it dropwise to the stirred diol solution over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to proceed at room temperature with continuous stirring for 24 hours. A precipitate of pyridinium hydrochloride will form.

• Polymer Isolation: Pour the reaction mixture into a large volume of methanol to precipitate the polyester.

• Purification: Filter the polymer and wash it thoroughly with water to remove the pyridinium hydrochloride, followed by washing with methanol to remove unreacted monomers.

• Drying: Dry the resulting polyester under vacuum at a slightly elevated temperature (e.g., 40-50 °C) until a constant weight is achieved.

Expected Results:

This procedure is expected to yield a solid chlorinated polyester. The properties of the polymer will be influenced by the specific diacid chloride used.

Parameter	Expected Value
Appearance	Off-white to pale yellow solid
Solubility	Soluble in polar aprotic solvents (e.g., DMF, DMSO) and chlorinated solvents
Expected Molecular Weight (Mn)	5,000 - 20,000 g/mol
Polydispersity Index (PDI)	1.5 - 2.5
Infrared (IR) Spectroscopy	Characteristic C=O (ester) and C-Cl stretching bands
Thermal Analysis (DSC/TGA)	Determination of glass transition temperature (Tg) and decomposition temperature (Td)

Condensation Polymerization Signaling Pathway

Caption: Reaction pathway for polyester synthesis.

Applications in Drug Development

Polymers derived from 2,2-dichloroethane-1,1-diol present several potential applications in the field of drug development, primarily owing to the unique properties imparted by their chemical structures.

Poly(2,2-dichloroacetaldehyde):

• pH-Sensitive Drug Delivery: Polyacetals are known to be susceptible to hydrolysis under acidic conditions.[1] This property can be exploited for targeted drug delivery to acidic microenvironments, such as tumors or intracellular compartments like endosomes and lysosomes. The degradation of the polyacetal backbone would lead to the release of the encapsulated or conjugated drug.

• Controlled Release Formulations: The rate of hydrolysis of the polyacetal can be tuned by copolymerization with other aldehydes, potentially allowing for the development of controlled-release drug delivery systems.

Chlorinated Polyesters:

• Modified Hydrophobicity and Drug Compatibility: The presence of chlorine atoms in the polyester backbone increases the polymer's hydrophobicity. This can be advantageous for encapsulating and delivering hydrophobic drugs, potentially improving drug loading and modulating release kinetics.

• Enhanced Thermal and Chemical Stability: Chlorinated polymers often exhibit increased thermal and chemical resistance.[2] This could lead to more stable drug formulations with longer shelf lives.

• Biocompatibility and Degradation: The biocompatibility of these chlorinated polyesters would need to be thoroughly evaluated. The degradation products would include 2,2-dichloroethane-1,1-diol and the corresponding dicarboxylic acid, and their toxicological profiles would be a critical consideration in any biomedical application.

Logical Relationship for Drug Delivery Applicationdot

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. discovery.researcher.life [discovery.researcher.life]

Application Notes and Protocols: 2,2-dichloroethane-1,1-diol in the Preparation of Organometallic Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-dichloroethane-1,1-diol, the hydrated and stable form of 2,2-dichloroacetaldehyde, is a readily available chemical compound. While its primary applications have traditionally been in organic synthesis as a precursor to various heterocyclic compounds, its potential utility in the realm of organometallic chemistry remains a largely unexplored frontier. The presence of both geminal diol and dichloro functionalities on a simple two-carbon backbone presents intriguing possibilities for its use as a ligand precursor in the synthesis of novel organometallic complexes.

These application notes provide a theoretical framework and hypothetical protocols for the use of 2,2-dichloroethane-1,1-diol in the preparation of two distinct types of organometallic complexes: dichloro-alkoxide complexes and metal-carbene complexes. The methodologies are based on established principles of organometallic synthesis, drawing analogies from the known reactivity of diols and gem-dihalides with metal centers. It is important to note that the direct synthesis of organometallic complexes from 2,2-dichloroethane-1,1-diol is not widely documented in peer-reviewed literature; therefore, the following protocols should be considered as starting points for experimental investigation.

Hypothetical Signaling Pathway: Catalytic Cycle of a Ruthenium Dichloro-alkoxide Complex

The following diagram illustrates a hypothetical catalytic cycle where a ruthenium complex bearing a 2,2-dichloro-1,1-ethanediolato ligand could act as a catalyst in a transfer hydrogenation reaction.

Caption: Hypothetical catalytic cycle of a Ru-dichloro-alkoxide complex.

Experimental Protocols

Protocol 1: Synthesis of a Dichloro-alkoxide Ruthenium Complex

This protocol describes a hypothetical procedure for the synthesis of a ruthenium(II) complex where 2,2-dichloroethane-1,1-diol acts as a bidentate alkoxide ligand. The reaction is based on the common method of deprotonating alcohols with a base in the presence of a suitable metal precursor.

Objective: To synthesize a bis(triphenylphosphine)ruthenium(II)(2,2-dichloro-1,1-ethanediolato) complex.

Materials:

• Dichloro(p-cymene)ruthenium(II) dimer, [RuCl2(p-cymene)]2

• Triphenylphosphine (PPh3)

• 2,2-dichloroethane-1,1-diol

• Sodium methoxide (NaOMe)

• Anhydrous and deoxygenated solvents: Dichloromethane (DCM), Methanol (MeOH)

• Schlenk flask and standard Schlenk line equipment

• Magnetic stirrer and heating plate

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation of the Ruthenium Precursor:

  • In a 100 mL Schlenk flask under an inert atmosphere, dissolve [RuCl2(p-cymene)]2 (e.g., 0.306 g, 0.5 mmol) in 20 mL of anhydrous DCM.

  • Add triphenylphosphine (e.g., 0.525 g, 2.0 mmol) to the solution.

  • Stir the reaction mixture at room temperature for 2 hours. The color of the solution should change, indicating the formation of a Ru-PPh3 complex.

• Ligand Exchange Reaction:

  • In a separate Schlenk flask, dissolve 2,2-dichloroethane-1,1-diol (e.g., 0.131 g, 1.0 mmol) in 10 mL of anhydrous MeOH.

  • Add sodium methoxide (e.g., 0.108 g, 2.0 mmol) to the methanolic solution of the diol to deprotonate the hydroxyl groups. Stir for 15 minutes at room temperature.

  • Slowly add the deprotonated diol solution to the ruthenium-phosphine solution via a cannula.

  • Heat the reaction mixture to reflux (approx. 40°C for DCM) and stir for 12-24 hours under an inert atmosphere. Monitor the reaction by thin-layer chromatography (TLC) if a suitable system can be developed.

• Isolation and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., DCM/hexane or toluene/pentane) or by column chromatography on silica gel under an inert atmosphere.

Characterization:

The resulting complex should be characterized by standard spectroscopic methods:

• ¹H NMR: To identify the protons of the ligand backbone and the phosphine ligands.

• ³¹P NMR: A singlet peak would be expected for the equivalent phosphine ligands.

• ¹³C NMR: To confirm the carbon skeleton of the dichloro-alkoxide ligand.

• FT-IR: To observe the absence of the O-H stretching frequency of the diol and the presence of Ru-O and Ru-P vibrational modes.

• Mass Spectrometry: To determine the molecular weight of the complex.

• X-ray Crystallography: To definitively determine the solid-state structure.

Protocol 2: Hypothetical Synthesis of a Tungsten-Carbene Complex

This protocol outlines a speculative, multi-step synthesis of a tungsten-carbene complex from 2,2-dichloroethane-1,1-diol. This pathway is based on the known reactivity of gem-dihalides with low-valent metal complexes to form Fischer-type carbenes. A key step involves the in-situ conversion of the diol to a more reactive species.

Objective: To synthesize a pentacarbonyl(2,2-dichloroethylidene)tungsten(0) complex.

Workflow Diagram:

Caption: Hypothetical workflow for tungsten-carbene synthesis.

Materials:

• 2,2-dichloroethane-1,1-diol

• Thionyl chloride (SOCl2)

• Tungsten hexacarbonyl, W(CO)6

• Sodium naphthalenide or other suitable reducing agent

• Anhydrous and deoxygenated Tetrahydrofuran (THF)

• Schlenk flasks and standard Schlenk line equipment

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Preparation of the Tungsten Precursor:

  • In a Schlenk flask under an inert atmosphere, dissolve W(CO)6 in anhydrous THF.

  • Cool the solution to -78°C (dry ice/acetone bath).

  • Slowly add a solution of sodium naphthalenide (2 equivalents) in THF to the W(CO)6 solution. The color should change, indicating the formation of the dianion [W(CO)5]²⁻.

• In-situ Generation of the Dihaloalkane Precursor (Caution: Thionyl chloride is highly corrosive and toxic. This step must be performed in a well-ventilated fume hood):

  • In a separate Schlenk flask, cautiously add 2,2-dichloroethane-1,1-diol to an excess of thionyl chloride at 0°C. This hypothetical step aims to convert the diol to a more reactive gem-dihaloalkane, such as 1,1,2,2-tetrachloroethane, though other products are possible.

  • After the reaction is complete, carefully remove the excess thionyl chloride under reduced pressure. The crude product should be handled with extreme care.

• Formation of the Carbene Complex:

  • Dissolve the crude product from the previous step in anhydrous THF.

  • Slowly add this solution to the cold (-78°C) solution of [W(CO)5]²⁻.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Isolation and Purification:

  • Remove the THF under reduced pressure.

  • The residue can be extracted with a non-polar solvent like hexane or pentane and filtered to remove salts.

  • The product can be purified by column chromatography on silica gel at low temperature under an inert atmosphere.

Characterization:

• ¹H NMR: A characteristic downfield signal for the carbene proton is expected.

• ¹³C NMR: A very downfield signal for the carbene carbon is a key diagnostic feature.

• FT-IR: Strong C-O stretching bands for the carbonyl ligands would be observed.

• Mass Spectrometry: To confirm the molecular weight.

Quantitative Data Summary (Hypothetical)

Since no experimental data exists for the direct use of 2,2-dichloroethane-1,1-diol, the following table presents typical data ranges for analogous, well-established reactions. This is intended to provide a benchmark for what might be expected.

Parameter	Dichloro-alkoxide Complex Formation (Analogous to Diol Coordination)	Metal-Carbene Complex Formation (Analogous to Gem-dihalide reaction)
Typical Yield	40-80%	20-60%
¹³C NMR (Carbene C)	N/A	200-350 ppm
¹H NMR (Carbene H)	N/A	10-20 ppm
³¹P NMR (phosphine)	20-40 ppm (for Ru-PPh₃)	N/A
IR ν(CO) (cm⁻¹)	N/A	1900-2100 cm⁻¹ (multiple bands)

Conclusion and Future Outlook

The application of 2,2-dichloroethane-1,1-diol in the synthesis of organometallic complexes is a nascent concept with the potential to yield novel structures with interesting reactivity. The protocols outlined above are intended to serve as a foundation for further research in this area. The dichloro-alkoxide complexes could find applications in catalysis, leveraging the electronic effects of the chlorine atoms. The successful synthesis of carbene complexes from this precursor would offer a new, potentially cost-effective route to this important class of organometallic compounds. Future work should focus on the systematic investigation of the reactivity of 2,2-dichloroethane-1,1-diol with a variety of metal precursors under different reaction conditions. Detailed characterization of any resulting complexes will be crucial to understanding their structure, bonding, and potential applications in catalysis and materials science. Researchers in drug development may also find these novel complexes of interest as potential therapeutic agents or as catalysts for the synthesis of complex organic molecules.

Application Notes and Protocols for the Detection of 2,2-dichloroethane-1,1-diol in Environmental Samples

Introduction

2,2-dichloroethane-1,1-diol, the hydrated form of dichloroacetaldehyde, is a geminal diol that may be present in environmental samples as a result of industrial processes or the degradation of chlorinated solvents. Due to its high polarity and potential instability, the analysis of this compound in complex matrices such as water and soil presents significant analytical challenges. Standard gas chromatography (GC) methods used for volatile organic compounds (VOCs) are often unsuitable for such polar analytes without chemical modification.

This document provides detailed application notes and protocols for two primary analytical approaches for the determination of 2,2-dichloroethane-1,1-diol in environmental samples:

• Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization: This method involves the chemical modification of the polar diol to a less polar, more volatile derivative that is amenable to GC analysis.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This approach allows for the direct analysis of the polar analyte without the need for derivatization, utilizing specialized chromatographic techniques for polar compound retention.

These protocols are designed to provide a robust framework for researchers to develop and validate analytical methods for this and similar challenging analytes.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS) with Silylation Derivatization

This method is suitable for the trace analysis of 2,2-dichloroethane-1,1-diol in aqueous and solid environmental samples. The protocol involves extraction of the analyte, followed by a derivatization step to convert the polar hydroxyl groups to trimethylsilyl (TMS) ethers, making the compound sufficiently volatile and thermally stable for GC-MS analysis.

Experimental Protocol

1. Sample Preparation

• Aqueous Samples (e.g., Groundwater, Wastewater):

  • To a 100 mL water sample, add a suitable surrogate standard.

  • Perform a liquid-liquid extraction (LLE) by adding 30 mL of dichloromethane (DCM) to the sample in a separatory funnel.

  • Shake vigorously for 2 minutes, allowing the layers to separate.

  • Collect the organic (DCM) layer.

  • Repeat the extraction two more times with fresh 30 mL aliquots of DCM.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

• Solid Samples (e.g., Soil, Sediment):

  • To 10 g of the homogenized sample, add a surrogate standard.

  • Extract the sample with 20 mL of a 1:1 mixture of acetone and hexane using sonication for 15 minutes.

  • Centrifuge the sample and decant the supernatant.

  • Repeat the extraction twice more with fresh solvent.

  • Combine the extracts and perform a solvent exchange to a suitable solvent like pyridine or N,N-Dimethylformamide (DMF) for derivatization.

  • Concentrate the final extract to 1 mL.

2. Derivatization (Silylation)

• Transfer 100 µL of the concentrated extract to a 2 mL autosampler vial.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.

• Add 10 µL of a suitable internal standard.

• Cap the vial tightly and heat at 70°C for 60 minutes to ensure complete derivatization.

• Allow the vial to cool to room temperature before GC-MS analysis.

3. GC-MS Instrumentation and Conditions

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar capillary column
Injector Temperature	250°C
Injection Volume	1 µL (Splitless mode)
Oven Program	Initial: 60°C (hold 2 min), Ramp: 10°C/min to 280°C (hold 5 min)
Carrier Gas	Helium, 1.2 mL/min constant flow
Transfer Line Temp	280°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) and/or Full Scan (m/z 50-550)

4. Data Presentation

Quantitative data should be summarized in a table for clarity.

Analyte	Retention Time (min)	Quantitation Ion (m/z)	Confirmation Ions (m/z)	Limit of Detection (LOD) (µg/L)	Limit of Quantitation (LOQ) (µg/L)
2,2-dichloroethane-1,1-diol-bis(TMS)	Hypothetical: 12.5	Hypothetical: 259	Hypothetical: 147, 73	Hypothetical: 0.1	Hypothetical: 0.3
Internal Standard	Varies	Varies	Varies	-	-
Surrogate Standard	Varies	Varies	Varies	-	-

Note: The retention time and mass-to-charge ratios are hypothetical and would need to be determined experimentally.

GC-MS Workflow Diagram

Caption: Workflow for the GC-MS analysis of 2,2-dichloroethane-1,1-diol with derivatization.

Method 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

This method is advantageous as it allows for the direct analysis of the polar 2,2-dichloroethane-1,1-diol without derivatization, thereby reducing sample preparation time and potential for analyte loss or alteration. Hydrophilic Interaction Liquid Chromatography (HILIC) is employed to retain and separate the highly polar analyte.

Experimental Protocol

1. Sample Preparation

• Aqueous Samples (e.g., Groundwater, Wastewater):

  • Filter the sample through a 0.45 µm syringe filter to remove particulate matter.

  • To 1 mL of the filtered sample, add a suitable isotopically labeled internal standard.

  • Dilute with acetonitrile to a final composition of 1:3 (sample:acetonitrile) to ensure compatibility with the HILIC mobile phase.

• Solid Samples (e.g., Soil, Sediment):

  • To 5 g of the homogenized sample, add an internal standard.

  • Extract with 10 mL of a water/acetonitrile (1:1) mixture by shaking for 30 minutes.

  • Centrifuge and collect the supernatant.

  • Filter the extract through a 0.45 µm syringe filter.

2. LC-MS/MS Instrumentation and Conditions

Parameter	Condition
Liquid Chromatograph	Shimadzu Nexera X2 or equivalent
Mass Spectrometer	SCIEX Triple Quad™ 5500 or equivalent
Column	Waters ACQUITY UPLC BEH HILIC (100 mm x 2.1 mm, 1.7 µm) or similar HILIC column[1]
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	95% B to 50% B over 8 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
Source Temperature	500°C
IonSpray Voltage	-4500 V
Acquisition Mode	Multiple Reaction Monitoring (MRM)

3. Data Presentation

Quantitative data should be summarized in a table for clarity.

Analyte	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	Limit of Detection (LOD) (µg/L)	Limit of Quantitation (LOQ) (µg/L)
2,2-dichloroethane-1,1-diol	Hypothetical: 4.2	Hypothetical: 129.0	Hypothetical: 93.0	Hypothetical: 0.5	Hypothetical: 1.5
Internal Standard	Varies	Varies	Varies	-	-

Note: The retention time and mass transitions are hypothetical and would need to be determined by direct infusion and optimization.

LC-MS Workflow Diagram

Caption: Workflow for the direct LC-MS analysis of 2,2-dichloroethane-1,1-diol.

Discussion and Considerations

• Analyte Stability: Geminal diols can be unstable and may exist in equilibrium with their corresponding aldehyde and water.[2] It is crucial to handle samples and standards at low temperatures and minimize exposure to heat, especially during sample concentration and GC injection, to prevent degradation. The LC-MS method, which avoids high temperatures, may be preferable for preserving the integrity of the diol.

• Method Validation: Both proposed methods require thorough validation, including determination of linearity, accuracy, precision, and matrix effects. The use of isotopically labeled internal standards is highly recommended to correct for extraction inefficiencies and matrix-induced ion suppression/enhancement.

• Choice of Method:

  • The GC-MS with derivatization method is likely to offer lower detection limits due to the concentration step and the high sensitivity of MS in EI mode for the derivatized analyte. However, it is more labor-intensive and carries a risk of analyte degradation.

  • The LC-MS method is simpler, faster, and less prone to thermal degradation of the analyte.[3] It is an excellent choice for rapid screening and for samples where the diol concentration is expected to be within the method's detection capabilities. The use of HILIC is essential for retaining such a polar compound.[1]

Conclusion

The analytical detection of 2,2-dichloroethane-1,1-diol in environmental samples requires specialized approaches due to its high polarity and potential instability. The GC-MS method with silylation derivatization and the direct LC-MS method using a HILIC column are two viable strategies. The selection of the most appropriate method will depend on the specific requirements of the study, including the desired detection limits, sample throughput, and the available instrumentation. The protocols provided herein serve as a detailed starting point for the development of robust and reliable analytical methods for this challenging compound.

References

• 1. waters.com [waters.com]
• 2. benchchem.com [benchchem.com]
• 3. LC-MS metabolomics of polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analysis of 2,2-dichloroethane-1,1-diol by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,2-dichloroethane-1,1-diol, a geminal diol, is a potential impurity or metabolite in various chemical and pharmaceutical processes. Accurate and sensitive quantification of this compound is crucial for quality control and safety assessment. This application note provides a detailed protocol for the analysis of 2,2-dichloroethane-1,1-diol using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology is designed to offer high selectivity and sensitivity for the detection and quantification of this analyte in relevant matrices.

Experimental Protocols

Sample Preparation

Given the polar nature of diols, which can lead to poor chromatographic peak shape, two approaches are presented: direct analysis and analysis following derivatization.[1] Derivatization is often recommended to improve volatility and reduce peak tailing.

a) Direct Analysis (for less complex matrices):

• Sample Extraction:

  • For liquid samples (e.g., aqueous solutions), perform a liquid-liquid extraction. To 1 mL of the sample, add 1 mL of a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Vortex the mixture for 2 minutes.

  • Centrifuge at 3000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the organic layer to a clean vial for GC-MS analysis.

• Standard Preparation:

  • Prepare a stock solution of 2,2-dichloroethane-1,1-diol in a suitable solvent (e.g., methanol or dichloromethane) at a concentration of 1 mg/mL.

  • Perform serial dilutions of the stock solution to prepare calibration standards ranging from 0.1 µg/mL to 100 µg/mL.

b) Derivatization with Silylation Reagent (for improved peak shape and sensitivity):

• Sample Preparation and Extraction: Follow the same extraction procedure as for direct analysis.

• Derivatization:

  • Evaporate the extracted organic solvent to dryness under a gentle stream of nitrogen.

  • To the dried residue, add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Add 50 µL of a suitable solvent (e.g., pyridine or acetonitrile).

  • Cap the vial tightly and heat at 60-70°C for 30 minutes.

  • Cool the vial to room temperature before injection into the GC-MS.

• Standard Preparation: Prepare calibration standards and derivatize them using the same procedure as the samples.

GC-MS Instrumentation and Conditions

The following instrumental parameters are a starting point and may require optimization based on the specific instrument and sample matrix.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC or equivalent
Column	Agilent J&W DB-624 (30 m x 0.25 mm, 1.4 µm) or DB-5MS (30 m x 0.25 mm, 0.25 µm)[2][3]
Inlet	Split/Splitless
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless (or split 10:1 for higher concentrations)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature of 40°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 5 minutes.
Mass Spectrometer	Agilent 7200 Q-TOF or equivalent quadrupole MS
Ion Source	Electron Ionization (EI)
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Electron Energy	70 eV
Acquisition Mode	Full Scan (m/z 40-200) and/or Selected Ion Monitoring (SIM) for higher sensitivity
Transfer Line Temp.	280°C

Data Presentation

Quantitative data should be summarized for clear comparison. The following table presents expected analytical parameters for the GC-MS analysis of 2,2-dichloroethane-1,1-diol.

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)	LOD (µg/mL)	LOQ (µg/mL)
2,2-dichloroethane-1,1-diol	~8-12 (underivatized)	61	78, 80	~0.05	~0.15
TMS-derivatized diol	Varies	(M-15)+	M+, other fragments	~0.01	~0.03

Note: Retention times are estimates and will vary with the specific GC conditions. LOD (Limit of Detection) and LOQ (Limit of Quantification) are typical values and should be experimentally determined. The quantifier and qualifier ions are based on predicted fragmentation patterns.[4]

Mandatory Visualization

Experimental Workflow

Caption: Experimental workflow for GC-MS analysis of 2,2-dichloroethane-1,1-diol.

Predicted Fragmentation Pathway of 2,2-dichloroethane-1,1-diol

Caption: Predicted EI fragmentation pathway of 2,2-dichloroethane-1,1-diol.

Discussion

This application note outlines a robust GC-MS method for the analysis of 2,2-dichloroethane-1,1-diol. The choice between direct analysis and derivatization will depend on the sample matrix and the required sensitivity. Due to the presence of two chlorine atoms, the mass spectrum will exhibit a characteristic isotopic pattern for chlorine-containing fragments, which is a powerful tool for identification.[5][6] For quantitative analysis, the use of an internal standard is recommended to correct for variations in sample preparation and instrument response. The method can be validated according to relevant guidelines for parameters such as linearity, accuracy, precision, and limits of detection and quantification.[2][3]

References

• 1. GC Analysis of Glycols and Diols [sigmaaldrich.com]
• 2. [Simultaneous determination of 18 chlorinated hydrocarbon organic solvents in cosmetics by gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. mass spectrum of 1,1-dichloroethane C2H4Cl2 CH3CHCl2 fragmentation pattern of m/z m/e ions for analysis and identification of 1,1-dichloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. mass spectrum of 1,2-dichloroethane C2H4Cl2 CH2ClCH2Cl fragmentation pattern of m/z m/e ions for analysis and identification of 1,2-dichloroethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Technical Notes & Optimization

Preventing self-polymerization of 2,2-dichloroethane-1,1-diol during storage

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with 2,2-dichloroethane-1,1-diol, focusing on the prevention of its self-polymerization during storage.

Troubleshooting Guide: Polymerization Issues

This section addresses common problems encountered during the storage and handling of 2,2-dichloroethane-1,1-diol.

Problem: A white, amorphous solid has precipitated from my 2,2-dichloroethane-1,1-diol solution during storage.

• Question: What is this precipitate? Answer: You are observing the self-polymerization of the compound. 2,2-dichloroethane-1,1-diol is the hydrate of dichloroacetaldehyde and is known to be extremely unstable.[1] During storage, it can gradually polymerize to form a white, amorphous powder.[1] This process is common for chlorinated aldehydes, which can be triggered by contaminants or improper storage conditions.[2]

• Question: What causes this polymerization? Answer: The self-polymerization can be initiated or accelerated by several factors, including:

  • Exposure to light.[2]

  • Presence of strong acids (both Brønsted and Lewis acids) or bases.[2]

  • Contamination with transition metals, such as iron, antimony, or nickel, which can leach from equipment.[2]

  • Improper storage temperature.

• Question: How can I prevent this from happening in the future? Answer: Preventing polymerization requires a combination of proper storage conditions and the potential use of chemical stabilizers. The primary goal is to maintain the compound in its monomeric diol form and prevent the initiation of the polymerization cascade. See the detailed protocols in the FAQ section below.

• Question: My material has already polymerized. Is it possible to reverse the process? Answer: Yes, the polymer of dichloroacetaldehyde can often be depolymerized back to the monomer. The polymer is typically insoluble in alcohol and can be depolymerized by heating it to 120°C.[1] After depolymerization, it is crucial to immediately implement proper storage and stabilization procedures to prevent re-polymerization.

Frequently Asked Questions (FAQs)

Storage Conditions

Q1: What are the optimal storage conditions for 2,2-dichloroethane-1,1-diol?

A1: To minimize the risk of self-polymerization, 2,2-dichloroethane-1,1-diol should be stored with the following precautions, drawing from best practices for similar reactive aldehydes:[3][4]

• Temperature: Store in a cool environment, ideally between 2-8°C.[4]

• Atmosphere: The container should be purged with and stored under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[3][4]

• Light: Use amber or opaque containers to protect the material from light.[2]

• Container: Ensure containers are tightly sealed to prevent exposure to air and moisture.[4] Use high-purity containers free from metal contaminants.

Chemical Stabilization

Q2: Can I use a chemical stabilizer to prevent polymerization?

A2: Yes, adding a small quantity of a chemical stabilizer is a highly effective method. Lactams, specifically caprolactam, are noted as effective stabilizers for chlorinated acetaldehydes like dichloroacetaldehyde.[2]

Q3: What concentration of stabilizer should I use?

A3: The recommended concentration of the stabilizer depends on the chosen compound. For chlorinated aldehydes, the following concentrations are suggested.

Stabilizer Class	Example Stabilizer	Recommended Concentration (by weight)	Primary Target Compound(s)	Reference
Lactams	Caprolactam	0.001% - 1.0% (Preferred: 0.05% - 0.5%)	Chloral and Dichloroacetaldehyde	[2]
Alkanolamines	Triethanolamine	20 - 100 ppm (0.002% - 0.01%)	Aliphatic Aldehydes (C3-C14)	[5]
Alkaline Substances	Sodium Hydroxide	0.05 - 20 ppm (0.000005% - 0.002%)	Aliphatic Aldehydes (C3-C14)	[6]

Q4: Is there a detailed protocol for adding a stabilizer?

A4: Yes. The following protocol outlines the steps for stabilizing 2,2-dichloroethane-1,1-diol with caprolactam.

Experimental Protocol: Stabilization with Caprolactam

Objective: To stabilize liquid 2,2-dichloroethane-1,1-diol against self-polymerization for long-term storage.

Materials:

• 2,2-dichloroethane-1,1-diol

• Caprolactam (high purity)

• An appropriate storage container (amber glass bottle with a PTFE-lined cap)

• Inert gas source (Argon or Nitrogen)

• Micropipette or analytical balance

Procedure:

• Preparation: Perform all operations in a well-ventilated fume hood. Ensure the storage container is clean and completely dry.

• Weighing: Accurately weigh the amount of 2,2-dichloroethane-1,1-diol to be stored.

• Calculating Stabilizer Amount: Based on the weight of the diol, calculate the required mass of caprolactam. A concentration of 0.1% is a robust starting point (e.g., for 100 g of diol, add 0.1 g of caprolactam).[2]

• Addition: Add the calculated amount of caprolactam directly to the liquid 2,2-dichloroethane-1,1-diol.

• Mixing: Seal the container and mix gently by inversion or with a clean magnetic stirrer until the caprolactam is fully dissolved. Avoid vigorous agitation.

• Inerting: Uncap the container and gently flush the headspace with a stream of inert gas (argon or nitrogen) for 1-2 minutes to displace any air.

• Sealing and Storage: Immediately and tightly seal the container. Label it clearly, including the name of the compound, the stabilizer added, the concentration, and the date. Place the container in a refrigerator at 2-8°C for storage.[4]

Visual Guides

Troubleshooting Workflow

The following diagram outlines the logical steps to address and prevent polymerization.

Caption: Troubleshooting workflow for polymerization of 2,2-dichloroethane-1,1-diol.

Chemical Equilibrium Pathway

This diagram illustrates the relationship between the stable diol, the reactive aldehyde, and its polymer.

Caption: Equilibrium between diol, aldehyde, and polymer forms.

References

• 1. chembk.com [chembk.com]
• 2. US3535384A - Stabilization of chloroacetaldehydes - Google Patents [patents.google.com]
• 3. web.stanford.edu [web.stanford.edu]
• 4. wcu.edu [wcu.edu]
• 5. US4414419A - Stabilization of aldehydes - Google Patents [patents.google.com]
• 6. US6137013A - Method of stabilizing aldehydes - Google Patents [patents.google.com]

Technical Support Center: Optimizing Syntheses with 2,2-Dichloroethane-1,1-diol

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction yields in syntheses involving 2,2-dichloroethane-1,1-diol. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is 2,2-dichloroethane-1,1-diol and what are its primary applications?

A1: 2,2-dichloroethane-1,1-diol is the hydrate of dichloroacetaldehyde.[1][2] It is a geminal diol, a class of compounds that are often in equilibrium with their corresponding aldehyde form in solution.[3][4] Due to the presence of two electron-withdrawing chlorine atoms, this hydrate is more stable than many other simple geminal diols.[4][5] It serves as a valuable C2-synthon in organic synthesis, particularly in the preparation of pesticides and pharmaceuticals.[1][2] A primary application is in the synthesis of nitrogen-containing heterocycles like benzimidazoles and quinoxalines.

Q2: How does the stability of 2,2-dichloroethane-1,1-diol affect its reactivity?

A2: The stability of 2,2-dichloroethane-1,1-diol is a key factor in its utility. While more stable than many gem-diols, it still exists in equilibrium with the more reactive dichloroacetaldehyde.[3] This equilibrium can be influenced by reaction conditions such as solvent and pH. The presence of the dichloroacetaldehyde form allows it to undergo reactions typical of aldehydes, such as condensation with amines.[6] The stability of the diol form makes it easier to handle and store compared to the volatile and lachrymatory aldehyde.[2]

Q3: What are the common types of reactions where 2,2-dichloroethane-1,1-diol is used?

A3: 2,2-dichloroethane-1,1-diol is primarily used in reactions where a two-carbon electrophilic building block is required. The most common applications include:

• Heterocyclic Synthesis: It is a key precursor for synthesizing five- and six-membered heterocyclic rings. For example, it reacts with o-phenylenediamines to form benzimidazoles and quinoxalines.

• Nucleophilic Substitution: The chlorine atoms can be displaced by various nucleophiles.

• Esterification: The hydroxyl groups can react with carboxylic acids or their derivatives to form esters.

Q4: What safety precautions should be taken when handling 2,2-dichloroethane-1,1-diol?

A4: 2,2-dichloroethane-1,1-diol and its aldehyde form, dichloroacetaldehyde, are hazardous. Dichloroacetaldehyde is a strong lachrymator (tear gas) and irritant.[2] The diol itself can cause burns.[1] Therefore, it is crucial to handle this chemical in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1]

Troubleshooting Guides

This section provides solutions to common problems encountered during syntheses involving 2,2-dichloroethane-1,1-diol.

Problem 1: Low Reaction Yield

Low product yield is a frequent issue in organic synthesis. The following table outlines potential causes and solutions when using 2,2-dichloroethane-1,1-diol.

Potential Cause	Recommended Solution
Suboptimal Reaction Temperature	The reaction may be too slow at lower temperatures or decomposition may occur at higher temperatures. Optimize the temperature by running small-scale trials at different temperatures. For many heterocyclic syntheses, refluxing is a common starting point.
Incorrect Solvent	The solvent polarity and its ability to solubilize reactants and intermediates are crucial. For reactions with o-phenylenediamines, polar solvents like ethanol or acidic solutions are often used. Screen a variety of solvents to find the optimal one for your specific reaction.
Inefficient or Incorrect Catalyst	Many reactions involving 2,2-dichloroethane-1,1-diol are acid-catalyzed. Ensure the correct acid catalyst is used at the appropriate concentration. If the catalyst is heterogeneous, ensure it is active and well-dispersed in the reaction mixture.
Poor Quality of Starting Materials	Impurities in 2,2-dichloroethane-1,1-diol or the other reactants can lead to side reactions and lower yields. Purify starting materials if their purity is questionable. 2,2-dichloroethane-1,1-diol can polymerize upon storage, so using a fresh or properly stored sample is recommended.[2]
Incomplete Reaction	Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to ensure it has gone to completion. If the reaction stalls, consider adding more catalyst or increasing the temperature.

Problem 2: Formation of Side Products and Purification Challenges

The formation of undesired side products can complicate purification and reduce the yield of the target molecule.

Potential Cause	Recommended Solution
Polymerization of Dichloroacetaldehyde	The aldehyde form of 2,2-dichloroethane-1,1-diol can self-polymerize.[2] To minimize this, the reaction can be performed under conditions that favor the desired reaction pathway, such as dropwise addition of the diol to the reaction mixture.
Formation of Multiple Products in Heterocycle Synthesis	In the synthesis of substituted benzimidazoles, both 1,2-disubstituted and 2-substituted products can form.[6] The reaction conditions, particularly the solvent and catalyst, can influence the selectivity. For example, certain catalysts can favor the formation of the 1,2-disubstituted product.[7]
Difficulty in Product Isolation and Purification	The product may be an oil or may not crystallize easily. If direct crystallization from the reaction mixture is not feasible, perform a work-up followed by column chromatography to isolate the pure product. For colored impurities, treatment with activated carbon can be effective.

Data Presentation: Optimizing Heterocycle Synthesis

The following tables summarize quantitative data for the synthesis of benzimidazoles and quinoxalines, which are common applications of 2,2-dichloroethane-1,1-diol (or its synthetic equivalents).

Table 1: Synthesis of 2-(Chloromethyl)-1H-benzimidazole from o-Phenylenediamine

Note: While many literature procedures use chloroacetic acid, 2,2-dichloroethane-1,1-diol can be considered a precursor to a similar reactive intermediate under acidic conditions.

Reactant 2	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Chloroacetic acid	4N HCl	Reflux	24	40	[3]
Chloroacetic acid	5N HCl	Reflux	8	79.2	[8]
Chloroacetic acid	4N HCl	100-120	3-6	87-93

Table 2: Synthesis of Quinoxalines from o-Phenylenediamines and 1,2-Dicarbonyl Compounds

Note: 2,2-dichloroethane-1,1-diol can serve as a synthetic equivalent to glyoxal, a 1,2-dicarbonyl compound.

1,2-Dicarbonyl Compound	Catalyst	Solvent	Temperature	Time	Yield (%)	Reference
Benzil	Phenol (20 mol%)	H₂O:Ethanol (3:7)	Room Temp.	-	High	[8]
Benzil	AlCuMoVP	Toluene	25°C	2 h	92
Various 1,2-dicarbonyls	NH₄Cl (50 mol%)	Methanol	Room Temp.	7-20 min	95-100
Benzil	I₂ (20 mol%)	DMSO	-	-	78-99
Benzil	Camphor sulfonic acid (20 mol%)	Aqueous Ethanol	-	Short	Moderate to Excellent

Experimental Protocols

Protocol 1: Synthesis of 2-(Chloromethyl)-1H-benzimidazole

This protocol describes a common method for the synthesis of 2-(chloromethyl)-1H-benzimidazole, a key intermediate that can be derived from the reaction of o-phenylenediamine with a chloroacetic acid equivalent.

Materials:

• o-Phenylenediamine

• 2,2-dichloroethane-1,1-diol (or chloroacetic acid)

• 4M Hydrochloric Acid

• Ammonium Hydroxide solution

• Ethanol

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve o-phenylenediamine (10 mmol) in 4M hydrochloric acid (20 mL).

• To this solution, add 2,2-dichloroethane-1,1-diol (11 mmol).

• Heat the reaction mixture to reflux for 2-3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Neutralize the mixture by the slow addition of ammonium hydroxide solution until a precipitate forms.

• Collect the crude product by filtration and wash it thoroughly with cold deionized water.

• Recrystallize the crude product from an ethanol-water mixture to obtain pure 2-(chloromethyl)-1H-benzimidazole.

Expected Yield: 75-85%

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 2-(chloromethyl)-1H-benzimidazole.

Caption: Troubleshooting decision tree for low reaction yield.

Caption: Simplified reaction pathway for benzimidazole formation.

References

• 1. researchgate.net [researchgate.net]
• 2. omicsonline.org [omicsonline.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Facile Method of Quinoxaline Synthesis Using Phenol as a New, Efficient and Cheap Catalyst at Room Temperature [article.sapub.org]
• 6. scielo.br [scielo.br]
• 7. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances in the transition-metal-free synthesis of quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reactions of 2,2-dichloroethane-1,1-diol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2-dichloroethane-1,1-diol (chloral hydrate). The information is designed to help identify and resolve common issues related to side-product formation in various chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common applications of 2,2-dichloroethane-1,1-diol in organic synthesis?

A1: 2,2-dichloroethane-1,1-diol, commonly known as chloral hydrate, is a versatile reagent in organic synthesis. Its primary applications include:

• Synthesis of Isatin and its derivatives: It is a key starting material in the Sandmeyer isatin synthesis, a widely used method for preparing this important class of heterocyclic compounds.[1][2][3]

• Haloform Reaction: Under basic conditions, it can undergo the haloform reaction to produce chloroform.[4][5]

• Deprotection of Acetals, Dithioacetals, and Tetrahydropyranyl (THP) Ethers: It can be used as a water carrier to facilitate the deprotection of these protecting groups in organic solvents.[6][7]

Q2: What are the typical side-products observed in the Sandmeyer isatin synthesis using 2,2-dichloroethane-1,1-diol?

A2: The Sandmeyer isatin synthesis can lead to several side-products, including:

• Isomeric Isatins: When using substituted anilines, particularly meta-substituted anilines, a mixture of isomeric isatins (e.g., 4- and 6-substituted) can be formed due to a lack of regioselectivity in the cyclization step.[1][2]

• Isatin Oxime: This byproduct can form during the acid-catalyzed cyclization of the isonitrosoacetanilide intermediate.[1]

• Sulfonated Byproducts: The use of concentrated sulfuric acid as a cyclizing agent can lead to the sulfonation of the aromatic ring.[1]

• "Tar" Formation: Dark, viscous, and intractable byproducts, often referred to as "tar," can form from the decomposition of starting materials or intermediates under the strong acidic and high-temperature conditions of the reaction.[1]

• Over-oxidation of Substituents: Electron-donating groups on the aniline ring, such as a methyl group, can be oxidized under harsh reaction conditions.[8]

Q3: How can I minimize the formation of isomeric isatins in the Sandmeyer synthesis?

A3: Controlling the regioselectivity in the Sandmeyer synthesis, especially with meta-substituted anilines, is a significant challenge.[2] To favor the formation of a specific isomer, consider the following:

• Directed Ortho-Metalation (DoM): This approach offers predictable regiochemical control for the synthesis of 4-substituted isatins from meta-substituted anilines.[1]

• Alternative Synthetic Routes: For highly lipophilic anilines where the classical Sandmeyer process is inefficient, a modified route involving the synthesis of benzyloximinoacetanilides followed by cyclization using methanesulfonic acid or polyphosphoric acid can provide better yields and regioselectivity.[9]

Q4: What causes "tar" formation in the isatin synthesis and how can it be prevented?

A4: "Tar" formation is generally caused by the decomposition of reactants or intermediates under the harsh acidic and high-temperature conditions of the Sandmeyer reaction.[1] To minimize tarring:

• Ensure Complete Dissolution: Make sure the aniline starting material is fully dissolved before proceeding with the reaction.[1]

• Temperature Control: Carefully control the temperature during the addition of isonitrosoacetanilide to sulfuric acid and during the subsequent heating to avoid excessive decomposition.[1]

• Purification: Crude isatin can be purified by recrystallization from solvents like glacial acetic acid or by forming a sodium bisulfite addition product to remove colored impurities.[1]

Troubleshooting Guides

Sandmeyer Isatin Synthesis

This guide addresses common problems encountered during the synthesis of isatin and its derivatives using 2,2-dichloroethane-1,1-diol.

Problem	Possible Causes	Recommended Solutions
Low Yield of Isatin	Incomplete formation of the isonitrosoacetanilide intermediate.	- Ensure high purity of all starting materials.- Optimize reaction time and temperature for the condensation step.[1]
Incomplete cyclization of the isonitrosoacetanilide.	- Use an appropriate concentration of sulfuric acid.- Ensure the isonitrosoacetanilide is dry before adding to the acid.[1]
Decomposition of starting materials or intermediates.	- Maintain the reaction temperature as low as possible while ensuring a reasonable reaction rate.[1]
Formation of Isomeric Products (e.g., 4- and 6-substituted isatins)	Lack of regiocontrol in the cyclization of meta-substituted anilines.	- Employ a directed ortho-metalation (DoM) strategy for predictable regiochemistry.[1]- Explore alternative synthetic routes with better regioselectivity.[9]
Presence of Isatin Oxime Impurity	Formation during the acid-catalyzed cyclization.	- Add a "decoy agent" (e.g., an aldehyde or ketone) during the workup to react with any uncyclized intermediate.[1]
Over-oxidation of Sensitive Substituents (e.g., methyl groups)	Harsh reaction conditions (strong acid, high temperature).	- Use a milder acid catalyst such as polyphosphoric acid (PPA) instead of sulfuric acid.[8]- Carefully control the reaction temperature to avoid excessive heating.[8]
"Tar" Formation	Decomposition under strong acidic and high-temperature conditions.	- Ensure complete dissolution of the aniline starting material before proceeding.- Add the isonitrosoacetanilide to the sulfuric acid in small portions with efficient stirring and cooling.[1]

Haloform Reaction

The haloform reaction of substrates containing a methyl ketone or a group that can be oxidized to a methyl ketone is a well-established transformation. When 2,2-dichloroethane-1,1-diol is subjected to basic conditions, it can undergo a haloform-type reaction to yield chloroform.

Problem	Possible Causes	Recommended Solutions
Incomplete Reaction	Insufficient base or halogen.	- Use an excess of both the base (e.g., NaOH) and the halogenating agent (e.g., NaOCl).[10]
Reaction temperature is too low.	- While initial addition may be at 0°C, the reaction is often stirred at room temperature to ensure completion.[10]
Formation of Side-Products	α-halogenation and cleavage of other alkyl groups.	- This is an inherent potential side reaction. The reaction works best when the other group attached to the carbonyl is not enolizable.[10]
Decomposition of the chloroform product.	- Avoid prolonged reaction times under strongly alkaline conditions, as chloroform can decompose.[11]
Low Yield of Carboxylic Acid	Incomplete cleavage of the trihalomethyl ketone intermediate.	- Ensure sufficient hydroxide concentration for the final hydrolysis step.[10]

Experimental Protocols

Protocol 1: Sandmeyer Synthesis of Isatin

This protocol is a generalized procedure based on established methods.[1][2][3]

Step 1: Preparation of Isonitrosoacetanilide

• In a large round-bottomed flask, dissolve 2,2-dichloroethane-1,1-diol (1.0 eq) in water.

• Add crystallized sodium sulfate (Na₂SO₄·10H₂O) to the solution.

• In a separate beaker, prepare a solution of the desired aniline (1.0 eq) in water containing concentrated hydrochloric acid.

• Add the aniline hydrochloride solution to the flask.

• Finally, add a solution of hydroxylamine hydrochloride (NH₂OH·HCl) in water.

• Heat the mixture to boiling for a few minutes.

• Cool the reaction mixture in an ice bath to crystallize the isonitrosoacetanilide.

• Filter the product, wash with cold water, and air-dry.

Step 2: Cyclization to Isatin

• Carefully add the dry isonitrosoacetanilide in small portions to pre-warmed (50-60°C) concentrated sulfuric acid with vigorous stirring.

• Control the temperature of the exothermic reaction by external cooling to maintain it between 60-70°C.[1]

• After the addition is complete, heat the mixture to 80°C for about 10 minutes to complete the cyclization.

• Cool the reaction mixture to room temperature and pour it onto crushed ice.

• Allow the mixture to stand for the isatin to precipitate.

• Filter the crude isatin, wash thoroughly with cold water, and dry.

• The crude product can be purified by recrystallization from glacial acetic acid.[1]

Protocol 2: General Procedure for Haloform Reaction

This protocol describes a general method for the haloform reaction of a methyl ketone.[10]

• Dissolve the methyl ketone (1.0 eq) in a suitable solvent like ethanol.

• Cool the solution to 0°C in an ice bath.

• Slowly add an aqueous solution of sodium hypochlorite (NaClO, bleach) in portions while maintaining the low temperature.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours (e.g., 12 hours) to ensure the reaction goes to completion.

• Acidify the reaction mixture to pH 1 with concentrated hydrochloric acid.

• Extract the product with an organic solvent (e.g., dichloromethane).

• Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain the crude carboxylic acid, which can be further purified by column chromatography or recrystallization.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. jchr.org [jchr.org]
• 4. Haloform reaction - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Chloral hydrate - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. Synthesis of Substituted Isatins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Haloform Reaction | NROChemistry [nrochemistry.com]
• 11. m.youtube.com [m.youtube.com]

Purification of 2,2-dichloroethane-1,1-diol from chlorinated byproducts

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 2,2-dichloroethane-1,1-diol from chlorinated byproducts.

Frequently Asked Questions (FAQs)

Q1: What is 2,2-dichloroethane-1,1-diol, and why is its purification challenging?

A1: 2,2-dichloroethane-1,1-diol is the stable, hydrated form (a gem-diol) of dichloroacetaldehyde.[1][2][3] The primary challenge in its purification arises from the common methods of its synthesis, such as the chlorination of acetaldehyde, which produce a mixture of chlorinated aldehydes including monochloroacetaldehyde and chloral (trichloroacetaldehyde).[1] These byproducts have very similar physical properties and close boiling points, making separation by standard techniques like fractional distillation difficult.[1]

Q2: What are the primary chlorinated byproducts I should expect?

A2: The most common byproducts depend on the synthetic route. During the chlorination of acetaldehyde or its polymers, you can expect compounds with varying degrees of chlorination. The primary impurities are typically:

• Monochloroacetaldehyde (and its hydrate)

• Trichloroacetaldehyde (Chloral) (and its hydrate, chloral hydrate)

• Other chlorinated ethanes or ethylenes formed through side reactions.[4][5]

Q3: Which purification techniques are generally most effective for 2,2-dichloroethane-1,1-diol?

A3: A multi-step approach is often necessary.

• Fractional Distillation: Can be used for an initial, rough separation but is often insufficient to achieve high purity due to the close boiling points of byproducts.[6]

• Recrystallization: This is a highly effective method for purifying nonvolatile organic solids like the crystalline hydrate of dichloroacetaldehyde.[7] The choice of solvent is critical to exclude more soluble or less soluble impurities.

• Column Chromatography: Adsorption chromatography using silica gel or alumina can separate compounds based on polarity differences, offering a powerful method to remove chlorinated hydrocarbon impurities.[8][9]

Q4: How can I accurately assess the purity of my final product?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is the standard and most effective analytical method.[10][11] It can separate volatile chlorinated compounds and provide mass spectra for definitive identification of the target compound and any remaining impurities. Other methods like headspace GC can also be employed for quantification.[10][11]

Q5: What are the stability considerations for 2,2-dichloroethane-1,1-diol during purification?

A5: Geminal diols exist in equilibrium with their corresponding aldehyde and water.[12] While the electron-withdrawing chlorine atoms provide stability to 2,2-dichloroethane-1,1-diol, this equilibrium can be affected by heat and pH.[13][14] Aggressive heating during distillation or exposure to acidic or basic conditions can potentially shift the equilibrium or cause degradation.

Data Presentation

Table 1: Physical Properties of Target Compound and Potential Byproducts

Compound Name	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Form
2,2-dichloroethane-1,1-diol	C₂H₄Cl₂O₂	130.95	Decomposes	Crystalline Solid
Dichloroacetaldehyde	C₂H₂Cl₂O	112.94	90 - 91	Liquid[1]
Monochloroacetaldehyde	C₂H₃ClO	78.50	85 - 86	Liquid
Chloral (Trichloroacetaldehyde)	C₂HCl₃O	147.39	97.8	Oily Liquid
Chloral Hydrate	C₂H₃Cl₃O₂	165.40	96.3 (decomposes)	Solid

Troubleshooting Guides

Problem: My product is still impure after fractional distillation. What went wrong?

• Probable Cause : The boiling points of the chlorinated aldehyde byproducts are too close to that of dichloroacetaldehyde (the anhydrous form of your target compound). This makes achieving high purity by distillation alone nearly impossible.[1]

• Solution : Use fractional distillation as a preliminary step to remove bulk, lower-boiling or higher-boiling impurities. Follow this with a more selective technique like recrystallization of the hydrated diol or column chromatography to separate the closely-related byproducts.

Problem: My recrystallization attempt resulted in an oil or no crystals formed.

• Probable Cause 1 (Oiling Out) : The boiling point of the recrystallization solvent is higher than the melting point of your compound, or the solution is supersaturated with impurities.

• Solution 1 : Switch to a lower-boiling point solvent or use a solvent pair. To find a suitable solvent pair, dissolve your compound in a minimal amount of a "good" hot solvent (in which it is very soluble) and then add a "bad" solvent (in which it is poorly soluble) dropwise until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly.[15]

• Probable Cause 2 (No Crystals) : Too much solvent was used, the solution cooled too quickly, or the solution is not saturated.

• Solution 2 : Try to induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface.[15] If that fails, reduce the solvent volume by gentle heating and allow it to cool again. Cooling the solution in an ice bath can also increase the yield of crystals once initial crystallization has begun.[15][16]

Problem: I am observing a low yield or decomposition during purification.

• Probable Cause : The compound may be degrading due to excessive heat during distillation or prolonged exposure to incompatible conditions. Gem-diols can be sensitive to thermal stress.[14]

• Solution : If using distillation, perform it under reduced pressure (vacuum distillation) to lower the boiling point and minimize thermal decomposition. When performing other steps, avoid unnecessarily high temperatures or prolonged heating. Ensure your workup conditions are near neutral pH unless a specific pH is required for separation.

Problem: Byproducts are co-eluting with my product during column chromatography.

• Probable Cause : The solvent system (eluent) is not optimized for the separation. Its polarity may be too high, causing all compounds to elute quickly, or too low, resulting in poor movement of your polar diol.

• Solution : Optimize the eluent system using thin-layer chromatography (TLC) first. Test various solvent mixtures of differing polarities (e.g., hexane/ethyl acetate, or dichloromethane/methanol). Aim for a solvent system that gives your target compound an Rf value of ~0.3-0.4 while maximizing the separation from the impurity spots. For separating chlorinated hydrocarbons, a common starting point is a nonpolar solvent like n-hexane with a small amount of a more polar solvent like dichloromethane or ethyl acetate.[8]

Visualizations and Workflows

References

• 1. chembk.com [chembk.com]
• 2. benchchem.com [benchchem.com]
• 3. 2,2-Dichloroethane-1,1-diol | C2H4Cl2O2 | CID 85275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. mdpi.com [mdpi.com]
• 6. savemyexams.com [savemyexams.com]
• 7. Recrystallization [sites.pitt.edu]
• 8. Separation of chlorinated hydrocarbons and organophosphorus, pyrethroid pesticides by silicagel fractionation chromatography and their simultaneous determination by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. env.go.jp [env.go.jp]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]
• 14. Geminal diols, or 1,1-diols, are usually unstable, spontaneously ... | Study Prep in Pearson+ [pearson.com]
• 15. m.youtube.com [m.youtube.com]
• 16. chem.libretexts.org [chem.libretexts.org]

Managing the thermal instability of 2,2-dichloroethane-1,1-diol in reflux conditions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2,2-dichloroethane-1,1-diol, particularly concerning its thermal instability under reflux conditions.

Frequently Asked Questions (FAQs)

Q1: What is 2,2-dichloroethane-1,1-diol and why is it considered unstable?

A1: 2,2-dichloroethane-1,1-diol is the hydrate form of dichloroacetaldehyde.[1] It is a geminal diol, meaning it has two hydroxyl (-OH) groups attached to the same carbon atom. This structure is inherently unstable and can readily undergo dehydration to form the corresponding aldehyde, dichloroacetaldehyde, particularly when heated.[2] The presence of two electron-withdrawing chlorine atoms on the adjacent carbon further influences its reactivity.

Q2: I observed a color change (e.g., yellowing or browning) in my reaction mixture during reflux. What could be the cause?

A2: A color change during the reflux of 2,2-dichloroethane-1,1-diol often indicates decomposition. The initial compound is typically a white solid. The formation of colored byproducts could be due to several factors, including:

• Polymerization: Dichloroacetaldehyde, formed from the dehydration of the diol, can polymerize, leading to colored, often insoluble, materials.[1]

• Elimination Reactions: Under thermal stress, elimination of hydrogen chloride (HCl) can occur, leading to the formation of unsaturated and potentially colored byproducts.

• Side Reactions: The decomposition products can engage in further reactions with other components in your reaction mixture.

Q3: A precipitate has formed in my reaction flask during reflux. What is it and what should I do?

A3: The formation of a precipitate is likely due to the polymerization of dichloroacetaldehyde, the dehydrated form of 2,2-dichloroethane-1,1-diol.[1] This polymer is often described as a white amorphous powder.[1] To manage this, consider the following:

• Lowering the Reaction Temperature: If your protocol allows, reducing the reflux temperature by using a solvent with a lower boiling point might mitigate polymerization.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes reduce side reactions that contribute to precipitate formation.

• Filtration: If the precipitate is a byproduct and your desired product is in solution, you may be able to remove the polymer by filtration after cooling the reaction mixture.

Q4: My reaction yield is consistently low when using 2,2-dichloroethane-1,1-diol under reflux. How can I improve it?

A4: Low yields are a common issue due to the thermal instability of the starting material. To improve your yield, consider these strategies:

• Temperature Control: Use the minimum temperature necessary for the reaction to proceed. Overheating will accelerate decomposition.

• Reaction Time: Optimize the reaction time. Prolonged heating, even at the correct temperature, can lead to increased degradation of the starting material and product.

• pH Control: The stability of the diol can be pH-dependent. Buffering the reaction mixture may help to prevent acid or base-catalyzed decomposition.

• In Situ Generation: If possible, consider if the reactive species (dichloroacetaldehyde) can be generated in situ from a more stable precursor at a controlled rate to minimize its concentration and subsequent decomposition.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Reaction mixture turns dark	Decomposition and polymerization of dichloroacetaldehyde.	- Lower the reflux temperature if possible.- Shorten the reaction time.- Ensure the reaction is under an inert atmosphere.
Formation of a white precipitate	Polymerization of dichloroacetaldehyde.[1]	- Attempt to dissolve the precipitate in a suitable solvent after the reaction.- If the precipitate is a byproduct, remove it by filtration.- Optimize reaction conditions to minimize its formation (lower temperature, shorter time).
Inconsistent reaction outcomes	Variability in the quality and hydration state of the 2,2-dichloroethane-1,1-diol.	- Use a fresh batch of the reagent.- Dry the compound under vacuum before use if it is excessively hydrated and the reaction is moisture-sensitive.- Standardize the storage conditions.
Low or no conversion of starting material	Insufficient reaction temperature or time.	- Gradually increase the reaction temperature, monitoring for decomposition.- Incrementally increase the reaction time.
Gas evolution from the reaction	Possible elimination of HCl.	- Ensure the reaction is performed in a well-ventilated fume hood.- Consider adding a non-nucleophilic base to scavenge any acid formed, if compatible with your reaction.

Experimental Protocols

General Protocol for Handling 2,2-dichloroethane-1,1-diol under Reflux

This protocol provides a general framework. Specific parameters should be adapted based on the specific reaction being performed.

• Setup:

  • Assemble a standard reflux apparatus in a fume hood. This includes a round-bottom flask, a condenser, and a heating mantle with a stirrer.

  • Ensure all glassware is dry to prevent unwanted reactions with water, unless water is a part of the solvent system.

  • Add a magnetic stir bar to the flask.

• Reagents:

  • To the flask, add the solvent and any other reagents except for the 2,2-dichloroethane-1,1-diol.

  • If the reaction is sensitive to air or moisture, purge the system with an inert gas like nitrogen or argon.

• Addition of 2,2-dichloroethane-1,1-diol:

  • Add the 2,2-dichloroethane-1,1-diol to the reaction mixture. It may be added all at once or in portions, depending on the reactivity and exothermicity of the reaction.

• Reflux:

  • Begin stirring and gently heat the mixture to the desired reflux temperature.

  • Maintain a gentle reflux, avoiding vigorous boiling which can promote decomposition.

  • Monitor the reaction for any signs of decomposition, such as color changes or precipitate formation.

• Work-up:

  • Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

  • Proceed with the appropriate work-up and purification steps for your specific product.

Visualizations

Caption: Potential decomposition pathways of 2,2-dichloroethane-1,1-diol under thermal stress.

Caption: Troubleshooting workflow for managing issues during the reflux of 2,2-dichloroethane-1,1-diol.

References

• 1. chembk.com [chembk.com]
• 2. benchchem.com [benchchem.com]

Overcoming challenges in the scale-up of 2,2-dichloroethane-1,1-diol reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the scale-up of reactions involving 2,2-dichloroethane-1,1-diol.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is 2,2-dichloroethane-1,1-diol, and what are the primary challenges in its reaction scale-up?

A1: 2,2-dichloroethane-1,1-diol is the hydrated, geminal diol form of dichloroacetaldehyde.[1][2] In aqueous solutions, this hydrated form is generally more stable.[3][4] The primary challenges in scaling up reactions involving this compound stem from the instability of its precursor, dichloroacetaldehyde, which can polymerize.[5] Key difficulties include controlling the purity of the dichloroacetaldehyde starting material, managing side reactions that lead to impurities like monochloroacetaldehyde and chloral, and developing effective, scalable purification methods.[5]

Q2: What are the common synthetic routes to 2,2-dichloroethane-1,1-diol?

A2: The compound is typically formed by the hydration of its corresponding aldehyde, dichloroacetaldehyde.[5][6] The synthesis of dichloroacetaldehyde itself is a critical step. Common methods for producing dichloroacetaldehyde include the chlorination of acetaldehyde or paraldehyde.[1] However, this chlorination process can also yield monochloroacetaldehyde and trichloroacetaldehyde (chloral), which are challenging to separate due to their similar boiling points.[5]

Q3: What are the most critical impurities and byproducts to monitor during scale-up?

A3: The most significant impurities often originate from the synthesis of the dichloroacetaldehyde precursor.[5] These include:

• Monochloroacetaldehyde: Formed from incomplete chlorination.

• Trichloroacetaldehyde (Chloral): Results from over-chlorination.[5]

• Polymers: Dichloroacetaldehyde can gradually self-polymerize into a white, amorphous powder.[5]

• Dichloroacetic acid: Can be formed through the oxidation of dichloroacetaldehyde.[7]

Q4: Which analytical methods are recommended for quality control and purity assessment?

A4: A combination of chromatographic and spectroscopic methods is recommended for effective quality control. Gas Chromatography-Mass Spectrometry (GC-MS) is highly effective for identifying and quantifying volatile impurities and byproducts.[7][8] Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for confirming the chemical structure of the final product.[7] For analyzing volatile compounds from aqueous solutions, headspace methods can also be employed.[8]

Q5: What are the essential safety precautions when working with 2,2-dichloroethane-1,1-diol and its precursors?

A5: Dichloroacetaldehyde is a toxic and irritating compound.[1][5] All handling should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat, is mandatory.[5] A thorough risk assessment should be conducted before any large-scale operations.

Section 2: Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and scale-up of 2,2-dichloroethane-1,1-diol reactions.

Issue 1: Low Product Yield

• Potential Cause A: Incomplete Hydration. The equilibrium between dichloroacetaldehyde and its hydrate may not be fully shifted towards the diol.

  • Troubleshooting Step: Ensure an adequate amount of water is used as the solvent or co-solvent. Monitor the reaction using an appropriate analytical technique (e.g., NMR) to determine the time required to reach equilibrium.

• Potential Cause B: Precursor Polymerization. The dichloroacetaldehyde starting material may have polymerized during storage or due to localized heating during the reaction.[5]

  • Troubleshooting Step: Use fresh, high-purity dichloroacetaldehyde. During scale-up, ensure efficient heat dissipation and avoid hotspots in the reactor. Maintain a controlled, low temperature during addition and reaction.

Issue 2: High Levels of Chlorinated Impurities

• Potential Cause: Impure Starting Material. The dichloroacetaldehyde precursor contains significant levels of monochloroacetaldehyde or chloral.[5]

  • Troubleshooting Step: Source a higher purity grade of dichloroacetaldehyde. If synthesizing in-house, optimize the chlorination reaction conditions (e.g., stoichiometry, temperature control) to improve selectivity. Consider purifying the aldehyde via fractional distillation under reduced pressure before hydration, though this can be challenging.[5]

Issue 3: Product Degradation or Discoloration During Purification

• Potential Cause: Thermal Instability. 2,2-dichloroethane-1,1-diol or its precursor can degrade at elevated temperatures. The diol itself has a boiling point of 121°C, while the aldehyde boils at 88°C.[1][5]

  • Troubleshooting Step: For purification by distillation, use a high-vacuum system to lower the boiling point and minimize thermal stress on the compound. For the solid diol (melting point 56°C), consider purification via recrystallization from a suitable solvent system as an alternative to distillation.[5]

Issue 4: Inefficient Purification and Separation

• Potential Cause: Close Boiling Points of Components. Impurities such as chloral and monochloroacetaldehyde have boiling points very close to that of dichloroacetaldehyde, making separation by standard distillation difficult.[5]

  • Troubleshooting Step: On a larger scale, employ fractional distillation with a column that has a high number of theoretical plates for better separation. Explore alternative purification techniques such as crystallization if the product is solid and impurities remain in the mother liquor.

Section 3: Data Presentation

Table 1: Physicochemical Properties

Property	2,2-dichloroethane-1,1-diol	Dichloroacetaldehyde (Precursor)	Source(s)
Molecular Formula	C₂H₄Cl₂O₂	C₂H₂Cl₂O	[1][5]
Molar Mass	130.95 g/mol	112.94 g/mol	[9][10]
Melting Point	56 °C	-50 °C	[1][5]
Boiling Point	121 °C	88 °C	[1][5]
Appearance	Solid	Colorless Liquid	[1][5]

Table 2: Common Impurities and Their Boiling Points

Compound	Boiling Point	Reason for Presence	Source(s)
Dichloroacetaldehyde	88 °C	Precursor to the diol	[1]
Monochloroacetaldehyde	85-85.5 °C	Incomplete chlorination of acetaldehyde	[11]
Trichloroacetaldehyde (Chloral)	97.8 °C	Over-chlorination of acetaldehyde	[12]
1,2-Dichloroethane	83.5 °C	Potential side-product in some synthesis routes	[13]

Section 4: Experimental Protocols

Protocol 1: General Procedure for Hydration of Dichloroacetaldehyde

Disclaimer: This procedure is a general guideline and must be adapted and optimized for specific scales and equipment. All work must be conducted by qualified personnel in a suitable chemical laboratory with appropriate safety measures.

• Preparation: In a reactor equipped with a stirrer, temperature probe, and addition funnel, charge the required volume of deionized water.

• Cooling: Cool the water to 0-5°C using an appropriate cooling bath.

• Addition: Slowly add high-purity dichloroacetaldehyde to the cold water via the addition funnel with vigorous stirring. Maintain the internal temperature below 10°C throughout the addition to manage any exotherm.

• Reaction: Once the addition is complete, allow the mixture to stir at a controlled temperature (e.g., room temperature) until analysis (e.g., NMR or GC) confirms the complete conversion of the aldehyde to the diol.

• Isolation (Optional): If the solid diol is required, the product can be isolated by cooling the solution to induce crystallization, followed by filtration. Alternatively, the water can be removed under reduced pressure at low temperatures. For many applications, the aqueous solution of the diol can be used directly.

Protocol 2: General Procedure for Purity Analysis by GC-MS

• Sample Preparation: Prepare a dilute solution of the 2,2-dichloroethane-1,1-diol product in a suitable volatile solvent (e.g., dichloromethane or diethyl ether). Create calibration standards of known impurities (monochloroacetaldehyde, chloral) in the same solvent.

• Instrumentation: Use a GC-MS system equipped with a capillary column suitable for analyzing volatile chlorinated compounds (e.g., a DB-5ms or similar).

• GC Method:

  • Injector Temperature: 250°C

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp at 10°C/min to 200°C.

  • Carrier Gas: Helium.

• MS Method: Operate the mass spectrometer in electron ionization (EI) mode, scanning a mass range of m/z 35-200.

• Analysis: Inject the prepared sample. Identify peaks by comparing their retention times and mass spectra to those of the prepared standards and library data. Quantify impurities using the calibration curves generated from the standards.

Section 5: Visualizations

Caption: Synthesis pathway and common impurity formation in 2,2-dichloroethane-1,1-diol production.

Caption: Logical troubleshooting workflow for addressing low product purity in scale-up reactions.

References

• 1. Dichloroacetaldehyde - Wikipedia [en.wikipedia.org]
• 2. 2,2-Dichloroethane-1,1-diol | C2H4Cl2O2 | CID 85275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 2-Chloroethane-1,1-diol|CAS 15873-56-0|RUO [benchchem.com]
• 5. chembk.com [chembk.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. env.go.jp [env.go.jp]
• 9. Dichloroacetaldehyde Hydrate | C2H4Cl2O2 | CID 22121091 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Dichloroacetaldehyde | C2H2Cl2O | CID 6576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Occurrence and Comparative Toxicity of Haloacetaldehyde Disinfection Byproducts in Drinking Water - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 1,2-dichloroethane [chemister.ru]

Influence of pH on the stability and reactivity of 2,2-dichloroethane-1,1-diol

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the influence of pH on the stability and reactivity of 2,2-dichloroethane-1,1-diol. The following troubleshooting guides and FAQs address common issues encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is 2,2-dichloroethane-1,1-diol, and why is its stability sensitive to pH?

A1: 2,2-dichloroethane-1,1-diol is a geminal diol, which is the hydrated form of dichloroacetaldehyde.[1][2] Geminal diols exist in equilibrium with their corresponding aldehyde or ketone in aqueous solutions.[3][4] This equilibrium is significantly influenced by pH because the hydration and dehydration reactions are subject to both acid and base catalysis.[3][4] The presence of two electron-withdrawing chlorine atoms stabilizes the diol form relative to simpler aldehydes, making it more readily observable.[5][6] However, both strongly acidic and alkaline conditions can accelerate its decomposition.

Q2: My 2,2-dichloroethane-1,1-diol solution is showing unexpected degradation. What are the likely pH-related causes?

A2: Rapid degradation is typically observed under strongly acidic (pH < 4) or alkaline (pH > 9) conditions.

• Acidic Conditions: Under low pH, the dehydration of the diol back to dichloroacetaldehyde is accelerated. One of the hydroxyl groups is protonated, turning it into a good leaving group (water), which facilitates the formation of the carbonyl double bond.[7]

• Alkaline Conditions: In high pH environments, a hydroxide ion can deprotonate one of the diol's hydroxyl groups, creating an unstable intermediate that readily eliminates a water molecule to form the aldehyde.[3] Additionally, the increased concentration of hydroxide ions, a strong nucleophile, can promote other reactions, such as the elimination of hydrogen chloride (HCl).[8]

Q3: What are the primary decomposition products I should expect at different pH values?

A3: The expected decomposition products vary with pH:

• Acidic to Neutral pH (pH 4-7): The compound is relatively stable, but the primary equilibrium is with dichloroacetaldehyde .

• Strongly Acidic pH (pH < 4): The main product is dichloroacetaldehyde due to accelerated dehydration.

• Alkaline pH (pH > 9): Besides dichloroacetaldehyde , you may observe products resulting from HCl elimination or subsequent reactions. This can lead to the formation of more complex species, potentially including glyoxal or its derivatives through hydrolysis and rearrangement.

Q4: How can I effectively monitor the stability and degradation of 2,2-dichloroethane-1,1-diol in my experiments?

A4: Several analytical techniques are suitable:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly effective method for separating and identifying volatile compounds like dichloroacetaldehyde and other potential degradation products.[9][10]

• UV-Vis Spectrophotometry: You can monitor the appearance of the dichloroacetaldehyde carbonyl group (C=O), which absorbs in the UV range (around 290 nm), to study the kinetics of the dehydration reaction.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the ratio of the diol to the aldehyde in solution by integrating the respective proton signals.

Q5: What is the recommended pH range for preparing and storing aqueous solutions of 2,2-dichloroethane-1,1-diol to maximize stability?

A5: For short-term storage and use in experiments where the diol form is desired, a slightly acidic to neutral pH range of 4 to 7 is recommended. Within this range, both acid and base-catalyzed degradation pathways are minimized, favoring the more stable hydrated form. Always use buffered solutions to maintain a constant pH.

Data Presentation

The following tables summarize quantitative data regarding the pH-dependent stability of 2,2-dichloroethane-1,1-diol. Note: The values presented are illustrative and serve to demonstrate the expected trends.

Table 1: Influence of pH on the Stability and Equilibrium of 2,2-dichloroethane-1,1-diol at 25°C

pH	Half-life (t½) (hours)	Equilibrium Ratio (Diol : Aldehyde)	Primary Degradation Pathway
2.0	8	70 : 30	Acid-Catalyzed Dehydration
4.0	150	95 : 5	Minimal Degradation
7.0	200	98 : 2	Minimal Degradation
10.0	25	80 : 20	Base-Catalyzed Dehydration
12.0	2	50 : 50	Dehydration & HCl Elimination

Table 2: Illustrative First-Order Rate Constants (k) for Decomposition at 25°C

pH	Rate Constant for Dehydration (k_dehyd, s⁻¹)	Rate Constant for Elimination (k_elim, s⁻¹)
2.0	2.4 x 10⁻⁵	-
7.0	9.6 x 10⁻⁷	-
12.0	9.6 x 10⁻⁵	1.5 x 10⁻⁵

Visualizations

The following diagrams illustrate key experimental and logical pathways.

Caption: Experimental workflow for pH stability analysis.

Caption: Acid-catalyzed dehydration pathway (pH < 7).

Caption: Base-catalyzed decomposition pathways (pH > 7).

Experimental Protocols

Protocol 1: Kinetic Analysis of pH-Dependent Stability by UV-Vis Spectrophotometry

This protocol outlines a method for determining the rate of dehydration of 2,2-dichloroethane-1,1-diol to dichloroacetaldehyde by monitoring the increase in UV absorbance from the carbonyl group.

• Materials:

  • 2,2-dichloroethane-1,1-diol

  • Buffered solutions (e.g., citrate for pH 3-6, phosphate for pH 6-8, borate for pH 8-10) of known pH and ionic strength.

  • UV-Vis spectrophotometer with a thermostatted cell holder.

  • Quartz cuvettes.

• Procedure:

  • Prepare a stock solution of 2,2-dichloroethane-1,1-diol in a non-absorbing solvent or in a pH 7 buffer.

  • Set the spectrophotometer to the desired temperature (e.g., 25°C) and the wavelength of maximum absorbance for dichloroacetaldehyde (approx. 290 nm).

  • Equilibrate a cuvette containing 2.0 mL of the desired pH buffer inside the spectrophotometer.

  • Initiate the reaction by adding a small aliquot (e.g., 20 µL) of the stock solution to the cuvette, mix quickly, and immediately start recording the absorbance as a function of time.

  • Continue data collection until the reaction reaches equilibrium (no further change in absorbance).

  • Repeat the experiment for each desired pH value.

• Data Analysis:

  • The observed pseudo-first-order rate constant (k_obs) can be determined by fitting the absorbance vs. time data to a first-order exponential equation: A(t) = A_eq + (A_0 - A_eq)e^(-k_obs * t), where A(t) is absorbance at time t, A_0 is initial absorbance, and A_eq is the absorbance at equilibrium.

  • Plot the calculated k_obs values against pH to visualize the stability profile.

Protocol 2: Identification of Degradation Products by GC-MS

This protocol describes how to identify the products formed from the decomposition of 2,2-dichloroethane-1,1-diol at different pH values.

• Materials:

  • 2,2-dichloroethane-1,1-diol

  • Buffered solutions at selected pH values (e.g., 2, 7, 12).

  • An organic solvent for extraction (e.g., dichloromethane).

  • Vials for incubation.

  • GC-MS system with a suitable column for separating volatile chlorinated compounds.

• Procedure:

  • In separate vials, add a known concentration of 2,2-dichloroethane-1,1-diol to each of the buffered solutions.

  • Incubate the vials at a controlled temperature for a set period (e.g., 24 hours) to allow for degradation.

  • After incubation, stop the reaction by neutralizing the acidic and basic samples if necessary.

  • Extract the organic components from the aqueous solution by adding a small volume of dichloromethane and vortexing.

  • Carefully remove the organic layer and inject it into the GC-MS.

  • Run a suitable temperature program to separate the components.

• Data Analysis:

  • Identify the compounds in the chromatogram by comparing their mass spectra to a reference library (e.g., NIST).

  • Confirm the identity of major products by comparing their retention times and mass spectra with those of authentic standards if available.

  • Compare the product profiles from the different pH conditions to understand the pH-dependent reaction pathways.

References

• 1. chembk.com [chembk.com]
• 2. 2,2-Dichloroethane-1,1-diol | C2H4Cl2O2 | CID 85275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. quora.com [quora.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Appendix 1: Summary of Part 1 reactions used for synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Low Conversion Rates in 2,2-dichloroethane-1,1-diol Mediated Cyclizations

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering low conversion rates in cyclization reactions mediated by 2,2-dichloroethane-1,1-diol. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the role of 2,2-dichloroethane-1,1-diol in this cyclization reaction?

2,2-dichloroethane-1,1-diol, a gem-diol, serves as a key intermediate in these cyclization reactions. The stability of this gem-diol is enhanced by the presence of the electron-withdrawing chlorine atoms.[1][2][3][4] Under reaction conditions, it is typically activated to facilitate the subsequent intramolecular cyclization.

Q2: What are the common factors that can lead to low conversion rates in these types of cyclizations?

Several factors can contribute to low conversion rates, including:

• Reagent Purity and Stability: The purity of 2,2-dichloroethane-1,1-diol and the substrate is crucial. Impurities can interfere with the reaction. Also, gem-diols can be unstable and may decompose if not handled properly.[1][2][3][4]

• Reaction Conditions: Temperature, solvent, and pH are critical parameters that can significantly influence the reaction rate and equilibrium.

• Catalyst Activity: The choice and concentration of the catalyst, often a Lewis or Brønsted acid, are vital for the activation of the diol.

• Substrate Reactivity: The structure and functional groups of the substrate can affect its ability to undergo cyclization.

• Side Reactions: The formation of byproducts can consume starting materials and reduce the yield of the desired cyclic product.

Q3: What are the expected byproducts in reactions involving chlorinated compounds?

Reactions with chlorinated substrates can sometimes lead to the formation of chlorinated byproducts.[5][6][7] Depending on the reaction conditions and the substrate, elimination reactions might also occur, leading to unsaturated compounds.

Troubleshooting Guides

Issue 1: Low or No Product Formation

Symptoms:

• TLC/LC-MS analysis shows primarily unreacted starting material.

• The desired product is observed in very low yields.

Possible Causes & Solutions:

Cause	Recommended Solution
Insufficient Reagent Purity	Ensure the purity of 2,2-dichloroethane-1,1-diol and the substrate using appropriate analytical techniques (e.g., NMR, GC-MS). Consider purification of starting materials if necessary.
Inadequate Catalyst Activity	Verify the source and age of the catalyst. If using a Lewis acid, ensure it is anhydrous as water can deactivate it. Consider screening a panel of Lewis or Brønsted acids to find the optimal catalyst for your specific substrate.[8][9][10]
Suboptimal Reaction Temperature	Low temperatures may not provide sufficient energy for the reaction to proceed. Gradually increase the reaction temperature in increments (e.g., 10 °C) and monitor the progress. Conversely, excessively high temperatures can lead to decomposition.
Incorrect Solvent Choice	The polarity and coordinating ability of the solvent can significantly impact the reaction. Screen a range of anhydrous solvents with varying polarities (e.g., dichloromethane, toluene, acetonitrile).
Decomposition of 2,2-dichloroethane-1,1-diol	Due to the inherent instability of some gem-diols, ensure it is stored under appropriate conditions (cool, dry, and inert atmosphere).[1][2][3][4] Consider preparing it fresh if possible.

Issue 2: Formation of Multiple Products/Byproducts

Symptoms:

• TLC/LC-MS analysis shows multiple spots/peaks in addition to the starting material and desired product.

• Difficulty in isolating the desired product due to co-eluting impurities.

Possible Causes & Solutions:

Cause	Recommended Solution
Side Reactions (e.g., Elimination, Intermolecular Reactions)	Lowering the reaction temperature may suppress side reactions which often have higher activation energies. Running the reaction at a higher dilution can favor intramolecular cyclization over intermolecular side reactions.
Substrate Decomposition	If the substrate is sensitive to the reaction conditions (e.g., strong acid), consider using a milder catalyst or adding a non-nucleophilic base to buffer the reaction mixture.
Formation of Chlorinated Byproducts	Optimize the reaction time to minimize the formation of secondary byproducts.[5][6][7] Purification techniques such as column chromatography or recrystallization may be necessary to separate the desired product.

Experimental Protocols

General Protocol for 2,2-dichloroethane-1,1-diol Mediated Cyclization:

This is a general guideline and may require optimization for specific substrates.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add the substrate (1.0 eq) and anhydrous solvent (e.g., dichloromethane, 0.1 M).

• Reagent Addition: Add 2,2-dichloroethane-1,1-diol (1.1 - 1.5 eq).

• Catalyst Addition: Cool the mixture to the desired temperature (e.g., 0 °C or room temperature) and add the catalyst (e.g., a Lewis acid such as BF₃·OEt₂ or TiCl₄, 0.1 - 1.0 eq) dropwise.

• Reaction Monitoring: Stir the reaction at the set temperature and monitor its progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction by adding a suitable quenching agent (e.g., saturated aqueous NaHCO₃ solution). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: General experimental workflow for 2,2-dichloroethane-1,1-diol mediated cyclizations.

Caption: Troubleshooting decision tree for low conversion rates in cyclization reactions.

References

• 1. echemi.com [echemi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties - Chemical Science (RSC Publishing) DOI:10.1039/D5SC08216A [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]
• 6. eurochlor.org [eurochlor.org]
• 7. Formation of Chlorination Byproducts and Their Emission Pathways in Chlorine Mediated Electro-Oxidation of Urine on Active and Nonactive Type Anodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Investigating the Effect of Lewis Acid Co-catalysts on Photosensitized Visible-Light De Mayo Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lewis-acid-promoted cyclization reaction: synthesis of N3-chloroethyl and N3-thiocyanatoethyl quinazolinones - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Characterization of Unexpected Adducts in 2,2-Dichloroethane-1,1-diol Reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2,2-dichloroethane-1,1-diol. The information is designed to address specific issues that may arise during experimentation, particularly the formation of unexpected adducts.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with an aniline nucleophile failing or resulting in low yield?

A1: The low nucleophilicity of anilines can often lead to poor reactivity with halogenated compounds. The lone pair of electrons on the nitrogen atom is delocalized into the aromatic ring, reducing its ability to act as a nucleophile. To overcome this, reaction conditions must be optimized to enhance reactivity. A common successful strategy involves using a base such as sodium bicarbonate (NaHCO₃) in combination with a catalyst like sodium iodide (NaI) in a polar aprotic solvent like acetonitrile, often requiring elevated temperatures (e.g., 80°C) to drive the reaction forward.[1]

Q2: I've observed an unexpected cyclization product instead of a simple substitution. What could be the cause?

A2: 2,2-Dichloroethane-1,1-diol is a precursor to the highly reactive dichloroacetaldehyde. When reacting with bifunctional nucleophiles (e.g., 1,2-diamines or certain amides), intramolecular reactions can occur, leading to the formation of heterocyclic rings. For example, N-(2,2-dichloro-1-cyanoethenyl)amides, which are structurally related, have been shown to react with aliphatic amines to form 5-amino-1,3-oxazole-4-carbonitriles through an unexpected cyclization pathway.[2] The reaction conditions, particularly temperature and the nature of the nucleophile, can significantly influence whether a simple substitution or a cyclization occurs.

Q3: My reaction with a thiol produced a rearranged product, not the expected dithioacetal. Why did this happen?

A3: While 2,2-dichloroethane-1,1-diol can form dithioacetals, unexpected rearrangements can occur, especially with certain substrates and conditions. In a study involving the related compound 1,1-dichloro-2,2-di(p-chlorophenyl)ethane (DDD) and sodium thiophenoxide, the expected simple substitution of both chlorine atoms was not the final product. Instead, an unexpected rearranged product was formed through a proposed mechanism involving an initial Sₙ2 substitution followed by decomposition and elimination.[3] This highlights that the reaction pathway is not always a straightforward substitution, and the stability of intermediates can dictate the final product.

Q4: How can I confirm the structure of an unexpected adduct?

A4: A combination of modern analytical techniques is essential for unambiguous structure elucidation. High-Performance Liquid Chromatography (HPLC) is often used for the separation and isolation of adducts from the reaction mixture.[4][5] Once isolated, structural characterization is typically achieved using a combination of:

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the chemical environment of atoms and the connectivity of the molecule.[4][5][6]

• UV-Vis Spectroscopy: To provide information about the electronic structure of the molecule.[4][5] For crystalline products, X-ray crystallography provides definitive structural proof.[7]

Troubleshooting Guides

Issue 1: Low Yield in Benzimidazole Synthesis with o-Phenylenediamine

Symptom	Possible Cause	Troubleshooting Step
Low to no formation of 2-(chloromethyl)-1H-benzimidazole.	Incomplete Dehydration: The reaction requires the in-situ formation of dichloroacetaldehyde from its hydrate form.	Ensure the reaction is heated sufficiently (e.g., reflux in ethanol) to promote the equilibrium shift towards the aldehyde.
Significant amount of starting material remains.	Insufficient Reaction Time or Temperature: The condensation reaction may be slow at lower temperatures.	Increase the reaction time or ensure the mixture reaches the appropriate reflux temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).[8]
Formation of multiple unidentified side products.	Side Reactions: o-Phenylenediamine can undergo oxidation or other side reactions under harsh conditions.	Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidation. Purify the o-phenylenediamine before use if it appears discolored.

Issue 2: Unexpected Product Formation with Thiol Nucleophiles

Symptom	Possible Cause	Troubleshooting Step
Product mass does not correspond to the expected dithioacetal.	Rearrangement/Decomposition: The intermediate formed after the initial substitution may be unstable and undergo further reaction.[3]	Try running the reaction at a lower temperature to see if the intermediate can be isolated or if the reaction pathway changes.
Formation of disulfides.	Oxidation of Thiol: Thiols can be easily oxidized to disulfides, especially in the presence of air or other oxidants.[9]	Degas the solvent and run the reaction under an inert atmosphere. Ensure the thiol starting material is fresh and has not been partially oxidized during storage.
Mixture of substitution and elimination products.	Basic Conditions Favoring Elimination: While thiolates are weaker bases than alkoxides, elimination can still compete with substitution, particularly with hindered substrates or at higher temperatures.[9][10]	Use less basic conditions if possible, or a more nucleophilic, less basic sulfur source. Analyze the effect of temperature on the product ratio.

Quantitative Data Summary

Table 1: Synthesis of γ-Anilino-β-Ketoesters (Analogous Amination Reaction)

Reaction Conditions: Aniline (1 mmol), α-chloroacetoacetate (2 mmol), NaHCO₃ (2 mmol), NaI (2 mmol) in Acetonitrile (1 mL) at 80°C for 16h.[1]

Aniline Substituent	Product	Isolated Yield (%)
4-OCH₃	Ethyl 2-chloro-4-((4-methoxyphenyl)amino)-3-oxobutanoate	95
4-CH₃	Ethyl 2-chloro-3-oxo-4-(p-tolylamino)butanoate	89
H	Ethyl 2-chloro-3-oxo-4-(phenylamino)butanoate	85
4-F	Ethyl 2-chloro-4-((4-fluorophenyl)amino)-3-oxobutanoate	82
4-Cl	Ethyl 2-chloro-4-((4-chlorophenyl)amino)-3-oxobutanoate	75
4-NO₂	Ethyl 2-chloro-4-((4-nitrophenyl)amino)-3-oxobutanoate	40

Table 2: Formation of Unexpected N-[2,2-dichloro-1-(arylsulfonylamino)ethyl]arenesulfonamides

Reaction Conditions: N,N-dichloroarenesulfonamides reacting with divinyl sulfide.[7]

Arenesulfonamide Substituent	Product	Yield (%)
4-CH₃C₆H₄SO₂NCl₂	N-[2,2-dichloro-1-(p-tolylsulfonylamino)ethyl]-p-toluenesulfonamide	82
C₆H₅SO₂NCl₂	N-[2,2-dichloro-1-(phenylsulfonylamino)ethyl]benzenesulfonamide	80
4-ClC₆H₄SO₂NCl₂	4-chloro-N-[2,2-dichloro-1-((4-chlorophenyl)sulfonylamino)ethyl]benzenesulfonamide	85

Experimental Protocols

Protocol 1: Synthesis of 2-(Chloromethyl)-1H-benzimidazole[8]

This protocol details the synthesis of a key heterocyclic intermediate from 2-chloroethane-1,1-diol.

Materials:

• o-Phenylenediamine

• 2-Chloroethane-1,1-diol (Chloroacetaldehyde hydrate)

• Ethanol

• Sodium bicarbonate (NaHCO₃)

• Water

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve o-phenylenediamine (1 equivalent) in ethanol.

• Add a solution of 2-chloroethane-1,1-diol (1.1 equivalents) in water to the flask.

• Heat the mixture to reflux and monitor the reaction by TLC.

• After completion (typically several hours), cool the reaction mixture to room temperature.

• Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization to yield 2-(chloromethyl)-1H-benzimidazole.

Protocol 2: General Procedure for Direct Amination of α-Haloacetoacetates with Anilines[1]

This protocol provides a robust method for reacting anilines, which can be adapted for troubleshooting reactions with 2,2-dichloroethane-1,1-diol.

Materials:

• Aniline derivative

• Ethyl α-chloroacetoacetate (or other α-halo ketone)

• Sodium bicarbonate (NaHCO₃)

• Sodium iodide (NaI)

• Acetonitrile (CH₃CN)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Ethyl acetate

• Brine

Procedure:

• To a reaction vial, add NaHCO₃ (2.0 mmol), NaI (2.0 mmol), and the aniline (1.0 mmol).

• Add 1 mL of acetonitrile to the vial.

• Add the ethyl α-chloroacetoacetate (2.0 mmol) to the mixture.

• Seal the vial and stir the reaction mixture at 80°C for 16 hours.

• Cool the mixture to room temperature and add 1 mL of saturated Na₂S₂O₃ solution.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography.

Visualized Workflows and Logic

Caption: Experimental workflow for the synthesis of 2-(chloromethyl)-1H-benzimidazole.

Caption: Logical diagram of pathways in the reaction of a dichloroethane derivative with a thiol.

References

• 1. Direct amination of γ-halo-β-ketoesters with anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. experts.umn.edu [experts.umn.edu]
• 5. Identification of DNA adducts of acetaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reaction kinetics and cytosine adducts of chloroethylene oxide and chloroacetaldehyde: direct observation of intermediates by FTNMR and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Strategies for the Selective Functionalization of 2,2-dichloroethane-1,1-diol

Welcome to the technical support center for the selective functionalization of 2,2-dichloroethane-1,1-diol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common challenges and strategies in handling this unique geminal diol.

Frequently Asked Questions (FAQs)

Q1: What is 2,2-dichloroethane-1,1-diol, and why is it of interest?

A1: 2,2-dichloroethane-1,1-diol is the hydrated form of dichloroacetaldehyde.[1][2] In aqueous solutions, it exists in equilibrium with its aldehyde form.[3] It is a valuable building block in the synthesis of pharmaceuticals, pesticides, and various heterocyclic compounds.[1][3] The presence of two chlorine atoms on the adjacent carbon influences the reactivity of the diol, making it an interesting substrate for selective chemical modifications.[4]

Q2: How stable is 2,2-dichloroethane-1,1-diol?

A2: 2,2-dichloroethane-1,1-diol is known to be relatively unstable and can gradually self-polymerize upon storage to form a white amorphous powder.[1] However, the gem-diol form is significantly stabilized by the strong electron-withdrawing effect of the adjacent chlorine atoms.[4][5] This makes it more amenable to study and use in synthesis compared to simpler gem-diols.[5] Despite this, it is sensitive to heat and both acidic and basic conditions, which can promote dehydration back to the aldehyde or other side reactions.

Q3: What are the main challenges in the selective functionalization of this diol?

A3: The primary challenge lies in differentiating between the two chemically equivalent hydroxyl groups.[6] Achieving mono-functionalization over di-functionalization requires precise control of reaction conditions. Another challenge is the potential for side reactions, such as elimination of HCl or reactions involving the C-Cl bonds. The inherent instability of the molecule also requires mild reaction conditions.[1]

Q4: What general strategies can be employed for the selective functionalization of diols?

A4: Common strategies for the selective functionalization of diols include:

• Monoprotection: Using a protecting group strategy to block one hydroxyl group, allowing the other to be functionalized. This often involves using a substoichiometric amount of the protecting group reagent.

• Catalytic Methods: Employing organocatalysts or metal-based catalysts that can selectively activate one hydroxyl group based on subtle steric or electronic differences, or through directed binding.[6][7][8]

• Enzymatic Reactions: Utilizing enzymes that can provide high regio- and stereoselectivity.

• Formation of Cyclic Derivatives: Reacting the 1,1-diol with aldehydes or ketones to form cyclic acetals, which can then be further modified.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental work.

Issue	Possible Cause	Suggested Solution
Low or No Product Yield	1. Decomposition of Starting Material: The diol is unstable, especially at elevated temperatures or in the presence of strong acids/bases.[1]	1. Maintain low reaction temperatures. Screen different mild bases (e.g., organic bases like pyridine, triethylamine) or acid catalysts.
2. Poor Quality of Starting Material: The starting material may have polymerized or contain impurities from its synthesis.[1]	2. Use freshly prepared or purified 2,2-dichloroethane-1,1-diol. Characterize the starting material by NMR before use.
3. Incorrect Stoichiometry: For selective mono-functionalization, the stoichiometry of the reagents is critical.	3. Carefully control the stoichiometry. Consider using a slow addition of the limiting reagent.
Lack of Selectivity (Di-functionalization)	1. Overly Reactive Reagent: The reagent used is too reactive and does not differentiate between the mono- and di-substituted product.	1. Use a less reactive reagent or a bulkier reagent that may sterically hinder the second substitution.
2. Prolonged Reaction Time: Allowing the reaction to proceed for too long can lead to the formation of the di-substituted product.	2. Monitor the reaction closely using techniques like TLC or LC-MS and quench the reaction once the desired mono-product is maximized.
Side Reactions (e.g., Elimination)	1. Harsh Basic Conditions: Strong bases can promote the elimination of HCl.	1. Use non-nucleophilic, sterically hindered bases or milder inorganic bases (e.g., K₂CO₃, Cs₂CO₃).
Difficulty in Product Purification	1. Similar Polarity of Products: The starting material, mono-functionalized, and di-functionalized products may have very similar polarities.	1. Employ high-performance column chromatography with a shallow solvent gradient. Consider derivatization of the product to alter its polarity for easier separation.

Data Presentation

Physicochemical Properties of 2,2-dichloroethane-1,1-diol

Property	Value	Reference(s)
IUPAC Name	2,2-dichloroethane-1,1-diol	[2]
CAS Number	16086-14-9	[2]
Molecular Formula	C₂H₄Cl₂O₂	[2]
Molecular Weight	130.95 g/mol	[2]
Appearance	Colorless liquid or solid (in hydrated form)	[1]
Boiling Point	90-91 °C (for dichloroacetaldehyde)	[1]

Experimental Protocols

Protocol 1: Synthesis of 2,2-dichloroethane-1,1-diol (Dichloroacetaldehyde Hydrate)

This protocol describes a general method for the preparation of the starting material.

Materials:

• Paraldehyde

• Sulfuric acid

• Chlorine gas

• Water

Procedure:

• Cool a mixture of paraldehyde and a catalytic amount of sulfuric acid in a reaction vessel equipped with a gas inlet, stirrer, and condenser.

• Bubble chlorine gas through the mixture at a controlled rate while maintaining a low temperature (typically below 10 °C).

• Monitor the reaction progress by measuring the density of the reaction mixture.

• Once the desired degree of chlorination is achieved, stop the chlorine flow and purge the system with an inert gas to remove excess chlorine and HCl.

• Slowly add water to the crude dichloroacetaldehyde. The hydration reaction is exothermic, so maintain cooling.

• The product, 2,2-dichloroethane-1,1-diol, can be isolated and purified by distillation or crystallization.

Safety Precautions: This reaction involves highly corrosive and toxic substances (chlorine gas, HCl, sulfuric acid). It must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[1]

Protocol 2: General Approach for Selective Mono-O-Silylation (A Representative Functionalization)

This protocol provides a general workflow for the selective protection of one hydroxyl group, a key step in many functionalization strategies.

Materials:

• 2,2-dichloroethane-1,1-diol

• Tert-butyldimethylsilyl chloride (TBDMSCl)

• Imidazole or Triethylamine

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Procedure:

• Dissolve 2,2-dichloroethane-1,1-diol (1.0 eq) in anhydrous DCM in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

• Add a mild base such as imidazole (1.1 eq) or triethylamine (1.1 eq) and stir the solution at 0 °C.

• In a separate flask, prepare a solution of TBDMSCl (1.0 eq) in anhydrous DCM.

• Add the TBDMSCl solution dropwise to the diol solution over a period of 1-2 hours using a syringe pump to ensure slow addition and favor mono-silylation.

• Monitor the reaction progress by TLC or LC-MS.

• Upon consumption of the starting material or when the optimal ratio of mono-silylated product is observed, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with DCM. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to isolate the mono-silylated product.

Visualizations

Equilibrium of Dichloroacetaldehyde Hydration

Caption: Equilibrium between dichloroacetaldehyde and its hydrate.

General Workflow for Selective Mono-functionalization

Caption: General experimental workflow for selective mono-functionalization.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common experimental issues.

References

• 1. chembk.com [chembk.com]
• 2. 2,2-Dichloroethane-1,1-diol | C2H4Cl2O2 | CID 85275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Recent progress in selective functionalization of diols via organocatalysis - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00645G [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Recent progress in selective functionalization of diols via organocatalysis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Study on the Reactivity of 2,2-dichloroethane-1,1-diol and Chloral Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 2,2-dichloroethane-1,1-diol and chloral hydrate. A comprehensive understanding of the distinct reactivity profiles of these two geminal diols is crucial for their application in organic synthesis and for elucidating their mechanisms of action and potential toxicities in biological systems. This document summarizes key quantitative data, outlines detailed experimental protocols for comparative analysis, and provides visual representations of relevant chemical pathways.

Introduction to the Compounds

Both 2,2-dichloroethane-1,1-diol and chloral hydrate (2,2,2-trichloroethane-1,1-diol) are geminal diols, which are hydrates of the corresponding aldehydes, dichloroacetaldehyde and trichloroacetaldehyde (chloral), respectively.[1][2] The presence of electron-withdrawing chlorine atoms on the α-carbon significantly influences the stability of the carbonyl group and, consequently, the equilibrium between the aldehyde and its hydrated gem-diol form.[1]

2,2-dichloroethane-1,1-diol is the hydrate of dichloroacetaldehyde. Dichloroacetaldehyde itself is a volatile liquid that is soluble in water, where it readily forms the geminal diol.[3] This compound is used as a raw material for the synthesis of pharmaceuticals and agricultural chemicals.[4] Due to its inherent instability, it is often supplied in its hydrated form.[4]

Chloral hydrate is a crystalline solid and the hydrate of trichloroacetaldehyde.[5] It is one of the oldest synthetic sedative-hypnotic drugs and is also used as a chemical intermediate in the synthesis of various compounds, including the insecticide DDT.[5][6] The presence of three chlorine atoms makes chloral hydrate one of the few stable and isolable geminal diols.[7]

Comparative Reactivity and Stability

The primary determinant of the differing reactivity between 2,2-dichloroethane-1,1-diol and chloral hydrate is the electronic effect of the chlorine atoms. The inductive electron-withdrawing effect of the chlorine atoms destabilizes the parent aldehyde and favors the formation of the hydrated geminal diol. This effect is significantly more pronounced in chloral hydrate due to the presence of three chlorine atoms compared to the two in 2,2-dichloroethane-1,1-diol.

This difference in stability is quantitatively reflected in their hydration equilibrium constants (Khyd).

Compound	Aldehyde Precursor	Hydration Equilibrium Constant (Khyd) at ~298 K	Reference
Acetaldehyde Hydrate	Acetaldehyde	~1	[8]
2,2-dichloroethane-1,1-diol	Dichloroacetaldehyde	~37	[1][8]
Chloral Hydrate	Trichloroacetaldehyde	>100	[1]

As the data indicates, the equilibrium for the hydration of dichloroacetaldehyde lies further towards the gem-diol form compared to acetaldehyde. The addition of a third chlorine atom in chloral further shifts this equilibrium, making chloral hydrate significantly more stable than 2,2-dichloroethane-1,1-diol.

The stability of chloral hydrate has been studied under various conditions. It is relatively stable at neutral pH and ambient temperature, with a half-life of approximately 7 days for a 20 µg/L solution.[9][10] However, its hydrolysis rate increases significantly with increasing pH and temperature.[9][10] In basic conditions, chloral hydrate undergoes the haloform reaction to yield chloroform and formate.[5]

While specific kinetic data for the degradation of 2,2-dichloroethane-1,1-diol is less readily available, its lower hydration equilibrium constant suggests a greater propensity to revert to the more reactive dichloroacetaldehyde form in solution compared to chloral hydrate. Dichloroacetaldehyde itself is known to be unstable and can polymerize upon standing or in the presence of acid.[11]

Experimental Protocols

The determination of the hydration equilibrium constants for these compounds is crucial for a quantitative comparison of their stability. Two common analytical techniques for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography (GC).

Experimental Workflow for Hydration Equilibrium Determination

Workflow for determining hydration equilibrium constants.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: NMR spectroscopy can distinguish between the aldehyde and the gem-diol forms in solution based on the different chemical shifts of their respective protons. By integrating the signals corresponding to each species, their relative concentrations at equilibrium can be determined directly.

• Protocol Outline:

  • A solution of the aldehyde (dichloroacetaldehyde or chloral) of a known concentration is prepared in a suitable solvent (e.g., D2O).

  • The 1H NMR spectrum of the solution is recorded at a constant temperature.

  • The signals corresponding to the aldehydic proton and the methine proton of the gem-diol are identified and integrated.

  • The ratio of the integrals provides the ratio of the concentrations of the hydrate and the aldehyde, from which Khyd can be calculated.[1]

2. Gas Chromatography (GC)

• Principle: GC analysis of aqueous solutions of these aldehydes typically measures the total concentration of the aldehyde and its hydrate. This is because the high temperatures used in the GC inlet cause the rapid dehydration of the gem-diol back to the volatile aldehyde.[1] Therefore, GC is often used to determine the total concentration, which can be combined with other methods like NMR to determine the equilibrium constant.

• Protocol Outline:

  • Aqueous standards of the aldehyde at various known total concentrations are prepared.

  • The aqueous sample containing the aldehyde-hydrate equilibrium mixture is prepared.

  • Both standards and the sample are injected into a GC equipped with a suitable column and detector (e.g., electron capture detector - ECD).

  • A calibration curve is generated from the standards.

  • The total concentration of the aldehyde in the sample is determined from the calibration curve. This value represents the sum of the concentrations of the free aldehyde and the hydrate.[1]

Reaction Pathways

The reactivity of these geminal diols is largely dictated by the chemistry of their corresponding aldehydes in equilibrium. Key reaction pathways include nucleophilic addition, oxidation, and decomposition.

General Reaction Pathway

General reactivity of chlorinated aldehydes and their hydrates.

Nucleophilic Addition: The electron-withdrawing chlorine atoms make the carbonyl carbon of the aldehydes highly electrophilic and susceptible to nucleophilic attack. This is the fundamental reason for the favorable hydration equilibrium. Other nucleophiles, such as alcohols, can also add to form hemiacetals.

Haloform Reaction: In the presence of a base, chloral hydrate undergoes the haloform reaction to produce chloroform and a formate salt.[5] This reaction proceeds via the deprotonation of the hydroxyl groups followed by the elimination of the stable trichloromethyl anion (-CCl3). While not explicitly detailed for 2,2-dichloroethane-1,1-diol in the search results, a similar, albeit likely slower, reaction could be anticipated.

Metabolism: In biological systems, chloral hydrate is metabolized to trichloroethanol (the active hypnotic agent), its glucuronide, and trichloroacetic acid.[12][13] Dichloroacetate has also been identified as a metabolite.[12] Dichloroacetaldehyde is also metabolized in vivo, with dichloroacetic acid being a minor product.[11]

Conclusion

The reactivity of 2,2-dichloroethane-1,1-diol and chloral hydrate is fundamentally governed by the number of chlorine atoms attached to the α-carbon. The greater electron-withdrawing effect of the three chlorine atoms in chloral hydrate leads to a significantly more stable geminal diol compared to the di-chlorinated analogue. This is quantitatively supported by the larger hydration equilibrium constant for chloral hydrate. Consequently, chloral hydrate is less prone to revert to its more reactive aldehyde form in aqueous solutions. These differences in stability and reactivity are critical considerations for their use in chemical synthesis and for understanding their pharmacological and toxicological profiles. Further kinetic studies on the specific reactions of 2,2-dichloroethane-1,1-diol would provide a more complete comparative picture.

References

• 1. benchchem.com [benchchem.com]
• 2. Chloroacetaldehyde - Wikipedia [en.wikipedia.org]
• 3. Dichloroacetaldehyde - Wikipedia [en.wikipedia.org]
• 4. Page loading... [wap.guidechem.com]
• 5. Chloral hydrate - Wikipedia [en.wikipedia.org]
• 6. CHLORAL AND CHLORAL HYDRATE [inchem.org]
• 7. Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The equilibrium constants for the formation of hydrates of acetaldehyde a.. [askfilo.com]
• 9. researchgate.net [researchgate.net]
• 10. Toward better understanding of chloral hydrate stability in water: Kinetics, pathways, and influencing factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dichloroacetaldehyde | C2H2Cl2O | CID 6576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Kinetics and metabolism of chloral hydrate in children: identification of dichloroacetate as a metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Genetics and biochemistry of 1,2-dichloroethane degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Efficacy of 2,2-dichloroethane-1,1-diol as a Formaldehyde Equivalent: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the strategic introduction of a single carbon unit is a frequent and crucial transformation. Formaldehyde (CH₂O), the simplest aldehyde, is the most fundamental C1 building block. However, its gaseous nature, pungent odor, and toxicity necessitate the use of more convenient and safer formaldehyde equivalents. This guide provides a comparative analysis of 2,2-dichloroethane-1,1-diol as a formaldehyde equivalent, alongside commonly used alternatives such as paraformaldehyde and formalin. The comparison is based on established chemical principles and available data for analogous reactions, offering insights into its potential advantages and drawbacks in key synthetic applications.

Introduction to 2,2-dichloroethane-1,1-diol

2,2-dichloroethane-1,1-diol, also known as dichloroacetaldehyde hydrate, is the stable gem-diol form of dichloroacetaldehyde.[1] In aqueous solutions, it exists in equilibrium with its aldehyde form. The electron-withdrawing nature of the two chlorine atoms on the adjacent carbon atom stabilizes the hydrated form, making it a readily handleable, crystalline solid. This stability, in contrast to the volatility and polymerization tendency of pure formaldehyde, presents 2,2-dichloroethane-1,1-diol as a potentially attractive alternative for the controlled in situ generation of a formaldehyde-like reactive species.

Comparison with Other Formaldehyde Equivalents

The choice of a formaldehyde equivalent in a synthetic protocol can significantly impact reaction efficiency, yield, and ease of handling. Below is a comparative overview of 2,2-dichloroethane-1,1-diol against standard formaldehyde sources.

Table 1: Comparison of Common Formaldehyde Equivalents

Feature	2,2-dichloroethane-1,1-diol	Paraformaldehyde	Formalin
Physical Form	Crystalline solid	White, solid polymer	37% aqueous solution of formaldehyde (often with methanol stabilizer)
Handling	Easy to weigh and handle	Solid, can be dusty	Liquid, pungent odor, requires careful handling
Purity	High purity as a crystalline solid	Can contain variable chain lengths and some impurities	Contains water and often 10-15% methanol as a stabilizer[2]
Solubility	Soluble in water and polar organic solvents	Insoluble in most solvents; requires depolymerization	Miscible with water
Release of Active Species	In situ generation of dichloroacetaldehyde, which can act as a formaldehyde synthon	Requires heating or acidic/basic conditions to depolymerize to formaldehyde[3]	Formaldehyde is readily available in solution
Potential Advantages	- Non-gaseous and easy to handle- High purity- Controlled release of reactive species may reduce side reactions	- Anhydrous source of formaldehyde upon depolymerization- High formaldehyde concentration by weight	- Readily available and inexpensive- No depolymerization step required
Potential Disadvantages	- Stoichiometry requires consideration of the diol form- The presence of chlorine atoms may influence reaction pathways or compatibility with certain reagents- Limited direct comparative data available	- Depolymerization can be slow and require specific conditions- Incomplete depolymerization can lead to inaccurate stoichiometry	- Presence of water can be detrimental to water-sensitive reactions- Methanol stabilizer can interfere with some reactions[2]- Toxicity and volatility of formaldehyde

Efficacy in Key Synthetic Transformations: A Hypothetical Comparison

The Mannich Reaction

The Mannich reaction is a three-component condensation of an active hydrogen compound, an amine, and formaldehyde, to generate a β-amino carbonyl compound known as a Mannich base.[4]

Hypothetical Performance of 2,2-dichloroethane-1,1-diol:

In a Mannich reaction, 2,2-dichloroethane-1,1-diol would be expected to slowly release dichloroacetaldehyde in situ. The aldehyde can then react with the amine to form the corresponding iminium ion, which is the key electrophile in the reaction. The controlled release could potentially minimize the formation of byproducts that can occur with a high concentration of free formaldehyde. However, the electron-withdrawing chlorine atoms might affect the reactivity of the intermediate iminium ion.

Table 2: Hypothetical Comparison in the Mannich Reaction

Parameter	2,2-dichloroethane-1,1-diol	Paraformaldehyde	Formalin
Reaction Conditions	Potentially milder conditions due to controlled release.	Requires heating to depolymerize, often with an acid catalyst.	Can often be run at room temperature.
Yield	Potentially high yields with reduced byproducts.	Generally good to high yields.	Good yields, but the presence of water and methanol can sometimes lower the yield.
Side Reactions	May suppress the formation of bis-Mannich products due to lower transient aldehyde concentration.	Can lead to multiple additions if stoichiometry is not carefully controlled.	The high concentration of formaldehyde can lead to side reactions.

Experimental Protocols

Below are established experimental protocols for the Mannich and Pictet-Spengler reactions using standard formaldehyde sources. These can serve as a baseline for the development of protocols utilizing 2,2-dichloroethane-1,1-diol.

Protocol 1: General Procedure for the Mannich Reaction with Paraformaldehyde

• To a stirred solution of the active hydrogen compound (1.0 eq) and the secondary amine hydrochloride (1.1 eq) in a suitable solvent (e.g., ethanol, dioxane) is added paraformaldehyde (1.2 eq).

• The reaction mixture is heated to reflux for a specified time (typically 2-24 hours), and the progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The residue is partitioned between an aqueous solution of sodium bicarbonate and an organic solvent (e.g., ethyl acetate).

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel or by recrystallization.

Protocol 2: General Procedure for the Pictet-Spengler Reaction with Formalin

• To a solution of the β-arylethylamine (1.0 eq) in a suitable solvent (e.g., water, methanol, or a biphasic system) is added an aqueous solution of formaldehyde (37%, 1.1 eq).

• The pH of the reaction mixture is adjusted to be acidic (typically pH 4-6) using an appropriate acid (e.g., hydrochloric acid, acetic acid).

• The mixture is stirred at room temperature or heated, and the reaction progress is monitored by TLC.

• Once the reaction is complete, the mixture is neutralized with a base (e.g., sodium bicarbonate).

• The product is extracted with an organic solvent (e.g., dichloromethane, ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography or recrystallization.

Visualizing Reaction Pathways

The following diagrams illustrate the general mechanisms of the Mannich and Pictet-Spengler reactions.

References

• 1. Formaldehyde and its surrogates as a C1 platform for defossilised modern societies - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D5CS00882D [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2,2-Dichloroethane-1,1-diol | C2H4Cl2O2 | CID 85275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Mannich reaction - Wikipedia [en.wikipedia.org]

A Comparative Analysis of 2,2-dichloroethane-1,1-diol and Dichloroacetaldehyde in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the choice between using a hydrated versus an anhydrous form of a reagent can significantly impact reaction outcomes. This guide provides an in-depth comparison of the synthetic utility of 2,2-dichloroethane-1,1-diol and its anhydrous counterpart, dichloroacetaldehyde. Due to the inherent instability of anhydrous dichloroacetaldehyde and its rapid hydration, direct comparative yield data for the same reaction under identical conditions is scarce in the literature. Therefore, this comparison focuses on their distinct chemical properties, typical applications, and the practical considerations for their use in chemical reactions, supported by available experimental data.

Physicochemical Properties and Equilibrium

2,2-dichloroethane-1,1-diol is the geminal diol hydrate of dichloroacetaldehyde. In aqueous solutions, these two compounds exist in a reversible equilibrium.[1][2] The presence of two electron-withdrawing chlorine atoms on the alpha-carbon significantly destabilizes the carbonyl group of dichloroacetaldehyde, shifting the equilibrium strongly towards the more stable hydrated form.[2][3]

Property	2,2-dichloroethane-1,1-diol	Dichloroacetaldehyde
IUPAC Name	2,2-dichloroethane-1,1-diol	2,2-dichloroethanal
Synonyms	Dichloroacetaldehyde hydrate	Dichloroethanal
CAS Number	16086-14-9	79-02-7
Molecular Formula	C₂H₄Cl₂O₂	C₂H₂Cl₂O
Molecular Weight	130.95 g/mol	112.94 g/mol
Appearance	White to almost white crystalline powder	Colorless, volatile liquid with a pungent odor
Boiling Point	85-95 °C (decomposes)	88 °C
Melting Point	35-50 °C	-50 °C
Solubility in Water	Soluble, forms the hydrate	Soluble, readily forms the hydrate
Stability	Relatively stable crystalline solid	Unstable, tends to polymerize on standing

Reactivity and Synthetic Applications

The primary difference in the synthetic application of 2,2-dichloroethane-1,1-diol and dichloroacetaldehyde stems from their physical states and stability.

2,2-dichloroethane-1,1-diol (The Hydrate):

As a stable, crystalline solid, the hydrate is the commercially available and commonly used form of this reagent.[4] For reactions conducted in aqueous or protic solvents, the hydrate is used directly. In these cases, the small amount of the aldehyde form present at equilibrium is the reactive species. The rate of the reaction can be dependent on the rate of dehydration of the gem-diol to the aldehyde.[5]

Dichloroacetaldehyde (The Anhydrous Aldehyde):

Anhydrous dichloroacetaldehyde is a volatile and unstable liquid that is prone to polymerization.[1] Its use is generally restricted to reactions that require strictly anhydrous conditions. Due to its instability, it is often prepared immediately before use by the dehydration of the stable hydrate.[6] In many anhydrous synthetic applications, more stable derivatives like dichloroacetaldehyde acetals are preferred as synthetic equivalents of the aldehyde.[6][7]

The choice between the hydrate and the anhydrous form is dictated by the reaction conditions. A direct yield comparison is often not meaningful as they are not interchangeable in all situations. For instance, in a Grignard reaction, the use of the hydrate would be impossible due to the quenching of the Grignard reagent by the hydroxyl groups and water. Conversely, for many reactions in aqueous media, using the anhydrous aldehyde would be impractical as it would rapidly convert to the hydrate.

Experimental Protocols

Preparation of Anhydrous Dichloroacetaldehyde from 2,2-dichloroethane-1,1-diol

This protocol describes the dehydration of the stable hydrate to obtain the anhydrous aldehyde for use in reactions requiring anhydrous conditions. A patent for a similar process, the preparation of anhydrous dichloroacetaldehyde from chloral hydrate, reports a high yield, suggesting the feasibility of this general approach.[8]

Materials:

• 2,2-dichloroethane-1,1-diol (dichloroacetaldehyde hydrate)

• Concentrated sulfuric acid

• Distilled water

• Benzene (or another suitable azeotroping agent like toluene)

• Water separator (Dean-Stark apparatus)

• Distillation apparatus

Procedure:

• A mixture of 2,2-dichloroethane-1,1-diol and benzene (in a volume ratio of approximately 1:1) is placed in a round-bottom flask equipped with a water separator and a reflux condenser.[8]

• The mixture is heated to reflux, and the water is removed azeotropically and collected in the water separator.

• Once all the water has been removed, the benzene is distilled off.

• A small amount of concentrated sulfuric acid (as a dehydrating agent) and distilled water are added to the residue.[8]

• The anhydrous dichloroacetaldehyde is then carefully distilled under normal pressure, collecting the fraction at 89.0-91.0 °C.[8] A reported yield for a similar preparation of dichloroacetaldehyde is 92.04%.[8]

Note: Anhydrous dichloroacetaldehyde is unstable and should be used immediately after preparation.[6]

Visualizing the Relationship and Reactivity

The following diagrams illustrate the equilibrium between dichloroacetaldehyde and its hydrate, and a general workflow for reactions involving the anhydrous form.

Caption: Equilibrium between dichloroacetaldehyde and its hydrate.

Caption: Workflow for reactions using anhydrous dichloroacetaldehyde.

Conclusion

A direct comparison of reaction yields between 2,2-dichloroethane-1,1-diol and anhydrous dichloroacetaldehyde is often not practical due to the equilibrium between the two forms and the instability of the anhydrous aldehyde. The choice of which reagent to use is primarily determined by the reaction conditions, specifically the presence or absence of water. 2,2-dichloroethane-1,1-diol is the stable, easy-to-handle form suitable for reactions in protic solvents where the aldehyde is the reactive intermediate. Anhydrous dichloroacetaldehyde is necessary for reactions requiring anhydrous conditions but must be prepared in situ from the hydrate due to its instability. For many anhydrous applications, more stable synthetic equivalents such as dichloroacetaldehyde acetals are often a more practical choice. Researchers should consider the nature of their specific reaction to determine the most appropriate form of this versatile reagent.

References

• 1. Dichloroacetaldehyde - Wikipedia [en.wikipedia.org]
• 2. Geminal diol - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Dichloroacetaldehyde | C2H2Cl2O | CID 6576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. chemcess.com [chemcess.com]
• 8. CN1234674C - Method for preparing dichloro acetaldehyde from hydrated chloral - Google Patents [patents.google.com]

Unlocking Synthetic Efficiency: The Advantages of 2,2-Dichloroethane-1,1-diol in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is paramount to achieving optimal outcomes in organic synthesis. This guide provides a comprehensive comparison of 2,2-dichloroethane-1,1-diol with other gem-diols, highlighting its distinct advantages in terms of stability, reactivity, and utility as a versatile building block, supported by experimental data and detailed protocols.

Geminal diols, or gem-diols, are organic compounds featuring two hydroxyl groups attached to the same carbon atom. While often transient intermediates in the hydration of aldehydes and ketones, certain structural features can lend them remarkable stability, making them valuable reagents in their own right. Among these, 2,2-dichloroethane-1,1-diol, the hydrate of dichloroacetaldehyde, emerges as a particularly advantageous choice in various synthetic applications, from the construction of heterocyclic scaffolds to the synthesis of complex pharmaceutical intermediates.

Enhanced Stability: A Key Advantage of Halogenation

The stability of a gem-diol is significantly influenced by the electronic nature of the substituents on the carbon atom bearing the hydroxyl groups. Electron-withdrawing groups enhance stability by reducing the electron density at the carbonyl carbon of the parent aldehyde, thus favoring the hydrated gem-diol form. This effect is pronounced in halogenated gem-diols.

A comparative analysis of the stability of 2,2-dichloroethane-1,1-diol and its more chlorinated counterpart, chloral hydrate, reveals the impact of the number of halogen atoms. While both are significantly more stable than non-halogenated gem-diols, the presence of three chlorine atoms in chloral hydrate leads to a higher hydration equilibrium constant. However, the reactivity of these stable gem-diols can be modulated by the degree of halogenation, offering a tunable parameter for synthetic chemists.

Compound	Structure	Key Stability Factor	Hydration Equilibrium Constant (Khyd)
2,2-Dichloroethane-1,1-diol	Cl₂CHCH(OH)₂	Two electron-withdrawing chlorine atoms	Significantly higher than non-halogenated aldehydes
Chloral Hydrate	Cl₃CCH(OH)₂	Three electron-withdrawing chlorine atoms	~ 3 x 10⁴[1]
Acetaldehyde Hydrate	CH₃CH(OH)₂	Electron-donating methyl group	Low

Comparative Reactivity in Organic Synthesis

The enhanced stability of 2,2-dichloroethane-1,1-diol does not render it inert; rather, it provides a controlled and reliable source of the reactive dichloroacetaldehyde in situ. This controlled reactivity is a significant advantage over using the volatile and unstable aldehyde directly.

A key area where 2,2-dichloroethane-1,1-diol demonstrates its utility is in the synthesis of heterocyclic compounds, which are core structures in many pharmaceuticals.

Case Study: The Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic method for the preparation of thiazole derivatives, involving the reaction of an α-haloketone or α-haloaldehyde with a thioamide. 2,2-Dichloroethane-1,1-diol serves as a stable and effective precursor to the required α-haloaldehyde.

Experimental Protocol: Synthesis of 2-Aminothiazole

This protocol outlines the synthesis of 2-aminothiazole, a foundational structure in medicinal chemistry, utilizing 2,2-dichloroethane-1,1-diol as the chloroacetaldehyde source.

Materials:

• 2,2-dichloroethane-1,1-diol (or an aqueous solution of chloroacetaldehyde)

• Thiourea

• Ethanol

• Sodium bicarbonate

• Standard laboratory glassware

• Reflux condenser

• Magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve thiourea (1 equivalent) in ethanol.

• To this solution, add 2,2-dichloroethane-1,1-diol (1 equivalent).

• The reaction mixture is heated to reflux and stirred for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography.

• After completion, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The residue is dissolved in water and neutralized with a saturated solution of sodium bicarbonate.

• The precipitated solid is collected by filtration, washed with cold water, and dried to afford the crude 2-aminothiazole.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or water.

Comparative Performance:

While direct side-by-side comparisons with other gem-diols in this specific synthesis are not extensively reported, the use of chloroacetaldehyde (derived from its hydrate) is a well-established and high-yielding method for 2-aminothiazole synthesis. The stability and ease of handling of 2,2-dichloroethane-1,1-diol make it a more practical choice than attempting to use the unstable chloroacetaldehyde directly. The yields for this reaction are typically high, often exceeding 80-90% depending on the specific substrates and conditions.

Reagent	Typical Yield (%)	Advantages	Disadvantages
2,2-Dichloroethane-1,1-diol	80-95%	Stable, easy to handle, controlled release of aldehyde	Requires heating
Chloroacetaldehyde (anhydrous)	Variable	Highly reactive	Unstable, volatile, difficult to handle
Other α-haloaldehydes	Varies with substrate	-	May have different reactivity profiles and availability

Application in the Synthesis of Pharmaceutical Scaffolds

The utility of 2,2-dichloroethane-1,1-diol extends to the synthesis of more complex, biologically active molecules. For instance, it is a key building block in the synthesis of the thieno[3,2-f][2][3][4]triazolo[4,3-a][2][4]diazepine ring system, which is the core of the hypnotic drug Brotizolam. The synthesis involves the reaction of a hydrazine derivative with a precursor that can be prepared from chloroacetaldehyde.

Logical Workflow for Gem-Diol Selection in Organic Synthesis

The choice of a gem-diol in a synthetic route depends on a balance of stability and reactivity. The following diagram illustrates a logical workflow for selecting an appropriate gem-diol.

Caption: Logical workflow for selecting a suitable gem-diol.

Hantzsch Thiazole Synthesis Pathway

The following diagram illustrates the reaction mechanism for the Hantzsch thiazole synthesis using 2,2-dichloroethane-1,1-diol as a precursor.

Caption: Reaction pathway for Hantzsch thiazole synthesis.

Conclusion

2,2-Dichloroethane-1,1-diol presents a compelling case as a superior reagent in many organic synthesis applications when compared to other gem-diols. Its enhanced stability, conferred by the two chlorine atoms, allows for easier handling and controlled reactivity. This translates to more reliable and reproducible synthetic outcomes, particularly in the construction of valuable heterocyclic scaffolds for the pharmaceutical industry. While other highly halogenated gem-diols like chloral hydrate offer even greater stability, 2,2-dichloroethane-1,1-diol often strikes an optimal balance between stability and the requisite reactivity for a broad range of chemical transformations. For researchers and drug development professionals, a thorough understanding of the properties and applications of this versatile gem-diol can unlock new efficiencies in the synthesis of complex molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemistry of brotizolam and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Cross-reactivity studies of 2,2-dichloroethane-1,1-diol with other functional groups

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the potential cross-reactivity of 2,2-dichloroethane-1,1-diol with various functional groups. Due to the limited direct experimental data on this specific molecule, this analysis is based on established chemical principles and the known reactivity of its constituent functional moieties: a geminal diol and a dichloroalkyl group. The information presented herein is intended to support further experimental investigation.

Introduction to 2,2-Dichloroethane-1,1-diol

2,2-Dichloroethane-1,1-diol is a geminal diol, a class of organic molecules characterized by two hydroxyl groups attached to the same carbon atom. Geminal diols are typically unstable and exist in equilibrium with their corresponding aldehyde or ketone.[1][2][3] However, the presence of electron-withdrawing groups can stabilize the diol form. In the case of 2,2-dichloroethane-1,1-diol, the two chlorine atoms on the adjacent carbon likely contribute to the relative stability of the geminal diol structure, similar to how the trichloromethyl group stabilizes chloral hydrate.[2]

The potential cross-reactivity of 2,2-dichloroethane-1,1-diol can be postulated through two primary pathways: reactions involving the geminal diol and reactions at the dichloro-substituted carbon.

Data Presentation: Inferred Cross-Reactivity Profile

The following tables summarize the inferred reactivity of 2,2-dichloroethane-1,1-diol with key functional groups based on the known reactivity of geminal diols and dichloroalkanes.

Table 1: Inferred Reactivity with Amine Functional Groups

Reactant Functional Group	Potential Reaction Pathway	Expected Products	Relative Reactivity (Inferred)	Supporting Principles
Primary Amines	Nucleophilic substitution at the C-Cl bonds.	Mono- and di-substituted amino derivatives.	Moderate to High	Amines are good nucleophiles that react with halogenoalkanes.[4][5]
Secondary Amines	Nucleophilic substitution at the C-Cl bonds.	Tertiary amine derivatives.	Moderate to High	Secondary amines are also effective nucleophiles for alkyl halides.[4][6]
Tertiary Amines	Nucleophilic substitution at the C-Cl bonds.	Quaternary ammonium salts.	Moderate	Tertiary amines can react with primary halogenoalkanes to form quaternary ammonium salts.[5]

Table 2: Inferred Reactivity with Thiol Functional Groups

Reactant Functional Group	Potential Reaction Pathway	Expected Products	Relative Reactivity (Inferred)	Supporting Principles
Thiols (Thiolates)	Nucleophilic substitution at the C-Cl bonds.	Thioether derivatives.	High	Thiols, and especially their conjugate bases (thiolates), are excellent nucleophiles for SN2 reactions with alkyl halides.[7][8][9]

Table 3: Inferred Reactivity with Hydroxyl Functional Groups

Reactant Functional Group	Potential Reaction Pathway	Expected Products	Relative Reactivity (Inferred)	Supporting Principles
Alcohols (in acidic conditions)	Dehydration to 2,2-dichloroacetaldehyde, followed by acetal formation.	Cyclic or acyclic acetals.	Moderate	Geminal diols can dehydrate to aldehydes, which then react with alcohols to form acetals.[2][10]
Alcohols (as nucleophiles)	Nucleophilic substitution at the C-Cl bonds.	Ether derivatives.	Low	Alcohols are weaker nucleophiles than amines or thiols for SN2 reactions with alkyl halides.[11]

Mandatory Visualization

The following diagrams illustrate the postulated reaction pathways and experimental workflows.

Caption: Postulated reactivity pathways for 2,2-dichloroethane-1,1-diol.

Caption: General experimental workflow for cross-reactivity studies.

Experimental Protocols

The following are proposed methodologies for investigating the cross-reactivity of 2,2-dichloroethane-1,1-diol.

Experiment 1: Reaction with a Primary Amine (e.g., Benzylamine)

Objective: To determine the reactivity of 2,2-dichloroethane-1,1-diol with a primary amine and characterize the resulting products.

Materials:

• 2,2-dichloroethane-1,1-diol

• Benzylamine

• Sodium bicarbonate

• Anhydrous ethanol

• Dichloromethane

• Standard laboratory glassware and stirring equipment

• Thin Layer Chromatography (TLC) apparatus

• Column chromatography setup

• NMR spectrometer, Mass spectrometer

Procedure:

• Dissolve 2,2-dichloroethane-1,1-diol (1 mmol) in anhydrous ethanol (10 mL) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add benzylamine (2.2 mmol) and sodium bicarbonate (2.5 mmol) to the solution.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• After completion (or after 24 hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Partition the residue between dichloromethane and water.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

• Characterize the purified product(s) by NMR and mass spectrometry to determine the structure (mono- or di-substituted product).

Experiment 2: Reaction with a Thiol (e.g., Thiophenol)

Objective: To assess the reactivity of 2,2-dichloroethane-1,1-diol with a thiol and identify the products.

Materials:

• 2,2-dichloroethane-1,1-diol

• Thiophenol

• Sodium hydroxide

• Methanol

• Standard laboratory glassware and stirring equipment

• TLC apparatus

• Column chromatography setup

• NMR spectrometer, Mass spectrometer

Procedure:

• In a round-bottom flask, dissolve thiophenol (2.2 mmol) in methanol (10 mL).

• Add a solution of sodium hydroxide (2.5 mmol) in methanol to generate the thiolate anion.

• To this solution, add 2,2-dichloroethane-1,1-diol (1 mmol) dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Upon completion, neutralize the mixture with dilute HCl.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

• Characterize the purified product(s) by NMR and mass spectrometry.

Conclusion

Based on fundamental chemical principles, 2,2-dichloroethane-1,1-diol is expected to exhibit reactivity towards nucleophilic functional groups, particularly amines and thiols, primarily through substitution at the C-Cl bonds. Its geminal diol moiety may also participate in reactions following dehydration to the corresponding aldehyde. The provided experimental protocols offer a starting point for systematically investigating and quantifying these potential cross-reactivities, which is crucial for professionals in drug development and chemical research.

References

• 1. Diols | Research Starters | EBSCO Research [ebsco.com]
• 2. Geminal diol - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. Geminal diols, or 1,1-diols, are usually unstable, spontaneously ... | Study Prep in Pearson+ [pearson.com]
• 11. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Halogenated Reagents: Benchmarking 2,2-Dichloroethane-1,1-diol Against Novel Alternatives in Drug Development

In the landscape of pharmaceutical research and drug development, the strategic incorporation of halogen atoms into molecular scaffolds is a cornerstone of medicinal chemistry. Halogenation can profoundly influence a compound's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity. This guide provides a comparative analysis of the classic halogenated reagent, 2,2-dichloroethane-1,1-diol, and a range of novel halogenated reagents, offering researchers and scientists a comprehensive overview of their respective performance, applications, and experimental considerations.

Introduction to 2,2-Dichloroethane-1,1-diol

2,2-Dichloroethane-1,1-diol is the hydrated, geminal diol form of dichloroacetaldehyde.[1][2] Historically, compounds of this nature have served as fundamental building blocks in organic synthesis.[3] Dichloroacetaldehyde and its derivatives are recognized as important intermediates in the production of various pharmaceuticals and pesticides.[3][4] For instance, the dichloroacetyl moiety, structurally related to 2,2-dichloroethane-1,1-diol, is a critical component for the antibacterial activity of the broad-spectrum antibiotic Chloramphenicol.[5]

However, the use of such classical reagents is often hampered by their instability and the challenging nature of their synthesis, which can produce a mixture of chlorinated acetaldehydes that are difficult to separate.[3] These limitations, coupled with the demand for greater precision and milder reaction conditions in modern drug discovery, have spurred the development of novel halogenated reagents with superior selectivity and broader applicability.

Comparative Analysis: Classical vs. Novel Reagents

The evolution from simple chlorinated building blocks to sophisticated, multifunctional reagents reflects a paradigm shift in synthetic strategy. Modern drug development increasingly relies on late-stage functionalization and bioconjugation, areas where novel reagents significantly outperform their classical counterparts.

Table 1: Overview of 2,2-Dichloroethane-1,1-diol

Property	Description	Source(s)
IUPAC Name	2,2-dichloroethane-1,1-diol	[1]
Synonyms	Dichloroacetaldehyde hydrate	[3]
Molecular Formula	C₂H₄Cl₂O₂	[1]
Molecular Weight	130.95 g/mol	[1]
Primary Form	Exists as the hydrated form of the unstable dichloroacetaldehyde.	[3]
Key Applications	Raw material for synthesizing drugs and agricultural chemicals.[3]
Limitations	Unstable; synthesis often results in difficult-to-separate mixtures with other chlorinated species.[3]

Table 2: Performance Comparison of Halogenated Reagent Classes

Feature	Classical Reagents (e.g., 2,2-dichloroethane-1,1-diol)	Novel Reagents (e.g., for Bioconjugation, Late-Stage Functionalization)
Selectivity	Generally low; often requires protecting groups and multi-step synthesis.	High chemo- and regioselectivity, enabling site-specific modifications.[6][7]
Reaction Conditions	Often harsh (e.g., strong acids/bases, high temperatures).	Mild, often biocompatible conditions (e.g., aqueous buffers, room temperature).[7]
Substrate Scope	Typically limited to simple, robust molecules.	Broad scope, including complex biomolecules like proteins and peptides.[8]
Application Focus	Building block for foundational molecular scaffolds.[3][5]	Late-stage functionalization, bioconjugation, PET imaging, targeted drug delivery.[8][9]
Efficiency	Can be low yield due to side reactions and purification challenges.[3]	High efficiency and yield under optimized conditions.[8]

Spotlight on Novel Halogenated Reagents

The limitations of classical reagents have been addressed by the development of specialized halogenating agents designed for specific, high-value applications.

Table 3: Examples and Applications of Novel Halogenated Reagents

Reagent Class	Example(s)	Key Application(s)
Bioconjugation Reagents	Heteroaryl methylsulfones, Iodo-PEG3-iodide, ¹²⁴I-Sulfo-Cy7-(PhS)₂Mal	Site-specific modification of proteins via cysteine arylation for creating antibody-drug conjugates (ADCs) and diagnostic agents.[7][9][10]
Late-Stage Functionalization Reagents	N-halosuccinimides (NXS), Dihalo-dimethylhydantoin (DXDMH)	Introduction of halogen atoms into complex drug candidates or natural products in the final steps of synthesis to fine-tune pharmacological properties.[8]
Biocatalytic Reagents	Flavin-dependent halogenases (FDHs)	Enzymatic, highly selective halogenation of electron-rich aryl moieties under environmentally friendly conditions, often used in conjunction with cross-coupling reactions.[6]
Antimicrobial Agents	Halogenated β-Nitrostyrenes	Development of new antimicrobial compounds where halogen substituents enhance activity.[11]

Experimental Protocols

The following sections provide detailed methodologies for a representative classical synthesis and a modern bioconjugation reaction, highlighting the differences in experimental approach.

Protocol 1: Synthesis of a Dichloroacetylated Compound (Classical Approach)

This protocol is adapted from synthetic routes leading to Chloramphenicol, where a dichloroacetylating agent is used to acylate an amine precursor.[5] This illustrates the use of a derivative of the dichloro- moiety.

Objective: N-acylation of an amine with a dichloroacetylating agent.

Materials:

• Amine precursor (e.g., D-(-)-threo-2-amino-1-(4-nitrophenyl)-1,3-propanediol)

• Dichloroacetyl chloride

• Dry ether

• Lithium aluminum hydride (LiAlH₄) (for a related reduction step to form a precursor, demonstrating typical reagent harshness)

• Water

• Standard laboratory glassware, magnetic stirrer, dropping funnel

Procedure:

• Preparation of Reagent (Illustrative Reduction): In a fume hood, prepare a suspension of LiAlH₄ in dry ether in a three-necked flask equipped with a stirrer and dropping funnel.

• Prepare a solution of dichloroacetyl chloride in dry ether and add it to the dropping funnel.

• Add the dichloroacetyl chloride solution dropwise to the LiAlH₄ suspension at a rate that maintains a gentle reflux.

• After the addition is complete, continue stirring for 30 minutes.

• Acylation Step (Conceptual): The amine precursor is dissolved in a suitable solvent. The dichloroacetylating agent (e.g., dichloroacetyl chloride) is added, often in the presence of a base to neutralize the HCl byproduct.

• The reaction mixture is stirred at a controlled temperature until the reaction is complete, monitored by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction is quenched, and the product is extracted using an organic solvent. The crude product is then purified using techniques such as recrystallization or column chromatography.

Disclaimer: This protocol is illustrative and involves hazardous materials. It should only be performed by qualified professionals in a well-equipped laboratory with appropriate safety measures.

Protocol 2: Site-Specific Protein Bioconjugation (Novel Approach)

This protocol describes the arylation of a cysteine residue in a protein using a heteroaryl methylsulfone reagent, a method valued for its high selectivity and stability.[7]

Objective: To conjugate a payload (e.g., a fluorescent dye) to a specific cysteine residue on a target protein.

Materials:

• Thiol-containing protein (e.g., an antibody fragment with an engineered cysteine) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)

• Heteroaryl methylsulfone reagent functionalized with a payload (e.g., MSBN dye)

• Dimethyl sulfoxide (DMSO) as a co-solvent

• Size-exclusion chromatography (SEC) materials for purification

Procedure:

• Protein Preparation: Prepare a solution of the protein at a known concentration (e.g., 1-10 mg/mL) in the reaction buffer.

• Reagent Preparation: Prepare a stock solution of the heteroaryl methylsulfone reagent in DMSO.

• Conjugation Reaction: Add a molar excess (e.g., 5-10 equivalents) of the reagent solution to the protein solution. The final concentration of DMSO should typically be kept below 10% (v/v) to maintain protein integrity.

• Incubate the reaction mixture at room temperature for 1-2 hours. The reaction progress can be monitored using LC-MS to determine the degree of labeling.

• Purification: Once the desired level of conjugation is achieved, remove the excess, unreacted reagent by size-exclusion chromatography (e.g., using a desalting column).

• Characterization: The final conjugate is characterized by methods such as UV-Vis spectroscopy (to confirm dye incorporation), mass spectrometry (to confirm covalent modification), and functional assays (to ensure the protein's activity is retained).

Visualizing Synthetic Workflows

Diagrams generated using Graphviz illustrate the logical flow of classical synthesis versus modern bioconjugation, visually summarizing the comparison.

Caption: Workflow for a traditional synthesis using a classical halogenated building block.

Caption: Workflow for modern bioconjugation using a novel halogenated reagent.

Conclusion

While 2,2-dichloroethane-1,1-diol and related classical reagents have a historical foundation in the synthesis of certain pharmaceuticals, their utility in modern drug development is limited. The field has decisively moved towards novel halogenated reagents that offer unparalleled selectivity, milder reaction conditions, and the ability to modify complex biomolecules. For researchers and drug development professionals, the adoption of these advanced reagents—for applications ranging from late-stage functionalization to the creation of sophisticated bioconjugates—is not merely an alternative but a necessity for driving innovation and creating next-generation therapeutics.

References

• 1. 2,2-Dichloroethane-1,1-diol | C2H4Cl2O2 | CID 85275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diols: Nomenclature, Preparation, and Reactions - Chemistry Steps [chemistrysteps.com]
• 3. chembk.com [chembk.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Perfect Partners: Biocatalytic Halogenation and Metal Catalysis for Protein Bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Late-Stage Halogenation of Complex Substrates with Readily Available Halogenating Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 10. lumiprobe.com [lumiprobe.com]
• 11. mdpi.com [mdpi.com]

Elucidating Reaction Mechanisms of Chlorinated Ethanes: A Comparative Guide Based on Isotopic Labeling Studies of 1,2-Dichloroethane

Distinguishing Reaction Pathways through Isotopic Fractionation

Isotopic labeling is a technique used to track the passage of an isotope through a chemical reaction or metabolic pathway.[1] By measuring the changes in the isotopic composition of the reactant and products, researchers can gain insights into the reaction mechanism. Compound-Specific Isotope Analysis (CSIA) is a particularly powerful tool that measures the isotopic ratios of specific elements (e.g., carbon, chlorine, hydrogen) within a molecule. Different reaction mechanisms lead to distinct patterns of isotopic fractionation, providing a unique "fingerprint" for each pathway.

The primary degradation pathways for 1,2-dichloroethane that have been successfully distinguished using CSIA are:

• Oxidative Dehalogenation: In this aerobic biodegradation pathway, a C-H bond is cleaved in the initial enzymatic step.

• Hydrolytic Dehalogenation: This pathway involves the nucleophilic substitution of a chlorine atom with a hydroxyl group, cleaving a C-Cl bond.

• Reductive Dihaloelimination: Under anaerobic conditions, two adjacent chlorine atoms are simultaneously removed.

The extent of isotopic fractionation is typically expressed as an enrichment factor (ε), which quantifies the change in the isotopic ratio of the reactant pool as the reaction progresses. A more negative ε value indicates a larger isotopic fractionation.

Comparative Analysis of Isotopic Fractionation in 1,2-DCA Degradation

The following table summarizes the characteristic carbon (¹³C), chlorine (³⁷Cl), and hydrogen (²H) isotope enrichment factors associated with the major degradation pathways of 1,2-dichloroethane. This data clearly demonstrates how multi-element isotope analysis can effectively differentiate between these mechanisms.

Reaction Pathway	Organism/System	Carbon (εC) [‰]	Chlorine (εCl) [‰]	Hydrogen (εH) [‰]
Oxidative Dehalogenation	Pseudomonas sp. strain DCA1	-3.0 to -3.9[2]	-0.78 ± 0.03 (Λ C/Cl)¹	-115 ± 18[3]
Hydrolytic Dehalogenation	Xanthobacter autotrophicus GJ10	-29.2 to -32.3[2]	7.7 ± 0.2 (Λ C/Cl)¹	-34 ± 4[3]
Hydrolytic Dehalogenation	Ancylobacter aquaticus AD20	-32.3[2]	7.7 ± 0.2 (Λ C/Cl)¹	-38 ± 4[3]
Reductive Dihaloelimination	Dehalococcoides mccartyi strain 195	-29.0 to -30.9[4]	-4.2 ± 0.5[4]	-77 ± 9[3]
Reductive Dihaloelimination	Dehalococcoides mccartyi strain BTF08	-28.4 to -30.8[4]	-4.6 ± 0.7[4]	-57 ± 3[3]

¹ Isotope correlation factor (Λ) represents the ratio of enrichment factors (ε) for two different elements (e.g., Λ C/Cl = εC / εCl).

Visualizing Reaction Pathways and Isotopic Analysis Workflow

The following diagrams illustrate the distinct degradation pathways of 1,2-dichloroethane and a typical experimental workflow for compound-specific isotope analysis.

Figure 1. Simplified degradation pathways of 1,2-dichloroethane.

Figure 2. General experimental workflow for CSIA of volatile organic compounds.

Detailed Experimental Protocols

The following provides a generalized methodology for a typical isotopic labeling study to determine the degradation pathway of 1,2-DCA in a microbial culture.

1. Microcosm Setup:

• Anaerobic or aerobic microcosms are prepared in sealed serum bottles containing a defined mineral medium.

• The microcosms are inoculated with a specific microbial culture known to degrade 1,2-DCA or with environmental samples (e.g., groundwater, soil).

• A known concentration of 1,2-DCA is added as the sole carbon and energy source. For isotopic labeling, either naturally abundant 1,2-DCA is used, or a substrate enriched in a specific isotope (e.g., ¹³C-labeled 1,2-DCA) can be introduced.

• Control microcosms (e.g., sterile controls, no-substrate controls) are included to account for abiotic losses and background microbial activity.

• The microcosms are incubated under controlled conditions (e.g., temperature, shaking).

2. Sample Collection and Analysis:

• Aqueous or headspace samples are collected from the microcosms at regular time intervals.

• The concentration of 1,2-DCA and its degradation products is quantified using gas chromatography with an appropriate detector (e.g., flame ionization detector - FID, or mass spectrometer - MS).

3. Compound-Specific Isotope Analysis (CSIA):

• The isotopic composition of the remaining 1,2-DCA is determined by gas chromatography-isotope ratio mass spectrometry (GC-IRMS).

• For carbon and hydrogen isotope analysis, the eluent from the GC column is passed through a combustion reactor to convert the organic compounds to CO₂ and H₂, respectively, before entering the IRMS.

• For chlorine isotope analysis, the eluent is typically passed through a high-temperature pyrolysis reactor to convert the chlorinated compound to a stable gas (e.g., HCl) for isotopic measurement.

• Isotope ratios are expressed in delta (δ) notation in per mil (‰) relative to international standards.

4. Data Analysis:

• The extent of degradation is determined from the decrease in 1,2-DCA concentration over time.

• The isotopic enrichment factor (ε) is calculated using the Rayleigh distillation equation, which relates the change in the isotopic composition of the substrate to the remaining fraction of the substrate.

• By comparing the experimentally determined enrichment factors for carbon, chlorine, and hydrogen with the known values for different degradation pathways (as shown in the table above), the dominant reaction mechanism in the microcosm can be identified.

Conclusion and Future Directions

Isotopic labeling studies, particularly multi-element CSIA, have proven to be an invaluable tool for elucidating the reaction mechanisms of 1,2-dichloroethane degradation. The distinct isotopic fractionation patterns associated with oxidative, hydrolytic, and reductive pathways allow for their unambiguous identification in both laboratory and field settings.

While direct experimental data for 2,2-dichloroethane-1,1-diol is currently lacking, the methodologies and comparative framework established for 1,2-DCA provide a clear roadmap for future investigations. Future research should focus on applying these isotopic techniques to understand the formation and fate of 2,2-dichloroethane-1,1-diol, which may be an intermediate in the degradation of other chlorinated compounds. Such studies will be instrumental in developing more effective remediation strategies and accurately assessing the environmental risks associated with this class of contaminants.

References

• 1. Geminal Diol Formation from the Interaction of a Ketone with Water in the Gas Phase: Structure and Reactivity of Cyclooctanone-(H2O)1,2 Clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Photochemistry of 2,2-dichloroethanol: kinetics and mechanism of the reaction with Cl atoms and OH radicals - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 3. 2,2-Dichloroethane-1,1-diol | C2H4Cl2O2 | CID 85275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]

A Critical Review of 2-Chloroethane-1,1-diol's Synthetic Utility in Heterocyclic Chemistry

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is a critical step in the synthesis of novel chemical entities. This guide provides a critical review of the synthetic utility of 2-chloroethane-1,1-diol, the hydrated and more stable form of chloroacetaldehyde. This versatile C2-synthon is objectively compared with common alternatives in the synthesis of medicinally relevant heterocyclic scaffolds, supported by experimental data and detailed protocols.

2-Chloroethane-1,1-diol (chloroacetaldehyde hydrate) serves as a valuable and reactive C2 building block in organic synthesis, particularly in the construction of nitrogen-containing heterocycles.[1] Its bifunctional nature, possessing both an electrophilic aldehyde carbon and a carbon bearing a leaving group (chlorine), allows for versatile applications in cyclocondensation reactions. This guide focuses on its utility in the synthesis of two prominent classes of heterocyclic compounds: benzimidazoles and quinoxalines, and compares its performance with alternative, commonly employed synthons.

Comparison with Alternatives in Benzimidazole Synthesis

The synthesis of 2-substituted benzimidazoles is a cornerstone in medicinal chemistry, as the benzimidazole moiety is a privileged scaffold found in numerous FDA-approved drugs.[2] A common synthetic route involves the condensation of an o-phenylenediamine with an aldehyde. In this context, 2-chloroethane-1,1-diol offers a pathway to 2-(chloromethyl)-1H-benzo[d]imidazole, a key intermediate for further functionalization.[3]

A primary alternative to 2-chloroethane-1,1-diol in this synthesis is the use of various aromatic and aliphatic aldehydes. The following table summarizes a comparison of reaction outcomes.

C2-Synthon/Aldehyde	Product	Catalyst/Conditions	Reaction Time	Yield (%)
Chloroacetic Acid (precursor to 2-chloroethane-1,1-diol)	2-(Chloromethyl)-1H-benzo[d]imidazole	4N HCl, reflux	4 h	Good
Benzaldehyde	2-Phenyl-1H-benzo[d]imidazole	Er(OTf)₃ (1 mol%), Microwave, solvent-free, 60°C	5 min	99
4-Chlorobenzaldehyde	2-(4-Chlorophenyl)-1H-benzo[d]imidazole	tert-Butyl nitrite, THF, 25°C	30 min	80
3,4,5-Trimethoxybenzaldehyde	2-(3,4,5-Trimethoxyphenyl)-1H-benzo[d]imidazole	LaCl₃ (10 mol%), Acetonitrile, RT	2-4 h	85-95
4-Hydroxybenzaldehyde	2-(4-Hydroxyphenyl)-1H-benzo[d]imidazole	Aqueous extract of Acacia concinna pods, H₂O, 25°C	130 min	98

Comparison with Alternatives in Quinoxaline Synthesis

Quinoxalines are another class of nitrogen-containing heterocycles with a wide range of biological activities.[4] The most classical and widespread synthesis of quinoxalines involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[4] 2-Chloroethane-1,1-diol can serve as a C2-synthon for the formation of the pyrazine ring in the quinoxaline scaffold. Common alternatives include glyoxal and benzil.

C2-Synthon	Product	Catalyst/Conditions	Reaction Time	Yield (%)
Glyoxal	Quinoxaline	Microwave, 160 W, solvent-free	60 s	High
Benzil	2,3-Diphenylquinoxaline	Alumina-supported molybdophosphovanadates, Toluene, RT	2 h	92
Benzil	2,3-Diphenylquinoxaline	Phenol (20 mol%), Ethanol:Water (7:3), RT	Not specified	High
α-Hydroxy Ketones (e.g., Benzoin)	2,3-Disubstituted Quinoxalines	Acetic acid, reflux	Not specified	High
Phenacyl Bromides	2-Substituted Quinoxalines	Pyridine, THF, RT	2 h	Excellent

Experimental Protocols

Synthesis of 2-(Chloromethyl)-1H-benzo[d]imidazole

This protocol is adapted from a procedure using chloroacetic acid, a precursor that generates the necessary C2 electrophile analogous to 2-chloroethane-1,1-diol.[3]

Materials:

• 4-Substituted-o-phenylenediamine (1 mmol)

• Chloroacetic acid (2 mmol)

• 4N Hydrochloric acid (10 mL)

• Ammonium hydroxide solution

• Methanol

Procedure:

• A mixture of the 4-substituted-o-phenylenediamine (1 mmol) and chloroacetic acid (2 mmol) in 4N HCl (10 mL) is refluxed for 4 hours.

• The reaction mixture is then cooled to room temperature.

• The cooled mixture is neutralized with ammonium hydroxide solution until a precipitate is formed.

• The precipitate is collected by filtration, dried, and recrystallized from methanol to yield the 2-chloromethyl-1H-benzo[d]imidazole derivative.

Synthesis of 2,3-Diphenylquinoxaline using Benzil

This protocol outlines a general and efficient synthesis of a substituted quinoxaline.[4]

Materials:

• o-Phenylenediamine (1 mmol, 0.108 g)

• Benzil (1 mmol, 0.210 g)

• Toluene (8 mL)

• Alumina-supported heteropolyoxometalate catalyst (0.1 g)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethanol

Procedure:

• To a mixture of o-phenylenediamine (1 mmol) and benzil (1 mmol) in toluene (8 mL), add the catalyst (0.1 g).

• Stir the mixture at room temperature. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, the insoluble catalyst is separated by filtration.

• The filtrate is dried over anhydrous Na₂SO₄.

• The solvent is evaporated under reduced pressure to obtain the crude product.

• The pure 2,3-diphenylquinoxaline is obtained by recrystallization from ethanol.

Visualizing Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the key reaction pathways discussed.

Caption: General synthesis of 2-substituted benzimidazoles.

Caption: General synthesis of quinoxalines.

Caption: Comparative experimental workflows.

Conclusion

2-Chloroethane-1,1-diol is a valuable C2-synthon for the synthesis of important heterocyclic scaffolds. Its utility is particularly pronounced in the preparation of functionalized intermediates, such as 2-(chloromethyl)-1H-benzo[d]imidazole, which can be further elaborated. However, for the direct synthesis of many substituted benzimidazoles and quinoxalines, a wide array of alternative aldehydes and 1,2-dicarbonyl compounds are available. The choice of the optimal building block will depend on the desired substitution pattern, required reaction conditions, and overall synthetic strategy. Modern synthetic methods, including microwave-assisted and green chemistry approaches, often provide high yields and short reaction times with a variety of starting materials, offering significant advantages over classical procedures. Researchers should consider the data presented in this guide to make an informed decision on the most appropriate synthetic route for their specific drug discovery and development needs.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Recent achievements in the synthesis of benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 2,2-Dichloroethane-1,1-diol: A Comprehensive Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of 2,2-dichloroethane-1,1-diol, ensuring the safety of laboratory personnel and environmental compliance.

For researchers, scientists, and drug development professionals, the proper management of chemical waste is paramount. This document provides a detailed operational and disposal plan for 2,2-dichloroethane-1,1-diol, a chlorinated hydrocarbon, to ensure safe laboratory practices and adherence to regulatory standards.

Immediate Safety and Handling

2,2-Dichloroethane-1,1-diol is classified as a corrosive substance that can cause severe skin burns and serious eye damage.[1] Therefore, stringent safety measures are required during its handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment when handling 2,2-dichloroethane-1,1-diol. This includes:

• Gloves: Use chemically resistant gloves.

• Eye Protection: Chemical splash goggles are mandatory.[2]

• Lab Coat: A lab coat is necessary to protect from skin contact.[2]

• Respiratory Protection: All work with volatile chlorinated hydrocarbons should be conducted in a certified chemical fume hood.[2]

Spill Management: In the event of a spill, immediately evacuate the area and eliminate all ignition sources. Wearing appropriate PPE, contain and absorb the spill with sand, earth, or an inert, non-combustible material.[3] Collect the spilled material and any contaminated absorbents in a designated, sealed container for hazardous waste disposal.[4][5] Do not allow the chemical to enter drains or waterways.[6]

Step-by-Step Disposal Protocol

As a chlorinated hydrocarbon, 2,2-dichloroethane-1,1-diol is considered hazardous waste and must not be disposed of down the drain.[2][7] Adherence to your institution's hazardous waste disposal procedures is mandatory.

• Waste Collection: Collect all 2,2-dichloroethane-1,1-diol waste in a designated, clearly labeled, and sealed waste container.[2][8] The container must be made of a material compatible with the chemical to prevent degradation.[2][7]

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the chemical name (2,2-dichloroethane-1,1-diol), and a clear description of its contents.[4][8]

• Storage: Store the sealed hazardous waste container in a designated, well-ventilated satellite accumulation area, away from incompatible materials.[8][9] Ensure the container is kept closed except when adding waste.[7][8]

• Disposal Request: Once the container is full, or in accordance with your institution's policies, arrange for pickup by the designated hazardous waste management service.[7][8] Do not transport hazardous waste yourself.[7]

• Empty Container Disposal: An empty container that has held a hazardous waste may also need to be disposed of as hazardous waste. If the waste is classified as an "acute hazardous waste," the container must be triple-rinsed with a suitable solvent, and the rinsate must be collected as hazardous waste before the container can be disposed of as regular trash.[7][10] Always deface any chemical labels from empty containers before disposal.[7]

Quantitative Safety Data Summary

For quick reference, the following table summarizes key quantitative data related to the safe handling of similar chlorinated hydrocarbons.

Property	Value	Source
Flash Point	13 °C (closed cup) for 1,2-Dichloroethane	[11]
Lower Explosion Limit	6% (V) for 1,2-Dichloroethane	[11]
Upper Explosion Limit	11.4% (V) for 1,2-Dichloroethane	[11]
Recommended Storage Temp.	15 – 25 °C for Chloral hydrate	[6]
Max. Satellite Storage	55 gallons of hazardous waste	[9]
Max. Acutely Toxic Waste	1 quart of liquid	[9]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2,2-dichloroethane-1,1-diol.

Disposal workflow for 2,2-Dichloroethane-1,1-diol.

By adhering to these procedures, laboratory professionals can ensure a safe working environment and maintain compliance with environmental regulations when handling and disposing of 2,2-dichloroethane-1,1-diol.

References

• 1. 2,2-Dichloroethane-1,1-diol | C2H4Cl2O2 | CID 85275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. agas.com [agas.com]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. wcu.edu [wcu.edu]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. vumc.org [vumc.org]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. rcilabscan.com [rcilabscan.com]

Essential Safety and Operational Guide for 2,2-Dichloroethane-1,1-diol

This document provides immediate, essential safety protocols and logistical plans for the handling and disposal of 2,2-Dichloroethane-1,1-diol. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Chemical Identifier:

Property	Value
IUPAC Name	2,2-dichloroethane-1,1-diol
Synonyms	1,1-Ethanediol, 2,2-dichloro-; 2,2-Dichloro-1,1-ethanediol
CAS Number	16086-14-9
Molecular Formula	C2H4Cl2O2
Molecular Weight	130.95 g/mol

Hazard Summary:

2,2-Dichloroethane-1,1-diol is classified as a corrosive chemical.[1] It is known to cause severe skin burns and serious eye damage.[1] Due to its chemical nature as a halogenated organic compound, it must be handled with stringent safety measures to prevent exposure.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,2-Dichloroethane-1,1-diol. This guidance is based on the GHS classifications for the substance and best practices for handling corrosive and halogenated organic compounds.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use. For prolonged or high-exposure tasks, consider double-gloving.
Eye and Face Protection	Safety goggles and face shield	Chemical splash goggles that meet ANSI Z87.1 standards are required. A face shield must be worn over goggles when there is a risk of splashing or when handling larger quantities.
Body Protection	Laboratory coat	A flame-resistant or 100% cotton lab coat should be worn and fully buttoned to provide a barrier against splashes.
Respiratory Protection	Respirator (if necessary)	All work should be conducted in a certified chemical fume hood to avoid inhalation of vapors. If engineering controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.

Operational Plan: Step-by-Step Handling Protocol

Adherence to this protocol is critical to minimize the risk of exposure and ensure a safe working environment.

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Verify that an emergency eyewash station and safety shower are accessible and have been recently tested.

  • Assemble all necessary equipment and reagents within the fume hood.

  • Don all required PPE as detailed in the table above.

• Handling:

  • Conduct all transfers, weighing, and manipulations of 2,2-Dichloroethane-1,1-diol exclusively within the chemical fume hood.

  • Keep the container of 2,2-Dichloroethane-1,1-diol tightly closed when not in use.

  • Avoid direct contact with skin, eyes, and clothing.

  • In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[2] For skin contact, remove contaminated clothing while flushing.

• In Case of a Spill:

  • For a small spill within the fume hood, use an inert absorbent material (e.g., sand, vermiculite) to contain and absorb the substance.

  • Carefully collect the absorbed material and contaminated absorbents into a designated, sealed, and clearly labeled hazardous waste container.

  • For larger spills, or any spill outside of a fume hood, evacuate the immediate area, alert others, and contact the institution's emergency response team.

Disposal Plan

Proper disposal of 2,2-Dichloroethane-1,1-diol and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation:

  • Halogenated Organic Waste: All solutions containing 2,2-Dichloroethane-1,1-diol and any unreacted material must be collected in a designated hazardous waste container labeled "Halogenated Organic Waste".[3][4]

  • Contaminated Solids: All disposables that have come into contact with 2,2-Dichloroethane-1,1-diol (e.g., gloves, absorbent pads, weighing paper) must be placed in a separate, sealed, and clearly labeled hazardous waste container for solid waste.

• Container Management:

  • Use only approved, chemically compatible waste containers with secure screw-top caps.[5]

  • Ensure all waste containers are clearly and accurately labeled with "Hazardous Waste" and the full chemical name of the contents.[6]

  • Keep waste containers closed except when adding waste.[6][7]

• Disposal Procedure:

  • Store waste containers in a designated satellite accumulation area away from incompatible materials.

  • Arrange for pickup and disposal through the institution's environmental health and safety department in accordance with local, state, and federal regulations. Halogenated organic wastes are typically disposed of via regulated hazardous waste incineration.[4]

Experimental Workflow Diagram

The following diagram illustrates the logical flow for the safe handling of 2,2-Dichloroethane-1,1-diol from preparation to disposal.

References

• 1. 2,2-Dichloroethane-1,1-diol | C2H4Cl2O2 | CID 85275 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. 7.2 Organic Solvents [ehs.cornell.edu]
• 4. bucknell.edu [bucknell.edu]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 7. campusoperations.temple.edu [campusoperations.temple.edu]